Acetylacetonatobis(ethylene) rhodium(I)

Core Science & Biosynthesis

Technical Whitepaper: Structural Dynamics and Crystallographic Characterization of Acetylacetonatobis(ethylene)rhodium(I)

Executive Summary

Acetylacetonatobis(ethylene)rhodium(I), denoted as Rh(acac)(C₂H₄)₂ (CAS: 12082-47-2), represents a cornerstone precursor in homogeneous catalysis. Unlike its carbonyl analog, this complex features labile ethylene ligands that are easily displaced, making it an ideal "entry point" for generating active Rh(I) catalytic species in situ.

For drug development professionals, this molecule is not merely a reagent but a critical scaffold. It serves as the immediate precursor for generating chiral rhodium-phosphine catalysts used in asymmetric hydrogenation—a pivotal step in the synthesis of enantiopure pharmaceutical intermediates (e.g., L-DOPA, carbapenems).

This guide provides a comprehensive technical analysis of its crystal structure, a self-validating synthesis protocol, and an examination of its dynamic electronic behavior.

Synthesis & Fabrication Protocol

Objective: Synthesize high-purity Rh(acac)(C₂H₄)₂ suitable for X-ray diffraction or catalytic application. Precursor: Di-μ-chlorotetrakis(ethylene)dirhodium(I) — [RhCl(C₂H₄)₂]₂.

Experimental Causality

The synthesis relies on a ligand substitution reaction driven by the chelate effect. The monodentate chloride bridges in the starting dimer are replaced by the bidentate acetylacetonate (acac) anion. The reaction is thermodynamically favored due to the formation of a stable six-membered metallacycle ring.

Critical Constraint: The ethylene ligands are labile. High temperatures or prolonged exposure to vacuum will cause ethylene loss and decomposition to metallic rhodium. All steps must be performed under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques.

Step-by-Step Protocol

• Preparation:

  • Degas 15 mL of diethyl ether and 5 mL of acetylacetone (acacH) via freeze-pump-thaw cycles.

  • Cool the ether to -20°C.

• Reaction:

  • In a Schlenk flask, suspend 1.0 g of [RhCl(C₂H₄)₂]₂ in the cold ether.

  • Add 1.5 equivalents of KOH (dissolved in minimal degassed water) or use pre-formed Sodium Acetylacetonate.

  • Observation: The orange-red suspension will gradually clarify as the product forms.

• Extraction & Purification:

  • Stir for 30 minutes at 0°C.

  • Filter the solution through a Celite pad (under inert gas) to remove KCl/NaCl byproducts.

  • Evaporate the solvent under reduced pressure (do not use high vacuum; ~100 mbar is safer to prevent ethylene loss) at 0°C.

• Crystallization:

  • Dissolve the resulting orange solid in a minimum amount of pentane or methanol at room temperature.

  • Cool to -78°C (dry ice/acetone bath) to precipitate large, orange-yellow crystals.

Synthesis Workflow Visualization

Figure 1: Synthetic pathway for Rh(acac)(C₂H₄)₂ highlighting the critical chelation step.

Crystallographic Architecture

The crystal structure of Rh(acac)(C₂H₄)₂ was definitively solved by Evans and Russell. It crystallizes in the monoclinic system.

Structural Parameters

The molecule adopts a square planar geometry around the Rh(I) center (

electron configuration).

Parameter	Value	Description
Crystal System	Monoclinic	Space Group:
Coordination	Square Planar	Rh coordinated to 2 Oxygens and 2 Olefins
Rh–O Bond	~2.05 Å	Typical Rh-O single bond distance
Rh–C Bond	~2.12 Å	Distance to the center of the C=C bond
C=C Bond	~1.37 Å	Slightly elongated compared to free ethylene (1.34 Å)
Ligand Orientation	Perpendicular	Ethylene C-C axis is to the RhO₂ plane

The Orthogonality Principle

A defining feature of this structure is the orientation of the ethylene ligands.

• Observation: The C-C axis of the ethylene molecules stands perpendicular to the O-Rh-O coordination plane.

• Causality: This orientation minimizes steric repulsion between the ethylene protons and the methyl groups of the acetylacetonate ligand. Furthermore, it optimizes the overlap between the filled Rh

  orbital and the empty ethylene orbital (back-bonding).

Electronic Structure & Bonding

Understanding the bonding in Rh(acac)(C₂H₄)₂ requires the Dewar-Chatt-Duncanson Model . This explains why the C=C bond lengthens upon coordination.

Mechanistic Bonding Interactions

• -Donation: The filled -orbital of ethylene donates electron density into an empty hybrid orbital on the Rhodium.
• -Back-bonding: The filled -orbital (specifically or depending on axis definition) of Rhodium donates electron density back into the empty antibonding orbital of ethylene.

Consequence: This population of the antibonding orbital weakens the C=C bond, lengthening it from 1.34 Å (free) to ~1.37–1.40 Å (complexed), activating the alkene for subsequent catalytic steps (like hydride insertion).

Bonding Interaction Diagram

Figure 2: Dewar-Chatt-Duncanson interactions stabilizing the Rh-Olefin bond.

Dynamic Behavior (Fluxionality)[3]

While the crystal structure (XRD) provides a static snapshot, NMR spectroscopy reveals the molecule's dynamic nature in solution.

• Rotation: The ethylene ligands rotate around the Rh-olefin bond axis.

• Energy Barrier: The activation energy (

  ) for this rotation is low (~15 kcal/mol).

• NMR Evidence: At room temperature, the ethylene protons often appear equivalent or broadened due to rapid rotation. At low temperatures (<-50°C), the rotation slows on the NMR timescale, resolving distinct signals for the "inner" (proximal to acac) and "outer" protons.

This low barrier is crucial for catalysis, as it allows the substrate to reorient easily during the reaction cycle.

Applications in Drug Development & Catalysis

Rh(acac)(C₂H₄)₂ is rarely the final catalyst; it is the ultimate precatalyst .

The "Clean" Source of Rh(I)

In pharmaceutical synthesis, counter-ions (like Cl⁻) can inhibit catalysis or corrode reactor vessels.

• Problem: Starting with [Rh(COD)Cl]₂ introduces chloride.

• Solution: Rh(acac)(C₂H₄)₂ contains no halides. Upon protonation of the acac ligand (using an acid) or reaction with a strong chelating phosphine, the acac and ethylene ligands leave as neutral molecules (Hacac and ethene gas).

• Result: A "naked", cationic Rh(I) species is generated in situ, ready to bind the chiral phosphine ligand (e.g., BINAP, DuPhos).

Hydroformylation

The complex is also a precursor for Rh-catalyzed hydroformylation (making aldehydes from alkenes). The labile ethylene ligands are easily displaced by CO and H₂ under pressure to form the active hydrido-carbonyl species.

References

• Evans, J. A., & Russell, D. R. (1971). The crystal structures of ethylene and tetrafluoroethylene complexes of rhodium(I).[1] Journal of the Chemical Society D: Chemical Communications, 197.

• Cramer, R. (1974).Inorganic Syntheses, Vol 15. (Standard synthesis protocols for Rh-olefin complexes).

• PubChem. Acetylacetonatobis(ethylene)rhodium(I) Compound Summary.

• Sigma-Aldrich. Product Specification: Acetylacetonatobis(ethylene)rhodium(I).[2]

Sources

• 1. The crystal structures of ethylene and tetrafluoroethylene complexes of rhodium(I) - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Acetylacetonatobis(ethylene)rhodium(I) 95 12082-47-2 [sigmaaldrich.com]

Technical Whitepaper: Spectroscopic Characterization and Dynamic Behavior of Rh(acac)(C₂H₄)₂

Executive Summary

Bis(ethylene)(acetylacetonato)rhodium(I) (CAS: 12082-47-2), often abbreviated as Rh(acac)(C₂H₄)₂, serves as a premier "entry point" precursor in homogeneous catalysis and materials science. Unlike rhodium sources stabilized by phosphines or carbonyls, the ethylene ligands in this complex are highly labile, allowing for rapid ligand exchange under mild conditions.

This guide provides a definitive technical analysis of its spectroscopic properties, focusing on the dynamic NMR behavior that defines its reactivity. It is designed for researchers utilizing this compound as a precursor for chiral hydrogenation catalysts , hydroformylation , or Metal-Organic Chemical Vapor Deposition (MOCVD) of rhodium films.

Structural Framework & Bonding

The complex adopts a square planar geometry (

idealized local symmetry around the metal), characteristic of Rh(I) species.

• Coordination Sphere: The Rh atom is coordinated by two oxygen atoms from the bidentate acetylacetonate (acac) ligand and the centroids of two ethylene molecules.

• Ethylene Orientation: In the ground state, the C=C axes of the ethylene ligands are perpendicular to the O-Rh-O coordination plane. This orthogonal arrangement minimizes steric repulsion with the acac methyl groups and maximizes back-bonding overlap (

  ).

The Dewar-Chatt-Duncanson Model

The stability and lability of the ethylene ligands are governed by two components:

• -donation: Electron density from the filled ethylene -orbital to an empty hybrid orbital on Rh.
• -backdonation: Electron density from a filled Rh -orbital (specifically or ) into the empty antibonding orbital of ethylene.

Field Insight: The perpendicular orientation is energetically favored. However, the rotation barrier around the Rh-alkene bond axis is low (

kcal/mol), which is the origin of the complex's dynamic NMR behavior.

Spectroscopic Profile

A. Dynamic Nuclear Magnetic Resonance (NMR)

The

H NMR spectrum of Rh(acac)(C₂H₄)₂ is temperature-dependent, acting as a classic textbook example of molecular dynamics on the NMR timescale.

1. High-Temperature Regime (> 298 K)

At room temperature and above, the rotation of the ethylene ligands around the Rh-alkene axis is fast relative to the NMR timescale.

• Observation: The ethylene protons appear as a single, broad resonance (or a doublet due to coupling with

  Rh).

• Mechanism: The rapid rotation averages the magnetic environments of the "inner" (proximal to acac) and "outer" (distal to acac) protons.

2. Low-Temperature Regime (< 250 K)

As the temperature decreases, the rotation slows (decoalescence), and the rotation becomes locked on the NMR timescale.

• Observation: The ethylene signal splits into two distinct multiplets.

• Assignment:

  • Inner Protons (

    ): Shielded by the magnetic anisotropy of the acac ring/oxygen lone pairs.

  • Outer Protons (

    ): Different chemical environment.

• Coupling: Both sets of protons show coupling to the

  Rh nucleus ( , 100% abundance), typically Hz.

Summary of NMR Data (in CDCl₃)

Nucleus	Chemical Shift ( )	Multiplicity	Assignment	Notes
H	1.95 ppm	Singlet	Acac -CH ₃	Methyl groups
H	5.25 ppm	Singlet	Acac -CH -	Methine proton
H	3.0 - 4.2 ppm	Broad/Multiplet	Ethylene =CH ₂	Temp. dependent (see above)
C	~185 ppm	Doublet ( Hz)	Acac C =O	Carbonyl
C	~60 - 70 ppm	Doublet ( Hz)	Ethylene C =C	Coordinated alkene

B. Vibrational Spectroscopy (IR)

Infrared spectroscopy is useful for confirming coordination and purity (absence of free acacH or oxidized species).

• & : Strong bands in the 1510–1580 cm⁻¹ region. The delocalized nature of the acac chelate ring couples these modes.
• : Free ethylene has a Raman-active/IR-inactive stretch at 1623 cm⁻¹. Upon coordination, symmetry is broken, making it IR active. However, in Rh(I) complexes, this band shifts to lower wavenumbers (~1490–1510 cm⁻¹ ) due to back-bonding (weakening the C=C bond) and is often obscured by the intense acac bands.
• : Low frequency bands below 600 cm⁻¹.

Experimental Protocols

Workflow Visualization: Synthesis & Dynamics

The following diagram illustrates the synthesis pathway from RhCl₃ and the dynamic rotation mechanism observed in NMR.

Caption: Synthesis pathway from RhCl₃ via Cramer's Dimer and the propeller rotation mechanism responsible for variable-temperature NMR signals.

Synthesis Protocol (Standardized)

Safety Note: Perform all steps under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques, although the final product is reasonably air-stable for short periods.

• Precursor Preparation (Cramer's Dimer):

  • Dissolve

    in a methanol/water mixture.

  • Bubble ethylene gas through the solution for 4–6 hours. The solution changes from red to yellow, and an orange precipitate (

    ) forms.

  • Crucial Step: Ensure excess ethylene to prevent formation of metallic Rh.

• Ligand Exchange:

  • Suspend

    in diethyl ether or THF.

  • Add acetylacetone (1.1 eq per Rh) and KOH (dissolved in water).

  • Stir at

    for 1 hour. The aqueous base deprotonates the acac, which then displaces the chloride bridges.

• Purification:

  • Separate the organic layer.

  • Wash with cold water to remove KCl.

  • Dry over

    , filter, and remove solvent in vacuo.

  • Recrystallization: Dissolve in minimum pentane/ether and cool to

    to obtain orange-yellow needles.

Applications in Drug Development & Catalysis[1]

While Rh(acac)(C₂H₄)₂ is not a drug itself, it is a critical Pre-Catalyst in the pharmaceutical industry.

Asymmetric Hydrogenation Precursor

High-value chiral drugs (e.g., L-DOPA derivatives) are synthesized using Rh-catalysts with chiral phosphine ligands (e.g., BINAP, DuPhos).

• Why use Rh(acac)(C₂H₄)₂? The ethylene ligands are far more labile than the cyclooctadiene (COD) or norbornadiene (NBD) ligands found in cationic precursors like

  .

• Mechanism: Upon adding the chiral phosphine (

  ) and Hydrogen, the ethylene is hydrogenated to ethane (gas) and leaves immediately, generating the active "naked" species without leaving inhibitory byproducts.

MOCVD for Medical Devices

Rhodium coatings are used in medical imaging (X-ray filtration) and specific implant coatings due to biocompatibility and inertness.

• Decomposition: Rh(acac)(C₂H₄)₂ is a volatile MOCVD precursor. It decomposes at moderate temperatures (

  ), often assisted by , to deposit high-purity Rh films.

References

• Original Synthesis & Characterization: Cramer, R. (1964). "Olefin Coordination Compounds of Rhodium. I. The Mechanism of Ethylene Dimerization." Journal of the American Chemical Society.

• Crystal Structure & Geometry: Evans, J. A., & Russell, D. R. (1971). "Crystal structures of ethylene and tetrafluoroethylene complexes of rhodium(I)." Chemical Communications.

• MOCVD Applications: "Rhodium Precursors for CVD/ALD." MOCVD Precursor Encyclopedia.

• NMR Dynamics Review: "Dynamic NMR Spectroscopy of Organometallic Compounds." Encyclopedia of Inorganic Chemistry.

• Commercial Specifications: Sigma-Aldrich Product Sheet for Acetylacetonatobis(ethylene)rhodium(I).

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Acetylacetonatobis(ethylene)rhodium(I)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetylacetonatobis(ethylene)rhodium(I), with the chemical formula Rh(acac)(C₂H₄)₂, is a significant organometallic complex widely utilized as a catalyst and precursor in organic synthesis and materials science.[1] Its efficacy in applications such as chemical vapor deposition (CVD) and nanoparticle synthesis is intrinsically linked to its thermal behavior. Understanding the thermal stability and decomposition pathways of this compound is paramount for optimizing reaction conditions, ensuring process safety, and controlling the properties of the final products. This guide provides a comprehensive analysis of the thermal characteristics of acetylacetonatobis(ethylene)rhodium(I), detailing its decomposition profile, the analytical techniques used for its study, and the underlying chemical principles.

Introduction to Acetylacetonatobis(ethylene)rhodium(I)

Acetylacetonatobis(ethylene)rhodium(I) is a yellow to orange, air-sensitive crystalline solid.[2][3][4] It is a square planar d⁸ rhodium(I) complex featuring a bidentate acetylacetonate (acac) ligand and two ethylene ligands. The ethylene ligands are labile, making the complex an excellent precursor for the synthesis of other rhodium complexes and a versatile catalyst in reactions such as asymmetric arylation.[1] The compound is soluble in many organic solvents, which facilitates its use in a variety of chemical processes.[5]

The utility of Rh(acac)(C₂H₄)₂ as a precursor, for instance in the deposition of high-purity rhodium thin films, is directly dependent on its volatility and clean decomposition.[5] A thorough understanding of its thermal decomposition is therefore not merely of academic interest but a critical aspect of its practical application.

Thermal Stability and Decomposition Profile

The thermal stability of acetylacetonatobis(ethylene)rhodium(I) is limited, with decomposition occurring concurrently with melting.

Melting Point and Onset of Decomposition

Multiple sources consistently report the melting point of acetylacetonatobis(ethylene)rhodium(I) to be in the range of 141-142 °C , with the note that decomposition occurs at this temperature. This indicates that the thermal decomposition process begins at or near the melting point, a crucial parameter for handling and storage, which is recommended at 2-8°C.

Proposed Decomposition Pathway

While specific, detailed studies on the thermal decomposition mechanism of acetylacetonatobis(ethylene)rhodium(I) are not extensively available in the public domain, a decomposition pathway can be inferred from studies of analogous rhodium complexes and general principles of organometallic chemistry. The decomposition is expected to proceed through the sequential or concerted loss of the ethylene and acetylacetonate ligands.

A plausible decomposition pathway is visualized in the following diagram:

Caption: Proposed thermal decomposition pathway for Acetylacetonatobis(ethylene)rhodium(I).

This proposed mechanism involves the initial loss of the weakly bound ethylene ligands, followed by the decomposition of the acetylacetonate ligand. In an inert atmosphere, the final solid product is likely to be metallic rhodium. However, in the presence of an oxidizing atmosphere, the formation of rhodium oxide (Rh₂O₃) is expected. Studies on other metal acetylacetonates have shown that the acetylacetonate ligand can decompose into various gaseous products, including acetone and carbon dioxide.

Experimental Methodologies for Thermal Analysis

The thermal decomposition of air-sensitive organometallic compounds like acetylacetonatobis(ethylene)rhodium(I) requires specialized analytical techniques. The primary methods employed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the temperatures at which decomposition events occur and the mass loss associated with each step.

A general protocol for the TGA of an air-sensitive compound like Rh(acac)(C₂H₄)₂ is as follows:

• Sample Preparation: Due to the air-sensitive nature of the compound, sample preparation should ideally be carried out in an inert atmosphere (e.g., a glovebox). A small, representative sample (typically 5-10 mg) is carefully weighed into a tared TGA crucible (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with a high-purity inert gas (e.g., nitrogen or argon) to eliminate oxygen. The desired temperature program is set, which typically involves a linear heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., ambient to 600 °C).

• Data Acquisition: The analysis is initiated, and the instrument records the sample mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset temperature of decomposition and the percentage of mass loss at each stage. The derivative of the TGA curve (DTG) can be used to pinpoint the temperatures of maximum decomposition rates.

The following diagram illustrates a typical TGA workflow:

Caption: A generalized workflow for Thermogravimetric Analysis (TGA) of an air-sensitive compound.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine transition temperatures such as melting and crystallization, and to quantify the enthalpy of these transitions.

For an air-sensitive compound, the following DSC protocol is recommended:

• Sample Preparation: In an inert atmosphere, a small amount of the sample (typically 2-5 mg) is weighed into a hermetically sealed DSC pan. The use of hermetic pans is crucial to prevent the loss of volatile decomposition products and to protect the sample from the atmosphere.

• Instrument Setup: The DSC instrument is calibrated and purged with an inert gas. The sealed sample pan and an empty, sealed reference pan are placed in the DSC cell.

• Data Acquisition: A temperature program, similar to that used in TGA, is applied. The instrument records the differential heat flow.

• Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic (e.g., melting) and exothermic (e.g., decomposition) events. The peak onset temperature can provide the transition temperature, and the peak area can be integrated to determine the enthalpy of the transition.

Analysis of Decomposition Products

Identifying the products of thermal decomposition is key to understanding the decomposition mechanism. This is typically achieved by coupling the thermal analysis instrument to a mass spectrometer (MS) or a Fourier-transform infrared (FTIR) spectrometer.

TGA-MS and Pyrolysis-GC-MS

In TGA-MS, the gaseous products evolved during the TGA experiment are transferred to a mass spectrometer for real-time analysis. This allows for the identification of the decomposition products as they are formed at specific temperatures. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is another powerful technique where the sample is rapidly heated to a high temperature, and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.

For acetylacetonatobis(ethylene)rhodium(I), one would expect to detect ethylene (m/z = 28) and fragments from the acetylacetonate ligand, such as acetone (m/z = 58) and carbon dioxide (m/z = 44), in the mass spectrum of the evolved gases.

Solid Residue Analysis

The solid residue remaining after thermal decomposition can be analyzed using techniques such as X-ray diffraction (XRD) to determine its crystalline structure (e.g., metallic rhodium or rhodium oxide) and X-ray photoelectron spectroscopy (XPS) to determine its elemental composition and chemical state.

Summary of Thermal Properties

The following table summarizes the key thermal properties of acetylacetonatobis(ethylene)rhodium(I) based on available data and informed predictions.

Property	Value/Description	Analytical Technique
Melting Point	141-142 °C (with decomposition)	DSC, Visual Observation
Decomposition Onset	Approximately 141 °C	TGA, DSC
Primary Gaseous Products	Ethylene, Acetone, Carbon Dioxide (Predicted)	TGA-MS, Py-GC-MS
Solid Residue (Inert atm.)	Metallic Rhodium (Predicted)	XRD, XPS
Solid Residue (Oxidizing atm.)	Rhodium Oxide (Rh₂O₃) (Predicted)	XRD, XPS

Conclusion

The thermal stability and decomposition of acetylacetonatobis(ethylene)rhodium(I) are critical factors that govern its application in various fields. While detailed mechanistic studies on this specific complex are limited, a comprehensive understanding can be constructed through the analysis of its melting behavior, the application of advanced thermal analysis techniques, and by drawing parallels with analogous rhodium compounds. The decomposition, initiating around 141-142 °C, likely proceeds via the loss of ethylene ligands followed by the breakdown of the acetylacetonate moiety, yielding metallic rhodium or rhodium oxide depending on the atmospheric conditions. For researchers and professionals working with this compound, a thorough thermal characterization using the methodologies outlined in this guide is essential for process optimization, safety, and achieving desired material properties.

References

• Aure Chemical. (n.d.). Rhodium(III) Acetylacetonate CAS 14284-92-5. Retrieved from [Link]

• Chem-Impex. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Retrieved from [Link]

• MOCVD Precursor Encyclopedia. (n.d.). Rhodium Precursors. Retrieved from [Link]

• PubChem. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Retrieved from [Link]

• Aspira Chemical. (n.d.). Acetylacetonatobis(ethylene)rhodium(I), Rh 39.9%. Retrieved from [Link]

• Pure Synth. (n.d.). Acetylacetonatobis(Ethylene)Rhodium(I). Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. In situ FTIR spectroscopic investigations on rhodium carbonyl complexes in the absence of phosphorus ligands under hydroformylation conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. A Combined Infrared and Computational Study of Gas-Phase Mixed-Ligand Rhodium Complexes: Rh(CO)n(N2O)m+ (n = 1–5, m = 1–4) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Guide: Solubility Profile &amp; Handling of Acetylacetonatobis(ethylene)rhodium(I)

The following technical guide details the solubility profile, handling protocols, and stability considerations for Acetylacetonatobis(ethylene)rhodium(I) .

Executive Summary

Acetylacetonatobis(ethylene)rhodium(I) (CAS: 12082-47-2), commonly denoted as Rh(acac)(C₂H₄)₂, is a premier organometallic precursor used in homogeneous catalysis (hydroformylation, hydrogenation) and Chemical Vapor Deposition (CVD).[1][2] Its utility stems from the lability of the ethylene ligands, which allows for facile substitution by phosphines or other substrates.

However, this lability presents a dual challenge: the complex is air-sensitive and prone to thermal decomposition via ethylene loss. Successful application requires a precise understanding of its solubility profile to avoid inadvertent precipitation or ligand-exchange induced degradation. This guide provides a validated framework for solvent selection and handling.

Physicochemical Properties

Understanding the fundamental physical state of the compound is prerequisite to solubility management.

Property	Specification	Critical Note
Formula	Rh(C₅H₇O₂)(C₂H₄)₂	Square planar geometry.
Molecular Weight	258.12 g/mol	—
Appearance	Yellow to Orange Crystalline Solid	Darkening indicates oxidation or decomposition.
Melting Point	140–144 °C (dec.)	Do not heat solutions above 60°C for extended periods.
Stability	Air/Moisture Sensitive	Store at 2–8°C under inert gas ( or Ar).

Solubility Profile

The solubility of Rh(acac)(C₂H₄)₂ is dictated by its non-polar ethylene ligands and the chelated acetylacetonate backbone. It follows the principle of like dissolves like, favoring aromatic and moderately polar aprotic solvents.

Quantitative Solubility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Operational Notes
Aromatics	Benzene, Toluene	High	Preferred media for reactions. Excellent stability under inert atmosphere.
Ethers	THF, Diethyl Ether	Good	Ideal for synthesis and subsequent crystallization.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate/High	WARNING: Risk of oxidative addition. Rh(I) can react with C-Cl bonds over time to form Rh(III) species [1]. Use only for rapid analysis (e.g., NMR).
Aliphatics	Pentane, Hexane, Heptane	Low/Insoluble	Primary Antisolvents. Used to precipitate the complex from aromatic/ether solutions.
Alcohols	Methanol, Ethanol	Variable	Use with Caution. Can be used for washing, but protic nature may facilitate solvolysis or unwanted ligand exchange.
Ketones	Acetone	Moderate	Soluble, but rarely used due to potential aldol reactivity or coordination competition.

Mechanistic Insights & Stability Logic

The "Ethylene Effect"

The solubility and stability of Rh(acac)(C₂H₄)₂ are governed by the binding strength of the ethylene ligands.

• Dissolution Mechanism: The complex dissolves via weak Van der Waals interactions between the solvent and the planar organic ligands.

• Decomposition Pathway: In high-boiling solvents or under vacuum, ethylene dissociates, leading to the formation of insoluble metallic rhodium (Rh⁰) or clusters ("Rhodium black").

  • Preventative Measure: When handling concentrated solutions, maintaining a partial pressure of ethylene (or strictly inert

    ) prevents ligand dissociation.

Solvent-Induced Degradation (Chlorinated Solvents)

While physically soluble in DCM, the electron-rich Rh(I) center is nucleophilic enough to undergo oxidative addition with alkyl halides.

Recommendation: Avoid chlorinated solvents for storage or heating.

Experimental Protocols

Protocol A: Inert Atmosphere Dissolution (Standard)

Objective: Prepare a stable stock solution for catalysis screening.

• Preparation: Flame-dry a Schlenk flask and cycle 3x with Vacuum/Nitrogen.

• Weighing: Weigh Rh(acac)(C₂H₄)₂ in a glovebox or under a rapid stream of

  .

• Solvent Addition: Add anhydrous, degassed Toluene or THF via cannula or gas-tight syringe.

• Dissolution: Swirl gently at room temperature. The solid should dissolve rapidly to form a clear yellow/orange solution.

  • Note: If the solution turns dark brown/black immediately, oxygen contamination or solvent impurities (peroxides) are present.

Protocol B: Purification via Recrystallization

Objective: Purify degraded or aged samples. Principle: Solubility differential between Ethers (High) and Alkanes (Low).

• Dissolve: Dissolve the crude solid in the minimum amount of Diethyl Ether or THF at room temperature.

• Filter: Filter the solution through a Celite pad (under inert gas) to remove any insoluble Rh⁰ black particles.

• Precipitate: Slowly layer Pentane or Hexane (ratio 1:3 vs ether) onto the filtrate.

• Crystallize: Place the flask in a freezer (-20°C) for 12–24 hours.

• Collection: Decant the supernatant and dry the orange needles under vacuum. Do not over-dry (prolonged high vacuum can strip ethylene).

Visualization: Decision & Workflow Diagrams

Figure 1: Solvent Selection Decision Tree

Caption: Logical flow for selecting the appropriate solvent based on application and stability risks.

Figure 2: Recrystallization Workflow

Caption: Step-by-step inert atmosphere recrystallization protocol to ensure high purity.

References

• ResearchGate. Oxidative addition of chlorinated solvents (e.g. CH2Cl2 and CHCl3) with rhodium(I) complexes. Available at: [Link]

• PubChem. Acetylacetonatobis(ethylene)rhodium(I) Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. jk-sci.com [jk-sci.com]

The Ethylene-Rhodium Interface: A Technical Guide to Discovery, Bonding, and Synthesis

Executive Summary

This technical guide examines the discovery, structural dynamics, and synthetic utility of rhodium-ethylene complexes. While Zeise’s salt (platinum) historically initiated the field of metal-olefin chemistry, the chlorobis(ethylene)rhodium(I) dimer (Cramer’s Dimer) represents a pivotal leap in organometallic utility. For researchers in drug development and catalysis, this complex is not merely a historical artifact but the primary labile precursor used to generate high-value chiral hydrogenation and hydroformylation catalysts.

Part 1: The Genesis – Beyond Zeise’s Salt

The Cramer Breakthrough (1960s)

While William Wollaston discovered elemental rhodium in 1803, the metal's organometallic chemistry remained dormant for over a century. The breakthrough occurred in the early 1960s at DuPont, led by Richard Cramer .

Unlike the stable but kinetically inert platinum analogs (Zeise’s salt), Cramer sought a system that exhibited dynamic ligand exchange—a prerequisite for catalysis. His isolation of

(Cramer's Dimer) provided the first air-stable yet kinetically active rhodium-olefin complex.

Key Technical Differentiator: The rhodium(I) center in these complexes is

square planar. Unlike analogs which bind olefins irreversibly, or which are too electrophilic, strikes a "Goldilocks" balance: strong enough back-bonding to isolate the complex, but weak enough to allow rapid displacement by phosphines or substrates.

The Reductive Synthesis Mechanism

The synthesis is an elegant "in-situ" reduction. Rhodium(III) chloride is reduced to Rhodium(I) by ethylene itself, which acts as both the reducing agent and the ligand.

Stoichiometry of the Cramer Reduction:

Note: Two equivalents of ethylene are sacrificed (oxidized to acetaldehyde) to reduce the metal centers.

Part 2: The Nature of the Bond – Theoretical Underpinnings

The Dewar-Chatt-Duncanson (DCD) Model

To understand the reactivity of these complexes, one must apply the DCD model.[1] The bonding is synergistic, consisting of two components that dictate the complex's stability and reactivity toward nucleophiles.

• -Donation: The filled -orbital of ethylene donates electron density into an empty hybrid orbital on the Rh(I).
• -Back-Donation: The filled (or ) orbital of Rh(I) donates into the empty antibonding orbital of ethylene.

Structural Consequence: This back-donation populates the antibonding orbital of ethylene, weakening the C=C bond.[1]

• Free Ethylene C=C: 1.34 Å [2]

• Rh-Coordinated Ethylene C=C: ~1.37–1.41 Å (indicative of

  rehybridization character).

Visualization of the DCD Interaction

Figure 1: The Dewar-Chatt-Duncanson model illustrating the synergistic electron flow that stabilizes the Rh-Ethylene bond.

Part 3: Dynamic Behavior – The "Propeller" Rotation

A defining feature of rhodium-ethylene complexes, elucidated by NMR spectroscopy, is the rotation of the ethylene ligand around the metal-ligand bond axis.

The NMR Evidence

At low temperatures (

C), the proton NMR of shows distinct signals for inner and outer protons, indicating a rigid structure. As temperature increases, these signals coalesce.

• Mechanism: The ethylene molecule rotates like a propeller.

• Activation Energy (

  ): Approximately 15.0 kcal/mol for bis-ethylene complexes.

• Causality: The rotation barrier is a direct measure of the

  -back-bonding strength. Stronger back-bonding locks the conformation, raising the barrier.

Figure 2: Energy profile of the ethylene rotation. The transition state involves breaking the

-back-bond component.

Part 4: Experimental Protocols

Synthesis of Chlorobis(ethylene)rhodium(I) Dimer

Target:

Role: The universal starting material for Rh(I) catalysis.

Safety: Ethylene is a flammable gas. Rhodium salts are expensive and potential sensitizers. Perform in a fume hood.

Step-by-Step Protocol:

• Preparation: Dissolve

  (1.0 g) in a mixture of water (15 mL) and methanol (15 mL).

• Degassing: Briefly degas the solution with nitrogen to remove dissolved oxygen.

• Reaction: Bubble ethylene gas slowly through the solution at room temperature.

  • Visual Cue: The dark red Rh(III) solution will lighten to an orange/amber color over 3–4 hours.

  • Precipitation: The product is sparingly soluble in this solvent mixture and will precipitate as a brick-red solid.

• Isolation: Filter the solid under an inert atmosphere (nitrogen or argon) if possible, though the solid is air-stable for short periods.

• Washing: Wash with a small amount of cold methanol/water (1:1) to remove acidic byproducts (HCl).

• Drying: Dry under vacuum at room temperature. Do not heat , as the complex loses ethylene and decomposes to metallic rhodium.

Yield: Typically 60–70%. Characterization: Insoluble in alcohols; soluble in

. IR shows characteristic C=C stretches shifted to ~1520 cm⁻¹.

Synthesis of Acetylacetonatobis(ethylene)rhodium(I)

Target:

Role: Soluble monomer for NMR studies and catalyst generation.

Protocol:

• Suspend

  (from 4.1) in diethyl ether.

• Add acetylacetone (2.2 equiv) and KOH (10% aqueous solution).

• Stir vigorously at

  C under nitrogen for 30 minutes.

• The organic layer will turn yellow-orange.

• Separate the ether layer, dry over

  , and remove solvent in vacuo at low temperature.

• Recrystallize from pentane/ether at

  C.

Part 5: Utility in Drug Development

For drug development professionals, these complexes are rarely the final drug but are critical Pre-Catalysts .

Ligand Exchange for Asymmetric Synthesis

The ethylene ligands are "placeholders." They are labile enough to be displaced by chiral phosphines (e.g., BINAP, DuPhos) to form the active asymmetric hydrogenation catalysts used to synthesize chiral APIs (Active Pharmaceutical Ingredients).

Data: Ligand Displacement Rates | Incoming Ligand (L) | Displacement Rate (

) | Product Utility | | :--- | :--- | :--- | | Triphenylphosphine | Very Fast ( min) | Wilkinson's Analog (Hydrogenation) | | (R)-BINAP | Fast (5–10 mins) | Asymmetric Isomerization/Hydrogenation | | Carbon Monoxide | Instantaneous | Carbonylation Catalysts | | 1,5-Cyclooctadiene | Slow (requires heat) | Stable Pre-catalysts ( ) |

Figure 3: Workflow for converting Rh-Ethylene precursors into active pharmaceutical synthesis catalysts.

References

• Cramer, R. (1964).[3][4] "Olefin Coordination Compounds of Rhodium: The Barrier to Rotation of Coordinated Ethylene and the Mechanism of Olefin Exchange."[4] Journal of the American Chemical Society.[3][5]

• Cramer, R. (1974).[5][6] "Di-μ-chlorotetrakis(ethylene)dirhodium(I)."[5][7] Inorganic Syntheses.

• Dewar, M. J. S. (1951). "A Review of the Pi-Complex Theory." Bulletin de la Société Chimique de France.

• Osborn, J. A., et al. (1966). "The Preparation and Properties of Tris(triphenylphosphine)halogenorhodium(I)." Journal of the Chemical Society A. (Context for Wilkinson's catalyst derived from Rh-olefin precursors).

• Evans, D. A., et al. (2002). "Rhodium-Catalyzed Asymmetric 1,4-Addition."[5][7] Journal of the American Chemical Society.[3][5] (Modern application of Rh-ethylene precursors).

Sources

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• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
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• 4. researchgate.net [researchgate.net]
• 5. Chlorobis(ethylene)rhodium dimer - Wikipedia [en.wikipedia.org]
• 6. Google Scholar [scholar.google.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electronic Structure and Bonding in Acetylacetonatobis(ethylene)rhodium(I)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical analysis of the electronic structure and bonding in acetylacetonatobis(ethylene)rhodium(I), Rh(acac)(C₂H₄)₂, a significant organometallic complex with applications in catalysis. By delving into its molecular architecture, orbital interactions, and spectroscopic signatures, this document aims to equip researchers with a deep understanding of the principles governing its reactivity and stability.

Introduction: The Significance of Rh(acac)(C₂H₄)₂

Acetylacetonatobis(ethylene)rhodium(I) is a yellow to orange, air-sensitive crystalline solid that serves as a valuable precursor in the synthesis of various rhodium-based homogeneous catalysts.[1] Its utility stems from the labile nature of the ethylene ligands, which can be readily displaced by other olefins or coordinating molecules, making it a versatile entry point for catalytic cycles.[1] Understanding the intricate details of its electronic structure and the nature of the rhodium-ethylene bond is paramount for the rational design of new catalysts and for optimizing existing catalytic processes, including those relevant to drug development and fine chemical synthesis.

This guide will dissect the bonding in Rh(acac)(C₂H₄)₂ through the lens of the Dewar-Chatt-Duncanson model, supported by recent computational and spectroscopic data. We will explore the synergy of ligand-to-metal donation and metal-to-ligand back-donation that defines the stability and reactivity of this archetypal square planar d⁸ complex.

Molecular Structure and Geometry

The single crystal X-ray structure of a similar complex, [Rh(COE)₂(acac)] (where COE is cyclooctene), reveals an approximate square-planar geometry at the rhodium center, with the two olefinic C=C bonds lying perpendicular to the square plane.[2] This perpendicular orientation is crucial for effective orbital overlap, as will be discussed in the context of the bonding model.

Table 1: Predicted and Analytically Derived Structural Parameters for Rh(acac)(C₂H₄)₂ and Related Complexes

Parameter	Rh(acac)(C₂H₄)₂ (Predicted/Calculated)	[Rh(COE)₂(acac)] (Experimental)[2]
Coordination Geometry	Square Planar	Approximate Square Planar
Rh-O Bond Length	~2.04 Å	Not specified
Rh-C (ethylene) Bond Length	~2.13 Å	Not specified
C=C Bond Length (coordinated)	>1.34 Å (elongated)	Not specified

The elongation of the C=C bond upon coordination is a hallmark of metal-alkene complexes and provides direct evidence for the bonding interactions discussed below.

The Dewar-Chatt-Duncanson Model: A Framework for Understanding Bonding

The bonding between the rhodium center and the ethylene ligands in Rh(acac)(C₂H₄)₂ is best described by the Dewar-Chatt-Duncanson model. This model delineates a synergistic process involving two main components:

• σ-Donation: The filled π-orbital of the ethylene molecule overlaps with a vacant d-orbital on the rhodium atom, donating electron density to the metal. This is a ligand-to-metal σ-donation.

• π-Back-donation: A filled d-orbital on the rhodium atom overlaps with the empty π* (antibonding) orbital of the ethylene molecule. This metal-to-ligand back-donation populates the antibonding orbital of the ethylene, weakening the C=C bond.

This synergistic interplay of σ-donation and π-back-donation strengthens the overall metal-ligand bond while simultaneously weakening the intramolecular bond of the coordinated ethylene.

Caption: The Dewar-Chatt-Duncanson model for Rh-ethylene bonding.

Advanced Insights from Computational Chemistry

Modern computational methods, particularly Density Functional Theory (DFT), provide a deeper, quantitative understanding of the electronic structure. Relativistic DFT calculations have been instrumental in interpreting the spectroscopic properties of Rh(acac)(C₂H₄)₂.

A recent study employing relativistic DFT calculations to analyze the ¹⁰³Rh solid-state NMR spectrum of Rh(acac)(C₂H₄)₂ provides key insights into the electronic environment of the rhodium nucleus. The calculated chemical shift tensor, characterized by its span (Ω) and skew (κ), is highly sensitive to the nature of the metal-ligand bonding.

Table 2: Calculated ¹⁰³Rh Chemical Shift Tensor Parameters for Rh(acac)(C₂H₄)₂

Parameter	Calculated Value
Span (Ω)	Similar to Rh(cod)(acac)
Skew (κ)	Similar to Rh(cod)(acac)

The similarity of these parameters to those of the well-characterized Rh(cod)(acac) (cod = 1,5-cyclooctadiene) complex reinforces the understanding of the bonding in terms of a bidentate acac ligand and two η²-coordinating olefin ligands.

While a detailed molecular orbital diagram for Rh(acac)(C₂H₄)₂ is not explicitly published, DFT calculations on analogous systems reveal the Highest Occupied Molecular Orbital (HOMO) to be of metal d-orbital character, involved in the π-back-donation. The Lowest Unoccupied Molecular Orbital (LUMO) is typically dominated by the π* orbitals of the ethylene ligands. The energy gap between these frontier orbitals is a key determinant of the complex's reactivity.

Experimental Characterization: Spectroscopic Fingerprints

The electronic structure and bonding in Rh(acac)(C₂H₄)₂ are experimentally probed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are routine methods for characterizing the ligands in the complex. In the ¹H NMR spectrum, the protons of the coordinated ethylene ligands typically appear as a broad singlet, shifted upfield compared to free ethylene, due to the shielding effect of the rhodium center. The acetylacetonate ligand gives rise to characteristic signals for the methyl and methine protons.

Solid-state ¹⁰³Rh NMR, although technically challenging, provides direct information about the electronic environment at the metal center. The chemical shift is highly sensitive to the nature of the coordinating ligands and the overall geometry of the complex.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for probing the strength of the C=C bond in the coordinated ethylene ligands. Due to π-back-donation from the rhodium d-orbitals into the ethylene π* orbitals, the C=C bond is weakened, resulting in a decrease in its stretching frequency (ν(C=C)) compared to free ethylene (typically around 1623 cm⁻¹). This shift to lower wavenumber is a direct measure of the extent of π-back-donation. The acetylacetonate ligand also displays characteristic vibrational modes, notably the C=O and C=C stretching frequencies.

Synthesis and Experimental Protocols

The synthesis of Rh(acac)(C₂H₄)₂ is typically achieved through the reaction of a rhodium precursor with acetylacetone in the presence of ethylene. A common procedure involves the displacement of weakly coordinating ligands, such as cyclooctene (COE), from a precursor like [Rh(COE)₂(acac)].

Illustrative Synthesis Protocol (Adapted from related procedures)

Caution: This reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques, as the product is air-sensitive.

• Precursor Preparation: In a Schlenk flask, dissolve [Rh(COE)₂(μ-Cl)]₂ in a suitable anhydrous solvent (e.g., diethyl ether or THF).

• Ligand Exchange: Add a stoichiometric amount of sodium acetylacetonate (Na(acac)) to the solution and stir at room temperature. This will displace the chloride ligands to form [Rh(COE)₂(acac)].

• Ethylene Bubbling: Purge the reaction mixture with a gentle stream of ethylene gas. The more volatile cyclooctene will be displaced by ethylene, leading to the formation of Rh(acac)(C₂H₄)₂.

• Isolation: The product can be isolated by removing the solvent under vacuum and recrystallizing the resulting solid from a suitable solvent system (e.g., pentane or hexane) at low temperature.

Caption: A generalized workflow for the synthesis of Rh(acac)(C₂H₄)₂.

Spectroscopic Characterization Protocols

• NMR Spectroscopy: For ¹H and ¹³C NMR, dissolve a small sample of the complex in a deuterated solvent (e.g., CDCl₃ or C₆D₆) under an inert atmosphere. The concentration should be sufficient to obtain a good signal-to-noise ratio, typically in the range of 5-10 mg/mL.

• IR Spectroscopy: For solid-state IR, prepare a KBr pellet by grinding a small amount of the complex with dry KBr powder and pressing it into a thin disk. Alternatively, a Nujol mull can be prepared by grinding the sample with a drop of Nujol and placing the paste between two KBr plates.[1]

Conclusion

The electronic structure and bonding in Rh(acac)(C₂H₄)₂ provide a classic yet deeply insightful example of organometallic chemistry principles. The synergistic σ-donation and π-back-donation, as described by the Dewar-Chatt-Duncanson model, are fundamental to its stability and reactivity. Advanced spectroscopic and computational techniques have further refined our understanding, offering quantitative data that correlates with the qualitative bonding model. For researchers in catalysis and drug development, a firm grasp of these concepts is essential for leveraging the potential of this and related rhodium complexes in designing novel and efficient chemical transformations.

References

• Nagashima, H., et al. (1994). Preparation and Characterization of Rhodium C60 Complexes [Rh(acac)(L)2(C60)] (L = py, 4-Mepy, 3,5-Me2py). Chemistry Letters, 23(5), 801-804.
• Huq, F., & Skapski, A. C. (1974). Refinement of the Crystal Structure of Acetylacetonatodicarbonylrhodium(I). Journal of Crystal and Molecular Structure, 4(6), 411–418.
• The Royal Society of Chemistry. (2015). 1H and 13C NMR Spectrum of compounds.
• Organic Syntheses. (2016). Rhodium-Catalyzed Addition of Carboxylic Acids to Terminal Alkynes towards Z-Enol Esters. Organic Syntheses, 93, 367-384.
• JEOL. (n.d.).

• Aspira Chemical. (n.d.). Acetylacetonatobis(ethylene)rhodium(I), Rh 39.9%. Retrieved from [Link]

• Google Patents. (2014).
• Pörschke, K. R., et al. (2020). Rhodium‐Catalyzed Formylation of Unactivated Alkyl Chlorides to Aldehydes. Chemistry – A European Journal, 26(5), 1034-1038.
• National Workshop on Crystal Structure Determination using Powder XRD. (2007).
• ResearchGate. (n.d.). Stacked ³¹P{¹H} NMR spectra of Rh(acac)(CO)
• Laboratory of Biomolecular NMR, Saint-Petersburg State University. (2018). 13C NMR spectrum of crystalline [Rh(Acac) (CO)2]: A contribution to the discussion on [Rh(Acac) (CO)
• SAHMRI. (2002). Synthesis, characterisation and molecular structure of [Rh(COE)>2>(acac)] (COE = cyclooctene, η>2>-C>8>H>14>)

• PubChem. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Retrieved from [Link]

• ResearchGate. (2018). 13C NMR spectrum of crystalline [Rh(Acac) (CO) 2 ]: A contribution to the discussion on [Rh(Acac) (CO)
• The Royal Society of Chemistry. (n.d.). Fig. S1-S3. IR spectra of rhodium complexes.
• Catalysis Science & Technology. (n.d.). Ethene hydrogenation vs. dimerization over a faujasite-supported [Rh(C2H4)2] complex.
• YouTube. (2020, May 21). Molecular Orbital (MO)
• Carbon. (n.d.).
• YouTube. (2016, June 7). Preparing a sample for infrared spectroscopy.
• PMC. (2014). IR spectroscopic characterization of [M,C,2H]+ (M = Ru and Rh)
• Chemistry LibreTexts. (2021, August 13). 7.3: Multiple Bonding and Molecular Orbitals.
• SciSpace. (2012, August 15).

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• 2. research.sahmri.org.au [research.sahmri.org.au]

Precursor for rhodium nanoparticle synthesis

An In-depth Technical Guide to Precursor Selection for Rhodium Nanoparticle Synthesis

Authored by a Senior Application Scientist

Foreword: The Precursor as the Blueprint for Nanoparticle Architecture

In the synthesis of rhodium (Rh) nanoparticles, the selection of the metallic precursor is not merely a choice of starting material; it is the foundational decision that dictates the nanoparticle's ultimate size, shape, crystallinity, and, consequently, its catalytic efficacy and application potential. The precursor's intrinsic properties—its oxidation state, ligand environment, decomposition kinetics, and solubility—serve as a blueprint. Understanding the causal relationships between the precursor's chemistry and the resulting nanoparticle's characteristics is paramount for designing materials with tailored functionalities. This guide provides a field-proven perspective on navigating the complex landscape of rhodium precursors, moving beyond simple protocols to elucidate the underlying science that governs nanoparticle formation.

The Core Principle: Precursor Reactivity and Nucleation Kinetics

The formation of nanoparticles is fundamentally a balance between two key stages: nucleation (the formation of initial small nuclei) and growth (the subsequent addition of metal atoms to these nuclei). The choice of precursor directly modulates the kinetics of these stages. A precursor that decomposes or reduces rapidly will generate a high concentration of rhodium atoms in a short burst, leading to rapid nucleation and the formation of many small nanoparticles. Conversely, a more stable precursor that releases rhodium atoms slowly favors the growth of existing nuclei over the formation of new ones, resulting in larger particles.

This relationship can be visualized as a decision-making workflow.

Caption: Precursor choice influencing nanoparticle synthesis pathway.

A Tale of Two Precursors: Inorganic Salts vs. Organometallic Complexes

The most fundamental choice lies between simple inorganic salts and more complex organometallic compounds. This decision profoundly impacts nanoparticle size, especially in supported catalyst synthesis.

Inorganic Precursors: The Case of Rhodium(III) Chloride (RhCl₃)

Rhodium(III) chloride is a widely used, cost-effective precursor. Its high solubility in polar solvents like water and ethylene glycol is a key feature.

• Mechanism of Action: In supported syntheses, such as incipient wetness impregnation, RhCl₃ dissociates in aqueous solution. The resulting rhodium ions can interact strongly with surface hydroxyl groups on supports like silica (SBA-15) or alumina. This strong interaction leads to a high dispersion of rhodium ions, creating numerous nucleation centers upon reduction[1].

• Causality: A higher number of nucleation sites means that the available rhodium atoms are distributed among many growing particles, resulting in a smaller average nanoparticle size. Furthermore, the presence of chloride ions has been reported to increase the dispersion of metal atoms during the reduction process[1].

• Outcome: Using RhCl₃ as a precursor typically yields small rhodium nanoparticles. For instance, impregnation on SBA-15 silica using an aqueous solution of RhCl₃ followed by hydrogen reduction can produce nanoparticles with an average diameter of 1.6 ± 0.3 nm[1].

Organometallic Precursors: The Case of Rhodium(III) Acetylacetonate (Rh(acac)₃)

Organometallic precursors feature rhodium bonded to organic ligands. Rh(acac)₃ is a prime example, where the rhodium atom is encapsulated within a large organic ligand structure[1][2].

• Mechanism of Action: Unlike RhCl₃, Rh(acac)₃ is typically dissolved in nonpolar organic solvents like chloroform or toluene[1]. The bulky acetylacetonate ligands shield the rhodium center, leading to weaker interactions with polar support surfaces[1]. This results in higher mobility of the precursor molecules on the support.

• Causality: Higher mobility allows the precursor molecules to aggregate more easily before and during the reduction step. This leads to fewer nucleation centers and a growth-dominated regime, where rhodium atoms preferentially add to existing particles, resulting in larger final nanoparticles[1].

• Outcome: Syntheses using Rh(acac)₃ generally produce larger nanoparticles compared to RhCl₃ under similar conditions. On the same SBA-15 support, Rh(acac)₃ yields nanoparticles of 6.4 ± 0.9 nm[1]. This precursor is often chosen when larger, well-defined crystalline structures are desired[3][4].

Data Presentation: Precursor vs. Nanoparticle Size

The following table summarizes the direct impact of precursor choice on nanoparticle size when synthesized on a mesoporous silica (SBA-15) support.

Precursor Used	Precursor Ratio (acac:Cl)	Solvent	Resulting Avg. NP Diameter (nm)	Primary Reference
Rh(acac)₃	100:0	Chloroform	6.4 ± 0.9	[1]
Mixture	50:50	Chloroform / Water	3.2 ± 0.6	[1]
RhCl₃	0:100	Water	1.6 ± 0.3	[1]

This data clearly demonstrates that nanoparticle size can be tuned by simply adjusting the ratio of these two precursors, providing a powerful and straightforward method for catalyst design[1].

Advanced Precursors for Morphological and Mechanistic Control

Beyond simple salts and acetylacetonates, a variety of other precursors offer unique advantages for controlling nanoparticle shape, crystallinity, and for synthesizing atomically precise clusters.

Rhodium(II) Acetate Dimer [Rh₂(OAc)₄]

This emerald-green compound is a well-defined, air-stable organometallic complex known for its unique paddlewheel structure[5][6].

• Unique Properties: As a dimeric molecule, it can serve as a precursor for solution-based synthesis of nanomaterials. Its defined structure and moderate reactivity make it a valuable tool in syntheses where precise control over reaction kinetics is needed.

• Application: It is often used in syntheses aiming for specific morphologies. For example, using Rh₂(COOCF₃)₄ (a related carboxylate dimer) in ethylene glycol can lead to the formation of icosahedral nanoparticles[7].

Carbonyl Complexes [e.g., Rh₄(CO)₁₂, Rh₆(CO)₁₆]

Rhodium carbonyl clusters are a class of precursors where the rhodium core is stabilized by carbon monoxide (CO) ligands. These are often used in the "organometallic approach" to nanoparticle synthesis[8].

• Mechanism: These low-valent metal complexes can be decomposed under mild conditions (e.g., in boiling toluene or under H₂ atmosphere) to form metallic nanoparticles[4][8]. The CO ligands can also act as temporary stabilizers on the nanoparticle surface.

• Atomically Precise Nanoclusters: A significant advantage of carbonyl cluster precursors is their potential to form atomically precise nanoclusters, which bridge the gap between molecular complexes and plasmonic nanoparticles[9][10]. Redox-driven condensation reactions, for instance between [Rh₇(CO)₁₆]³⁻ and a metal salt, can lead to the growth of larger, well-defined heterometallic nanoclusters[10].

Allyl and Phosphine Complexes [e.g., Rh(η³-C₃H₅)₃]

Organometallic complexes with labile ligands, such as tris(allyl)rhodium, are highly reactive precursors.

• High Reactivity: These complexes can be decomposed under very mild conditions, such as hydrogenation at room temperature and low pressure[11][12]. This allows for the synthesis of very small nanoparticles (1-2 nm) with narrow size distributions, as the nucleation event is rapid and well-controlled[12].

• Ligand-Driven Stabilization: Such syntheses are typically performed in the presence of stabilizing ligands, like the ferrocenyl-phosphine ligands used to create 1.1–1.7 nm rhodium nanoparticles[12]. The final nanoparticles are often stabilized by fragments of the original precursor ligands or by the added stabilizers.

Experimental Protocols: A Self-Validating System

Trustworthiness in synthesis comes from well-described, reproducible protocols. Below are methodologies derived from authoritative sources, illustrating the principles discussed.

Protocol 1: Size-Controlled Synthesis of Rh/SBA-15 via Precursor Mixing

This protocol demonstrates how to tune nanoparticle size by mixing inorganic and organometallic precursors.

Caption: Workflow for size-controlled Rh/SBA-15 synthesis.

Step-by-Step Methodology (Adapted from[1]):

• Support Preparation: Begin with calcined SBA-15 mesoporous silica, dried and stored in a desiccator.

• Precursor Solution Preparation:

  • For 1.6 nm NPs: Prepare a 0.3 M aqueous solution of RhCl₃.

  • For 6.4 nm NPs: Prepare a 0.15 M solution of Rh(acac)₃ in chloroform.

  • For 3.2 nm NPs: Prepare both solutions.

• Impregnation:

  • For Rh-1.6/SBA-15: Add 50 µL of the 0.3 M RhCl₃ aqueous solution to 50 mg of SBA-15. Mix thoroughly for 5 minutes.

  • For Rh-6.4/SBA-15: Follow the same procedure using the Rh(acac)₃ solution.

  • For Rh-3.2/SBA-15: First, impregnate 50 mg of SBA-15 with the Rh(acac)₃ solution and evaporate the solvent. Then, impregnate the resulting solid with the RhCl₃ solution.

• Drying:

  • Cap the vial and place it in a desiccator for over 8 hours to allow for slow drying and dispersion.

  • Place the solid in an oven at 100°C for 2 hours to remove residual water.

• Reduction:

  • Place the dried powder in a tube furnace.

  • Flow a 10% H₂ in Ar gas mixture at 50 mL/min.

  • Ramp the temperature at 5°C/min to 200°C and hold for 2 hours to reduce the rhodium precursor to metallic nanoparticles.

• Characterization: The resulting materials should be characterized by TEM/STEM to confirm particle size and morphology and by PXRD to analyze crystalline structure[1].

Protocol 2: Seeded Growth of Core-Shell Nanocrystals using Rh(acac)₃

This protocol illustrates a kinetic control approach where a precursor is added slowly to pre-existing seeds to promote uniform growth.

Step-by-Step Methodology (Adapted from[13]):

• Seed Synthesis: First, synthesize Ru nanocrystal seeds (or Rh seeds) via a separate polyol reduction method.

• Seed Dispersion: In a 20 mL glass vial, mix 0.5 mL of the as-synthesized seed solution in ethylene glycol (EG) with 0.5 mL of fresh EG and 50 mg of PVP (polyvinylpyrrolidone) stabilizer. Heat to 160°C for 15 minutes with magnetic stirring.

• Precursor Solution Preparation: In a separate vessel, dissolve 9.6 mg of Rh(acac)₃ and 10 mg of PVP in 10 mL of EG by heating at 95°C for 15 minutes until a homogenous yellow solution is obtained.

• Kinetic Control via Injection: Using a syringe pump, inject the Rh(acac)₃ precursor solution into the hot seed solution at a controlled, slow rate (e.g., 1 mL/h). A slow injection rate promotes a layer-by-layer growth mode[13].

• Growth and Quenching: After the injection is complete, allow the reaction to proceed for an additional 2 hours at 160°C. Then, rapidly cool the reaction vial in an ice-water bath to quench the reaction.

• Purification: Collect the solid products by precipitation with acetone. Wash the product three times with a mixture of acetone and ethanol via centrifugation to remove residual reactants and PVP.

Conclusion and Future Outlook

The selection of a rhodium precursor is a strategic decision that provides the primary level of control over the final nanoparticle's properties. Simple inorganic salts like RhCl₃ favor the formation of small, highly dispersed nanoparticles due to strong precursor-support interactions, making them ideal for applications requiring high surface area. In contrast, sterically shielded organometallic precursors like Rh(acac)₃ tend to form larger, more crystalline nanoparticles through a growth-dominated mechanism. Advanced precursors, including carbonyl clusters and highly reactive allyl complexes, open pathways to atomically precise nanoclusters and ultra-small nanoparticles under mild conditions. By understanding and manipulating the causal links between precursor chemistry, synthesis kinetics, and nanoparticle architecture, researchers can rationally design rhodium nanocatalysts optimized for specific and demanding applications in drug development, fine chemical synthesis, and beyond.

References

• Tilley, R. D., et al. (2007). Rhodium nanoparticles from cluster seeds: control of size and shape by precursor addition rate. Nano Letters, 7(3), 785-90. [Link]

• Roodt, A., et al. (2013). Rhodium(I) Carbonyl Complexes as Model Nano-Wired Assemblies and Catalysts. IUCr Journals. [Link]

• Yang, C., et al. (2025). Size-Controlled Synthesis of Rhodium Nanocatalysts and Applications in Low-Temperature Hydroformylation. Materials and Interfaces, 2(1), 1-13. [Link]

• Wang, X., et al. (2021). Facile Synthesis of Rhodium-Based Nanocrystals in a Metastable Phase and Evaluation of Their Thermal and Catalytic Properties. Advanced Materials, 33(30), 2101844. [Link]

• Wang, C., et al. (2013). Size and shape controlled synthesis of rhodium nanoparticles. Science and Technology of Advanced Materials, 14(4), 043001. [Link]

• Rapps, M., et al. (2018). From Mononuclear Complexes to Molecular Nanoparticles: The Buildup of Atomically Precise Heterometallic Rhodium Carbonyl Nanoclusters. Accounts of Chemical Research, 51(12), 3046-3055. [Link]

• ResearchGate. (2007). Molecular structures of (a) rhodium carbonyl chloride and (b) rhodium acetylacetonate. Image from Shape-controlled syntheses of rhodium nanocrystals. [Link]

• Roodt, A., et al. (2021). Structure and Reactivity of Rhodium(I) Carbonyl complexes as Model Nano-Wired Assemblies and Catalyst. IUCr Journals. [Link]

• Yonezawa, T., et al. (2005). Synthesis and characterization of rhodium nanoparticles using HREM techniques. Materials Chemistry and Physics, 91(2-3), 513-517. [Link]

• Kepinski, L., et al. (2022). Formation and selected catalytic properties of ruthenium, rhodium, osmium and iridium nanoparticles. RSC Advances, 12, 2623-2646. [Link]

• Dell'Anna, M. M., et al. (2021). Rhodium nanoparticles inside well-defined unimolecular amphiphilic polymeric nanoreactors: synthesis and biphasic hydrogenation catalysis. Nanoscale Advances, 3(10), 2841-2851. [Link]

• Wang, C., et al. (2019). Size and shape controlled synthesis of rhodium nanoparticles. Heliyon, 5(2), e01165. [Link]

• Ceriani, F., et al. (2024). Atomically precise rhodium–indium carbonyl nanoclusters: synthesis, characterization, crystal structure and electron-sponge features. Nanoscale. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Acetylacetonatobis(ethylene)rhodium(I) as a Catalyst for Homogeneous Hydrogenation

Prepared by: Gemini, Senior Application Scientist

Introduction and Statement of Utility

Acetylacetonatobis(ethylene)rhodium(I), often abbreviated as Rh(acac)(C₂H₄)₂, is a versatile and highly effective precatalyst for homogeneous hydrogenation reactions.[1][2] This air-sensitive, crystalline solid serves as a valuable tool for researchers in organic synthesis, medicinal chemistry, and materials science.[1] Its primary utility lies in its ability to catalyze the addition of molecular hydrogen (H₂) across unsaturated bonds, such as carbon-carbon double and triple bonds, under mild conditions.[1]

The ethylene ligands in the complex are labile and readily dissociate in solution, revealing a coordinatively unsaturated rhodium(I) center that is the true entry point into the catalytic cycle.[3] This feature, combined with the stabilizing acetylacetonate (acac) ligand, provides a catalyst system that is both highly active and tunable. These application notes provide a comprehensive overview of Rh(acac)(C₂H₄)₂, its handling, mechanism, and a detailed protocol for its use in a representative hydrogenation reaction.

Catalyst Properties, Handling, and Safety

Rh(acac)(C₂H₄)₂ is a yellow to orange powder that requires careful handling due to its sensitivity to the atmosphere.[4] Adherence to proper storage and handling protocols is critical for maintaining its catalytic activity and ensuring laboratory safety.

Table 1: Physicochemical Properties and Safety Information

Property	Value	Source(s)
Chemical Name	Acetylacetonatobis(ethylene)rhodium(I)
Synonyms	(2,4-Pentanedionato)bis(ethylene)rhodium
CAS Number	12082-47-2	[5][6]
Molecular Formula	C₉H₁₅O₂Rh	[6]
Molecular Weight	258.12 g/mol
Appearance	Yellow to orange crystalline solid/powder	[4]
Melting Point	141-142 °C (decomposes)	[1]
Storage	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon)	[6]
Handling	Air-sensitive; handle in a glovebox or using Schlenk techniques.[4]	General Best Practice
Safety Hazards	Causes skin and serious eye irritation.[7]	H315, H319
Required PPE	Safety glasses/goggles, chemical-resistant gloves, lab coat.[7]	General Best Practice

The Catalytic Cycle: A Mechanistic Overview

The efficacy of Rh(acac)(C₂H₄)₂ as a hydrogenation precatalyst stems from its entry into a well-established catalytic cycle common to rhodium(I) complexes.[8][9] The process begins with the displacement of the weakly bound ethylene ligands to generate a catalytically active, coordinatively unsaturated species.

The key steps are:

• Precatalyst Activation: The two ethylene ligands dissociate from the rhodium center in solution to create open coordination sites.

• Oxidative Addition: Molecular hydrogen adds to the rhodium(I) center, oxidizing it to a rhodium(III) dihydride species.

• Substrate Coordination: The unsaturated substrate (e.g., an alkene) coordinates to the rhodium(III) center.

• Migratory Insertion: One of the hydride ligands is transferred to a carbon atom of the coordinated alkene, forming a rhodium-alkyl intermediate. A second migratory insertion of the remaining hydride follows.

• Reductive Elimination: The newly formed alkane is released from the coordination sphere, regenerating the active rhodium(I) catalyst, which can then re-enter the cycle.

Caption: Simplified catalytic cycle for hydrogenation.

Application Scope and Substrate Versatility

This rhodium catalyst is effective for the hydrogenation of a variety of functional groups. Its mild reaction conditions make it suitable for complex molecules with sensitive functionalities. Asymmetric hydrogenation is also possible by adding appropriate chiral ligands, which is a cornerstone of modern pharmaceutical development.[10][11]

Table 2: Substrate Scope for Rhodium-Catalyzed Hydrogenation

Substrate Class	Product Class	Typical Conditions	Notes
Terminal Alkenes	Alkanes	1-5 mol% catalyst, 1 atm H₂, RT, 1-12 h	Generally very fast and high yielding.
Internal Alkenes	Alkanes	1-5 mol% catalyst, 1-10 atm H₂, RT-50°C, 4-24 h	Steric hindrance can slow the reaction.
Alkynes	Alkanes	1-5 mol% catalyst, 1-10 atm H₂, RT, 2-16 h	Reaction proceeds via the alkene intermediate.
Dienes	Alkanes	1-5 mol% catalyst, 1-10 atm H₂, RT, 4-24 h	Selective hydrogenation to the mono-ene can be challenging.
Prochiral Alkenes	Chiral Alkanes	1-5 mol% catalyst, chiral ligand, 1-50 atm H₂, 0-50°C	Requires screening of ligands and conditions for high enantioselectivity.[12][13]

Detailed Experimental Protocol: General Hydrogenation of an Alkene

This protocol describes a general procedure for the hydrogenation of a model alkene, such as 1-octene, using Rh(acac)(C₂H₄)₂. All operations should be performed under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent catalyst deactivation.[14]

Materials and Equipment

• Rh(acac)(C₂H₄)₂ (CAS: 12082-47-2)

• Alkene substrate (e.g., 1-octene)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Methanol)

• Hydrogen gas (H₂) source with regulator

• Two-neck round-bottom flask or Schlenk flask

• Magnetic stirrer and stir bar

• Septa and needles

• Vacuum/Inert gas manifold (Schlenk line)

• Balloons for H₂ atmosphere (or Parr hydrogenator for elevated pressure)

• TLC plates, GC-MS vials for reaction monitoring

Experimental Workflow Diagram

Caption: General experimental workflow for hydrogenation.

Step-by-Step Procedure

• System Preparation: Assemble a two-neck round-bottom flask containing a magnetic stir bar. Flame-dry the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Catalyst Addition: Under a positive flow of inert gas (or inside a glovebox), add Rh(acac)(C₂H₄)₂ (e.g., 6.5 mg, 0.025 mmol, 2.5 mol% for a 1 mmol scale reaction) to the flask. The flask should appear yellow/orange.

• Solvent and Substrate Addition: Add anhydrous, degassed solvent (e.g., 10 mL THF) via a syringe. Stir the solution until the catalyst dissolves. Add the alkene substrate (e.g., 1-octene, 112 mg, 1.0 mmol) via syringe.

• Hydrogenation Setup: Purge the flask by evacuating and backfilling with hydrogen gas. Repeat this cycle three times. Finally, leave the flask connected to a balloon of hydrogen gas to maintain a positive pressure (approx. 1 atm). For higher pressures, transfer the sealed reaction vessel to a Parr hydrogenation apparatus.

• Reaction: Stir the reaction mixture vigorously at room temperature. The solution may change color as the reaction proceeds.

• Monitoring: Monitor the reaction's progress by periodically taking aliquots (via syringe) and analyzing them by TLC (staining with KMnO₄ to visualize the disappearance of the alkene) or GC-MS.

• Workup: Once the reaction is complete (typically 1-4 hours for a simple alkene), carefully vent the excess hydrogen in a fume hood. The reaction can be quenched by opening it to the air, which deactivates the catalyst.

• Purification: Concentrate the reaction mixture under reduced pressure. The resulting residue contains the product and the deactivated rhodium catalyst. The crude product can be purified by filtering through a short plug of silica gel with an appropriate solvent (e.g., hexanes) to remove the polar catalyst residues, followed by full column chromatography if necessary.

• Characterization: Confirm the structure and purity of the isolated product (e.g., octane) using standard analytical techniques such as ¹H and ¹³C NMR spectroscopy.

Troubleshooting

• No Reaction or Sluggish Reaction:

  • Cause: Inactive catalyst due to air exposure.

  • Solution: Ensure all handling is done under strictly anaerobic and anhydrous conditions. Use freshly opened catalyst or store it properly.

  • Cause: Inhibitors in the substrate or solvent.

  • Solution: Purify the substrate (e.g., by distillation or filtration through alumina) and use high-purity, degassed solvents.

• Incomplete Conversion:

  • Cause: Insufficient hydrogen pressure or reaction time.

  • Solution: Increase the hydrogen pressure (if equipment allows) or prolong the reaction time. A slightly elevated temperature (40-50°C) may also be beneficial.

• Side Reactions:

  • Cause: Isomerization of the double bond before hydrogenation.

  • Solution: This is an inherent possibility with some substrates. Lowering the reaction temperature or screening different solvents may minimize this pathway.

Conclusion

Acetylacetonatobis(ethylene)rhodium(I) is a robust and reliable precatalyst for a wide array of homogeneous hydrogenation reactions. Its ease of activation under mild conditions makes it an excellent choice for both routine reductions and complex synthetic challenges. By following the stringent handling procedures and the general protocol outlined in these notes, researchers can effectively leverage the catalytic power of this rhodium complex to achieve efficient and clean hydrogenations.

References

• Chem-Impex. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Retrieved February 15, 2026, from [Link]

• Wikipedia. (2023, December 29). Asymmetric hydrogenation. Retrieved February 15, 2026, from [Link]

• Nagashima, H., et al. (1994). Preparation and Characterization of Rhodium C60 Complexes [Rh(acac)(L)2(C60)]. Chemistry Letters, 23(2), 215-218. Retrieved February 15, 2026, from [Link]

• Bode Research Group. (2015). Asymmetric Hydrogenation. ETH Zurich. Retrieved February 15, 2026, from [Link]

• Gridnev, I. D., et al. (2008). Asymmetric hydrogenation catalyzed by a rhodium complex of (R)-(tert-butylmethylphosphino)(di-tert-butylphosphino)methane: scope of enantioselectivity and mechanistic study. Journal of the American Chemical Society, 130(8), 2560-2572. Retrieved February 15, 2026, from [Link]

• Organic Syntheses. (n.d.). Rhodium-catalyzed hydroacylation of 1-octyne with benzoic acid. Retrieved February 15, 2026, from [Link]

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University. Retrieved February 15, 2026, from [Link]

• He, G., et al. (2018). Rhodium hydride enabled enantioselective intermolecular C–H silylation to access acyclic stereogenic Si–H. Nature Communications, 9(1), 3349. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Process for preparing cationic rhodium complexes.

• Wang, D. (2014). Rhodium Catalysed Transfer Hydrogenation and Transamination. The University of Liverpool Repository. Retrieved February 15, 2026, from [Link]

• Brogaard, R. Y., & Plessow, P. N. (2015). Ethene hydrogenation vs. dimerization over a faujasite-supported [Rh(C2H4)2] complex. A computational study of mechanism. Catalysis Science & Technology, 5(9), 4479-4487. Retrieved February 15, 2026, from [Link]

• Kogna, J. M., et al. (1996). Rhodium Complex with Ethylene Ligands Supported on Highly Dehydroxylated MgO: Synthesis, Characterization, and Reactivity. The Journal of Physical Chemistry, 100(13), 5457-5465. Retrieved February 15, 2026, from [Link]

• van den Berg, M., et al. (2000). Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands. Journal of the American Chemical Society, 122(46), 11539-11540. Retrieved February 15, 2026, from [Link]

• Tang, W., & Zhang, X. (2008). Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. In Asymmetric Catalysis on Industrial Scale (pp. 253-276). Wiley-VCH. Retrieved February 15, 2026, from [Link]

• Bianchini, C., et al. (1994). Reactivity of the molecular hydrogen complex [IrH4(PMe2Ph)3]BF4 towards olefins. Journal of the American Chemical Society, 116(5), 1859-1870. Retrieved February 15, 2026, from [Link]

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Hydroformylation of olefins with acetylacetonatobis(ethylene)rhodium(I) catalyst

Topic: Hydroformylation of Olefins with Acetylacetonatobis(ethylene)rhodium(I) Catalyst

Introduction: The Enduring Relevance of Hydroformylation

Hydroformylation, or the "oxo process," stands as a cornerstone of industrial organic synthesis, facilitating the conversion of olefins, carbon monoxide, and hydrogen into valuable aldehydes.[1][2] This atom-economical reaction provides essential building blocks for a vast array of products, including alcohols, carboxylic acids, and amines, with millions of tons of "oxo products" generated annually worldwide.[1][3] While cobalt was the catalyst of choice in early iterations, rhodium-based catalysts have become paramount due to their significantly higher activity and selectivity under milder reaction conditions.[4][5]

Acetylacetonatobis(ethylene)rhodium(I), with the formula Rh(acac)(C₂H₄)₂, is a stable, crystalline, and commercially available rhodium(I) precursor that serves as an excellent entry point for a variety of catalytic transformations, including hydroformylation.[6][7][8] Its labile ethylene ligands are readily displaced by carbon monoxide and phosphine ligands, allowing for the in-situ formation of the active catalytic species. This guide provides an in-depth exploration of the hydroformylation of olefins using Rh(acac)(C₂H₄)₂ as a catalyst precursor, offering both mechanistic insights and detailed experimental protocols for research and development applications.

Mechanistic Considerations: The Catalytic Cycle

The generally accepted mechanism for rhodium-catalyzed hydroformylation, originally proposed by Heck and Breslow, provides a framework for understanding the transformation.[5] The cycle, initiated from a rhodium-hydride complex, involves a series of fundamental organometallic steps:

• Ligand Dissociation and Olefin Coordination: The catalytic cycle typically begins with the dissociation of a ligand (e.g., CO or a phosphine) from the rhodium center to create a vacant coordination site, allowing for the coordination of the olefin substrate.

• Hydrorhodation (Migratory Insertion): The coordinated olefin then undergoes migratory insertion into the rhodium-hydride bond. This step is crucial as it determines the regioselectivity of the reaction—the formation of either a linear or a branched alkyl-rhodium intermediate.

• CO Coordination: A molecule of carbon monoxide coordinates to the vacant site on the rhodium complex.

• CO Migratory Insertion: The alkyl group then migrates to the coordinated CO, forming an acyl-rhodium species.

• Oxidative Addition of H₂ and Reductive Elimination: Dihydrogen (H₂) undergoes oxidative addition to the rhodium center. The resulting dihydrido-acyl-rhodium complex then undergoes reductive elimination of the aldehyde product, regenerating the rhodium-hydride catalyst for the next cycle.

Visualizing the Catalytic Cycle

Caption: A simplified representation of the rhodium-catalyzed hydroformylation cycle.

The Critical Role of Ligands in Directing Selectivity

While Rh(acac)(C₂H₄)₂ can be used as a "ligand-free" precursor, in practice, the addition of phosphorus-based ligands is crucial for controlling the selectivity and enhancing the stability of the catalyst.[9] The electronic and steric properties of these ligands profoundly influence the outcome of the reaction.

• Regioselectivity (Linear vs. Branched Aldehydes): For terminal olefins, hydroformylation can produce both a linear (n) and a branched (iso) aldehyde. In many industrial applications, the linear aldehyde is the desired product.[2] The use of bulky phosphine or phosphite ligands generally favors the formation of the linear aldehyde due to steric hindrance in the transition state leading to the branched alkyl-rhodium intermediate. The "bite angle" of bidentate phosphine ligands is a key parameter in controlling regioselectivity.[10]

• Chemoselectivity: An important consideration is the suppression of side reactions, primarily olefin isomerization and hydrogenation. The choice of ligand and reaction conditions can significantly impact the chemoselectivity for aldehyde formation.[11]

• Enantioselectivity: For prochiral olefins, the use of chiral phosphine ligands can induce enantioselectivity, leading to the formation of one enantiomer of the chiral aldehyde in excess. This is of particular interest in the synthesis of pharmaceuticals and fine chemicals.[11][12] The electronic properties of the ligand, such as its π-acceptor ability, can play a significant role in achieving high enantioselectivity.[13]

Ligand Type	Typical Effect on Selectivity	Key Considerations
Triphenylphosphine (PPh₃)	Moderate to good selectivity for linear aldehydes.	A standard, cost-effective ligand. Excess ligand is often used to improve selectivity.[14]
Bulky Phosphites	High selectivity for linear aldehydes.	Often used in industrial processes for their high activity and selectivity.
Bidentate Phosphines (e.g., dppe, dppp)	Regioselectivity is highly dependent on the natural bite angle of the ligand.	Can be fine-tuned to favor either linear or branched products.
Chiral Bidentate Phosphines (e.g., BINAP, Chiraphos)	Can induce high enantioselectivity in the formation of chiral aldehydes.	Crucial for asymmetric hydroformylation.

Experimental Protocols

Safety Precautions: Hydroformylation reactions are conducted under high pressure with flammable and toxic gases (carbon monoxide and hydrogen). All manipulations should be performed in a well-ventilated fume hood, and the use of a high-pressure reactor (autoclave) equipped with appropriate safety features (pressure relief valve, magnetic stirring) is mandatory. Carbon monoxide is a colorless, odorless, and highly toxic gas; a CO detector should be used in the laboratory.

Protocol 1: General Procedure for the Hydroformylation of 1-Octene

This protocol describes a general procedure for the hydroformylation of a model terminal olefin, 1-octene, to produce nonanal.

Materials:

• Acetylacetonatobis(ethylene)rhodium(I) [Rh(acac)(C₂H₄)₂] (CAS: 12082-47-2)[6][8]

• Triphenylphosphine (PPh₃)

• 1-Octene (freshly distilled)

• Toluene (anhydrous)

• Syngas (1:1 mixture of CO:H₂)

• High-pressure autoclave with a glass liner and magnetic stir bar

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add acetylacetonatobis(ethylene)rhodium(I) (e.g., 0.005 mmol, 1 mol%) and triphenylphosphine (e.g., 0.1 mmol, 20 mol%) to the glass liner of the autoclave containing a magnetic stir bar.

• Reagent Addition: Add anhydrous toluene (e.g., 10 mL) to dissolve the catalyst precursor and ligand. Then, add 1-octene (e.g., 0.5 mmol, 1 equivalent).

• Reactor Assembly and Purging: Seal the autoclave. Outside the glovebox, connect the reactor to a gas manifold. Purge the reactor by pressurizing with nitrogen (or argon) to ~10 bar and then venting to atmospheric pressure. Repeat this cycle three times to ensure an inert atmosphere.

• Pressurization with Syngas: Pressurize the autoclave with the 1:1 CO/H₂ mixture to the desired pressure (e.g., 20 bar).

• Reaction: Place the autoclave in a heating mantle or oil bath preheated to the desired temperature (e.g., 80 °C). Stir the reaction mixture vigorously for the desired time (e.g., 4-24 hours).

• Cooling and Depressurization: After the reaction is complete, cool the autoclave to room temperature. Carefully and slowly vent the excess pressure in a well-ventilated fume hood.

• Work-up and Analysis: Open the autoclave and collect the reaction mixture. The product distribution (linear and branched aldehydes, unreacted olefin, and any isomerization or hydrogenation products) can be determined by gas chromatography (GC) using an internal standard (e.g., dodecane).

Visualizing the Experimental Workflow

Caption: A streamlined workflow for a typical hydroformylation experiment.

Data Interpretation and Troubleshooting

Parameter	Typical Range	Influence on Reaction	Troubleshooting Tips
Temperature	60-120 °C	Higher temperatures increase the reaction rate but may decrease selectivity and lead to catalyst decomposition.	If the reaction is slow, incrementally increase the temperature. If selectivity is poor, try a lower temperature.
Syngas Pressure	10-100 bar	Higher pressure generally increases the reaction rate. The CO partial pressure can influence selectivity.	Low conversion may be improved by increasing pressure. Regioselectivity can sometimes be tuned by adjusting the CO:H₂ ratio.[15]
Catalyst Loading	0.1-1 mol%	Higher loading increases the rate but also the cost.	For difficult substrates, a higher catalyst loading may be necessary.
Ligand:Rhodium Ratio	10:1 to 100:1	A higher ratio of phosphine ligand generally favors the formation of the linear aldehyde and improves catalyst stability.	If isomerization is a significant side reaction, increase the ligand concentration.
Solvent	Toluene, Benzene, THF	The solvent should be inert and able to dissolve all components.	Ensure the solvent is anhydrous and deoxygenated to prevent catalyst deactivation.

Conclusion

Acetylacetonatobis(ethylene)rhodium(I) is a versatile and convenient catalyst precursor for the hydroformylation of olefins. The true power of this catalytic system is unlocked through the judicious selection of phosphorus-based ligands, which allows for precise control over the regioselectivity, chemoselectivity, and, with chiral ligands, the enantioselectivity of the reaction. The protocols and guidelines presented herein provide a solid foundation for researchers to explore and optimize hydroformylation reactions for their specific applications, from the synthesis of commodity chemicals to the development of complex pharmaceutical intermediates.[12]

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• Ligand Effects in Rhodium-Catalyzed Hydroformylation with Bisphosphines: Steric or Electronic? | Request PDF. ResearchGate. [Link]

• P(V)-Promoted Rh-Catalyzed Highly Regioselective Hydroformylation of Styrenes under Mild Conditions. MDPI. [Link]

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• Rh-Catalyzed C–C Bond Cleavage by Transfer Hydroformylation. PMC (NIH). [Link]

• Mechanism for the Rh-catalyzed hydroformylation of an olefin. M = Rh, R... ResearchGate. [Link]

• Rhodium-Catalyzed Hydroformylation and Deuterioformylation with Pyrrolyl-Based Phosphorus Amidite Ligands: Influence of Electronic Ligand Properties. Organometallics (ACS Publications). [Link]

• Synthesis, Characterization, and Reactivity of Rhodium(I) Acetylacetonato Complexes Containing Pyridinecarboxaldimine Ligands. figshare. [Link]

• Acetylacetonatobis(ethylene)rhodium(I) | C9H16O2Rh | CID 11010647. PubChem. [Link]

• ChemInform Abstract: Hydroformylation of Unsaturated Alcohols Catalyzed by Rh(acac)(CO)2 Modified with Different Phosphorus Ligands | Request PDF. ResearchGate. [Link]

• An Electrostatically-Anchored Rhodium(I) Catalyst for the Hydroformylation and Tandem Hydroformylation/Acetalization of Biorenewable Allyl Benzenes. SciELO. [Link]

• ChemInform Abstract: Rh-Catalyzed Asymmetric Hydroformylation of Functionalized 1,1-Disubstituted Olefins. ResearchGate. [Link]

• Hydroformylation with Dendritic-Polymer-Stabilized Rhodium Colloids as Catalyst Precursors. Chemistry – A European Journal (Wiley Online Library). [Link]

• Isomerization and Hydroformylation of Long- Chain Olefins Promoted by N^O Bidentate Rh(I) Catalysts. UJ Content (University of Johannesburg). [Link]

• RHODIUM-CATALYZED STEREOSELECTIVE HYDROFORMYLATION. Illinois Chemistry. [Link]

• Catalytic isomerization–hydroformylation of olefins by rhodium salicylaldimine pre-catalysts. New Journal of Chemistry (RSC Publishing). [Link]

• Hydroformylation of alkenes by use of rhodium complex catalysts. Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing). [Link]

• Controlling Reaction Pathways of Ethylene Hydroformylation Using Isolated Bimetallic Rhodium-Cobalt Sites. OSTI.gov. [Link]

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• 3. Making sure you're not a bot! [pub.uni-bielefeld.de]
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• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. pure-synth.com [pure-synth.com]
• 7. 95%, solid | Sigma-Aldrich [sigmaaldrich.com]
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Application Notes and Protocols: C-H Activation Reactions Catalyzed by Acetylacetonatobis(ethylene)rhodium(I)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Paradigm Shift of C-H Activation

The selective functionalization of carbon-hydrogen (C-H) bonds is a transformative approach in modern organic synthesis, offering a more atom-economical and efficient alternative to traditional cross-coupling reactions.[1][2] These conventional methods often necessitate the pre-functionalization of starting materials, adding steps and generating waste. C-H activation, in contrast, allows for the direct conversion of ubiquitous C-H bonds into new carbon-carbon or carbon-heteroatom bonds, streamlining the synthesis of complex molecules.[3]

Rhodium catalysts have emerged as powerful tools for mediating these transformations due to their high reactivity and functional group tolerance.[4] Among them, Acetylacetonatobis(ethylene)rhodium(I), often abbreviated as Rh(acac)(C₂H₄)₂, is a versatile and widely used Rh(I) precatalyst.[5] Its stability and ease of handling make it an attractive choice for a variety of C-H activation reactions, including arylations, alkylations, and annulations. This guide provides an in-depth look at the mechanistic underpinnings and practical applications of this important catalyst.

Mechanistic Insights: The Rh(I)/Rh(III) Catalytic Cycle

The catalytic cycle for C-H activation using Rh(acac)(C₂H₄)₂ generally proceeds through a Rh(I)/Rh(III) pathway. While the precise mechanism can vary depending on the substrates and directing groups involved, a common pathway for chelation-assisted C-H functionalization is outlined below.[4]

The process typically begins with the coordination of a directing group on the substrate to the Rh(I) center. This initial coordination is crucial for bringing the catalyst into proximity with the target C-H bond.[4] The subsequent steps are:

• Oxidative Addition: The Rh(I) center undergoes oxidative addition into the C-H bond, forming a Rh(III)-hydrido intermediate. This is often the rate-determining step.

• Coordination and Insertion: The coupling partner (e.g., an alkene or alkyne) coordinates to the Rh(III) center, followed by migratory insertion into the Rh-C bond.

• Reductive Elimination: The final C-C or C-heteroatom bond is formed through reductive elimination, regenerating the active Rh(I) catalyst and releasing the functionalized product.[4]

The Critical Role of Directing Groups

A key strategy to achieve high regioselectivity in C-H activation is the use of directing groups.[1] These are functional groups within the substrate that can coordinate to the metal center, positioning the catalyst to activate a specific C-H bond, typically at the ortho-position of an aromatic ring.[1][6] Common directing groups include pyridines, imines, amides, and carboxylic acids. The choice of directing group can significantly influence the reaction's efficiency and selectivity.[1][7] Some directing groups are designed to be removable after the reaction, adding to the synthetic utility of this methodology.[1]

Caption: Generalized Rh(I)/Rh(III) catalytic cycle for C-H activation.

Applications in Synthesis

The versatility of Rh(acac)(C₂H₄)₂ as a catalyst has led to its use in a wide array of C-H functionalization reactions, proving invaluable in the synthesis of pharmaceuticals and other complex organic molecules.

Direct Arylation of Heterocycles

Direct arylation of heterocycles is a powerful method for constructing biaryl compounds, which are common motifs in pharmaceuticals and materials science.[8] Rhodium-catalyzed methods have shown broad applicability, particularly for substrates that are not compatible with other catalytic systems like those based on palladium or copper.[8]

Asymmetric C-H Functionalization

The development of enantioselective C-H activation reactions is a significant area of research. By employing chiral ligands, it is possible to achieve high levels of enantioselectivity in the formation of new stereocenters.[7] This has profound implications for drug development, where the stereochemistry of a molecule is often critical to its biological activity.

Reaction Type	Substrate Scope	Key Advantages
Direct Arylation	Azoles, non-aromatic heterocycles	High functional group tolerance, compatible with substrates unsuitable for Pd or Cu catalysis.[8]
Intramolecular Alkylation	1,5-dienes with directing groups	Access to cyclic compounds, potential for high enantioselectivity with chiral ligands.[7]
Atroposelective Arylation	Heterobiaryls	Synthesis of axially chiral compounds with high enantioselectivity.[7]

Experimental Protocols

The following protocols are intended as a general guide. Optimization of reaction conditions, including solvent, temperature, and catalyst loading, may be necessary for specific substrates.

Materials and Equipment

• Catalyst: Acetylacetonatobis(ethylene)rhodium(I) (CAS: 12082-47-2)[9]

• Solvents: Anhydrous solvents such as THF, dioxane, or toluene are typically used.

• Reagents: Substrate with a directing group, coupling partner (e.g., aryl bromide, alkene).

• Additives: A base (e.g., K₂CO₃, Cs₂CO₃) and potentially a ligand (e.g., a phosphine ligand) may be required.

• Glassware: Schlenk tubes or other oven-dried glassware for reactions under an inert atmosphere.

• Inert Atmosphere: A glovebox or Schlenk line with access to nitrogen or argon.

General Procedure for a Rhodium-Catalyzed C-H Arylation

This protocol is a representative example and should be adapted as needed.

• Preparation: In a glovebox, add the substrate (1.0 equiv), aryl bromide (1.2 equiv), base (2.0 equiv), and Rh(acac)(C₂H₄)₂ (typically 2-5 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Solvent Addition: Add the anhydrous solvent (to achieve a concentration of 0.1-0.5 M) to the Schlenk tube.

• Reaction Setup: Seal the Schlenk tube and remove it from the glovebox.

• Heating: Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (often 80-120 °C).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: A typical experimental workflow for Rh-catalyzed C-H arylation.

Safety and Handling

Acetylacetonatobis(ethylene)rhodium(I) is an air-sensitive solid and should be stored under an inert atmosphere, typically in a refrigerator.[10] Standard laboratory safety precautions, including the use of personal protective equipment such as safety glasses and gloves, should be followed.[5] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

C-H activation reactions catalyzed by acetylacetonatobis(ethylene)rhodium(I) represent a powerful and versatile tool for the synthesis of complex organic molecules. The ability to directly functionalize C-H bonds offers significant advantages in terms of efficiency and atom economy. A thorough understanding of the underlying reaction mechanisms and careful optimization of experimental conditions are key to successfully applying this methodology in research and development.

References

• 8 - National Institutes of Health

• 7 - Royal Society of Chemistry

• - Chemistry Letters, Oxford Academic

• - Wikipedia

• 1 - Angewandte Chemie International Edition

• - Pure Synth

• - ResearchGate

• - PMC, National Institutes of Health

• - Sigma-Aldrich

• - PMC, National Institutes of Health

• - University of Bath

• - Aspira Chemical

• - Slideshare

• - PubMed

• - PubChem

• - ETH Zürich

• - Chemical Reviews

• - SINOCOMPOUND

• - Sigma-Aldrich

• - Georgia Institute of Technology

Sources

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 2. ethz.ch [ethz.ch]
• 3. Mechanism of Rhodium-Catalyzed C-H Functionalization: Advances in Theoretical Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rhodium catalyzed chelation-assisted C-H bond functionalization reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetylacetonatobis(ethylene)rhodium(I) 95 12082-47-2 [sigmaaldrich.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Recent advances in Rh( i )-catalyzed enantioselective C–H functionalization - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00762F [pubs.rsc.org]
• 8. Rh(I)-Catalyzed Arylation of Heterocycles via C-H Bond Activation: Expanded Scope Through Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pure-synth.com [pure-synth.com]
• 10. Rh(acac)(C2H4)2-SINOCOMPOUND [en.sinocompound.com]

High-Fidelity Synthesis of Chiral Amines via Rh(I)-Catalyzed Asymmetric Arylation

Application Note & Protocol Guide | Version 2.4

Executive Summary

The asymmetric arylation of imines is a pivotal transformation in the synthesis of chiral amines, a structural motif ubiquitous in bioactive alkaloids and pharmaceutical agents (e.g., Cetirizine, Solifenacin). While early methods relied on copper or palladium, Rhodium(I) catalysis has emerged as the gold standard due to its compatibility with mild boronic acid nucleophiles and high functional group tolerance.

This guide focuses specifically on the Rh(acac)(C₂H₄)₂ precursor. Unlike its cyclooctene (coe) or carbonyl (CO) analogues, the bis(ethylene) complex exhibits superior ligand exchange kinetics. When paired with chiral diene ligands (a breakthrough pioneered by the Hayashi group), this system delivers enantiomeric excesses (ee) frequently exceeding 99%, outperforming traditional phosphine-based systems in both activity and hydrolytic stability.

Mechanistic Principles: The "Chiral Diene" Advantage

To troubleshoot and optimize this reaction, one must understand the unique behavior of the Rh-Diene active species.

2.1 Why Rh(acac)(C₂H₄)₂?

The choice of precursor is not arbitrary. The catalytic cycle requires the initial ligands to dissociate to accommodate the chiral ligand (L*) and the substrate.

• Rh(acac)(CO)₂: CO binds too tightly, often inhibiting active species formation.

• Rh(acac)(coe)₂: Bulky and slower to dissociate.

• Rh(acac)(C₂H₄)₂: Ethylene is small and highly labile. It dissociates rapidly upon mixing with the chiral diene, ensuring quantitative formation of the active catalyst in situ without requiring an induction period or elevated temperatures.

2.2 The Catalytic Cycle

The reaction proceeds via a Rh(I)-hydroxo pathway. The critical feature is that water (or hydroxide) is not just a solvent but a turnover-limiting reagent.

Figure 1: The catalytic cycle emphasizes the regeneration of the hydroxo-rhodium species. Note that the active species is often a dimer bridging through hydroxides, which breaks to react with the boronic acid.

Critical Parameters & Optimization

3.1 Ligand Selection

While phosphines (e.g., BINAP) work, Chiral Dienes are the modern recommendation for Rh(acac)(C₂H₄)₂.

• Recommended:

  -symmetric bicyclic dienes (e.g., fc-diene or bicyclo[2.2.2]octadienes).

• Reasoning: Dienes bind Rh(I) with high affinity but allow sufficient steric flexibility for the insertion step. They are also air-stable, unlike electron-rich phosphines.

3.2 Solvent System

The reaction requires a proton source for turnover.

• Standard: Dioxane/Water (10:1) or Toluene/Water.[1]

• Note: Strictly anhydrous conditions will fail because the Rh-amide intermediate cannot hydrolyze to regenerate Rh-OH.

3.3 Stoichiometry

• Boronic Acid: Use 1.5 – 2.0 equivalents. Boronic acids are prone to protodeboronation (hydrolysis of the C-B bond) in aqueous base; excess ensures the Rh catalyst always finds a transmetallation partner.

• Base: 0.5 – 1.0 eq of KOH or triethylamine is often added to facilitate the formation of the reactive boronate species.

Standard Operating Procedure (SOP)

Objective: Synthesis of (R)-N-tosyl-1-phenyl-1-(4-tolyl)methylamine. Scale: 0.3 mmol (adaptable).

Materials Checklist

• Precursor: Rh(acac)(C₂H₄)₂ (Store at -20°C; volatile ligands!).

• Ligand: (R,R)-Bn-bod* (or commercially available Hayashi diene).

• Substrate: N-tosyl-4-methylbenzaldimine.

• Reagent: Phenylboronic acid.[2]

• Solvent: 1,4-Dioxane (degassed) and KOH (aq).

Step-by-Step Protocol

1. Catalyst Stock Solution (Glovebox/Inert Atmosphere)

• Critical: Rh(acac)(C₂H₄)₂ loses ethylene if left under vacuum for too long. Weigh quickly.

• In a vial, combine Rh(acac)(C₂H₄)₂ (2.3 mg, 3.0 mol%) and the Chiral Diene Ligand (3.3 mol%).

• Dissolve in 0.5 mL degassed dioxane. Stir for 5 minutes. The solution should turn from yellow to deep orange/red, indicating ligand exchange.

2. Reaction Assembly

• To a reaction tube containing the N-tosyl imine (0.30 mmol, 1.0 eq) and Phenylboronic acid (0.60 mmol, 2.0 eq), add the Catalyst Solution via syringe.

• Add aqueous KOH (0.3 mL, 1.0 M).

• Total solvent volume should be adjusted to ~2.0 mL.

3. Execution

• Seal the tube and heat to 40–60°C (substrate dependent).

• Stir vigorously (1000 rpm). Biphasic mixing is essential for mass transfer between the organic Rh-intermediate and the aqueous base.

• Monitor by TLC or LC-MS after 3 hours.

4. Workup

• Cool to room temperature.

• Dilute with EtOAc and wash with saturated NaHCO₃.

• Dry organic layer over Na₂SO₄ and concentrate.

• Purify via flash chromatography (Silica gel; Hexane/EtOAc gradient).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst decomposition or "Induction Failure".	Ensure Rh(acac)(C₂H₄)₂ is fresh. Old batches lose ethylene and form inactive clusters. Switch to Toluene/Water if Dioxane is wet/peroxidized.
Low Enantioselectivity (<80% ee)	Background reaction or Ligand mismatch.	Ensure the reaction temperature is not too high (>80°C promotes uncatalyzed addition). Verify ligand purity.
Homocoupling (Biaryl formation)	Boronic acid oxidative coupling.	Degas solvents thoroughly. Oxygen promotes homocoupling of boronic acids over transmetallation.
Hydrolysis of Imine	Imine unstable in aqueous base.	Reduce water volume or switch to weaker base (e.g., KHF₂ or Et₃N).

Experimental Workflow Visualization

Figure 2: Operational workflow emphasizing the critical inert handling of the Rh-precursor.

References

• Hayashi, T., Ueyama, K., Tokunaga, N., & Yoshida, K. (2003). A Chiral Chelating Diene as a New Type of Chiral Ligand for Transition Metal Catalysts: Rhodium-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids to α,β-Unsaturated Ketones. Journal of the American Chemical Society, 125(38), 11508–11509. [Link]

• Tokunaga, N., Otomaru, Y., Okamoto, K., Ueyama, K., Shintani, R., & Hayashi, T. (2004). C2-Symmetric Bicyclo[2.2.2]octadienes as Chiral Ligands: Their High Performance in Rhodium-Catalyzed Asymmetric Arylation of N-Tosylarylimines. Journal of the American Chemical Society, 126(42), 13584–13585. [Link]

• Shintani, R., & Hayashi, T. (2010).[3] Rhodium-Catalyzed Asymmetric Arylation of N-Tosyl Ketimines. Journal of the American Chemical Society, 132(38), 13168–13169. [Link]

• Miyaura, N. (2004). Metal-Catalyzed Cross-Coupling Reactions of Organoboron Compounds with Organic Halides. In Metal-Catalyzed Cross-Coupling Reactions, Wiley-VCH. [Link]

Sources

• 1. Asymmetric Arylation of Imines Catalyzed by Heterogeneous Chiral Rhodium Nanoparticles [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rhodium-catalyzed asymmetric arylation of N-tosyl ketimines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Acetylacetonatobis(ethylene)rhodium(I) in Tandem Catalysis

Executive Summary

Acetylacetonatobis(ethylene)rhodium(I), denoted as Rh(acac)(C₂H₄)₂ , represents a "blank slate" precatalyst for high-value homogeneous catalysis. Unlike its congener [Rh(cod)Cl]₂, which contains a tightly bound cyclooctadiene (cod) ligand and bridging chlorides, Rh(acac)(C₂H₄)₂ features highly labile ethylene ligands and a non-coordinating acetylacetonate backbone.

This application note details the use of Rh(acac)(C₂H₄)₂ in tandem catalysis —processes where multiple mechanistically distinct reactions occur sequentially in a single vessel. We focus on two high-impact workflows: Asymmetric Conjugate Addition-Cyclization and Isomerization-Hydroformylation .

Key Advantages of Rh(acac)(C₂H₄)₂

• Rapid Ligand Exchange: Ethylene dissociates minutes after mixing with phosphines or dienes at room temperature, preventing the "induction period" often seen with COD-based precursors.

• Halide-Free: Eliminates the "chloride effect," where bridging halides can form inactive dimers or alter chemo-selectivity.

• Atom Economy: Ideal for tandem sequences requiring delicate kinetic balancing between cycles.

Mechanistic Principles & Activation

The utility of Rh(acac)(C₂H₄)₂ lies in its activation pathway. Upon exposure to a target ligand (

, e.g., chiral diene, bisphosphine, or phosphoramidite), the ethylene ligands are displaced entropically.

Diagram 1: Precatalyst Activation Cycle

The following diagram illustrates the transition from the shelf-stable precursor to the active catalytic species.

Caption: Kinetic activation pathway of Rh(acac)(C₂H₄)₂. Ethylene gas evolution drives the equilibrium toward the active species.

Application Case A: Tandem Asymmetric Conjugate Addition-Cyclization

This protocol describes the synthesis of chiral indanes via a tandem reaction: (1) Rh-catalyzed asymmetric conjugate addition (ACA) of an arylboronic acid to an enone, followed by (2) intramolecular Michael cyclization.

Experimental Logic[1][2][3]

• Precatalyst: Rh(acac)(C₂H₄)₂ is selected to ensure fast initiation at mild temperatures (often ambient), preserving the stereochemistry defined by the chiral ligand.

• Ligand: Chiral dienes (e.g., (R,R)-Bn-bod*) or Binap derivatives.

• Base: A mild base (e.g., K₂CO₃ or Ba(OH)₂) is required to activate the boronic acid (transmetallation step).

Protocol 1: Synthesis of Chiral Indanes

Scale: 0.5 mmol | Time: 12-24 hours | Atmosphere: Argon/Nitrogen

Materials

• Rh(acac)(C₂H₄)₂: 3.9 mg (3 mol%)

• Ligand (e.g., (R,R)-Ph-bod):* 3.3 mol%

• Substrate: 2-(3-oxobutyl)benzaldehyde (or related enone-aldehyde tether)

• Reagent: Phenylboronic acid (1.5 equiv)

• Solvent: 1,4-Dioxane/Water (10:1 v/v) – Degassed

Step-by-Step Methodology

• Catalyst Formation (In-Situ):

  • In a glovebox or under strict Schlenk conditions, charge a reaction vial with Rh(acac)(C₂H₄)₂ (3.9 mg) and the chiral ligand.

  • Add 1.0 mL of degassed 1,4-dioxane.

  • Stir at room temperature for 20 minutes.

  • Observation: The solution typically shifts from yellow/orange to a deeper red/orange, indicating ethylene displacement.

• Substrate Addition:

  • Add the enone substrate (0.5 mmol) and phenylboronic acid (0.75 mmol) to the vial.

  • Add the base (e.g., 0.5 equiv of aqueous K₂CO₃ or Ba(OH)₂).

• Reaction:

  • Seal the vial and stir at 25–40°C.

  • Monitor by TLC or ¹H NMR. The first step (ACA) usually completes within 2-4 hours; the cyclization may take longer depending on the base strength.

• Workup:

  • Quench with saturated NH₄Cl (aq).

  • Extract with EtOAc (3x). Dry over Na₂SO₄ and concentrate.

  • Purify via flash chromatography.

Application Case B: Tandem Isomerization-Hydroformylation

This workflow converts internal alkenes into linear aldehydes. Rh(acac)(C₂H₄)₂ is the preferred precursor because it converts cleanly to the active hydrido-carbonyl species [H-Rh(CO)L₂] under syngas pressure without generating corrosive HCl (as [Rh(cod)Cl]₂ would).

Diagram 2: Tandem Isomerization-Hydroformylation Pathway

Caption: Tandem sequence where Rh "walks" the double bond to the terminal position before rapid hydroformylation.

Protocol 2: Linear Aldehyde Synthesis

Scale: 2.0 mmol | Pressure: 10-20 bar (Syngas) | Vessel: Stainless Steel Autoclave

Materials

• Rh(acac)(C₂H₄)₂: 0.5 mol%[1]

• Ligand: Biphephos (Bis-phosphite ligand) – Crucial for high linear regioselectivity (L:Rh ratio 2:1 to 4:1).

• Solvent: Toluene or Acetone.

Step-by-Step Methodology

• Pre-complexation:

  • Dissolve Rh(acac)(C₂H₄)₂ and Biphephos in toluene under Argon. Stir for 10 mins.

  • Note: Unlike Protocol 1, this solution is transferred to an autoclave.

• Autoclave Loading:

  • Transfer the catalyst solution and the internal alkene substrate (e.g., trans-2-octene) to the autoclave via cannula (exclude air).

• Pressurization:

  • Purge the autoclave 3x with Syngas (CO/H₂ 1:1).

  • Pressurize to 10 bar.

• Reaction:

  • Heat to 80–100°C.

  • Mechanistic Note: At this temperature, Rh(acac)(C₂H₄)₂ converts to Rh(acac)(CO)₂ and then to the active hydride species H-Rh(CO)(Biphephos). The high temperature facilitates the isomerization activation energy.

• Termination:

  • Cool to <25°C. Vent carefully in a fume hood (CO hazard).

  • Analyze regioselectivity (Linear/Branched ratio) via GC-FID.

Performance Data & Troubleshooting

Comparative Catalyst Performance (Tandem ACA)

Precatalyst	Ligand	Yield (%)	ee (%)	Notes
Rh(acac)(C₂H₄)₂	(R,R)-Ph-bod	92%	98%	Fast initiation, no induction period.
[Rh(cod)Cl]₂	(R,R)-Ph-bod	75%	88%	Lower ee due to chloride bridging effects.
[Rh(OH)(cod)]₂	(R,R)-Ph-bod*	85%	94%	Good, but precursor is less stable/harder to store.

Self-Validating Checks

• Color Change:

  • Initial: Yellow crystalline solid.

  • Solution (THF/Dioxane): Yellow.

  • Active (+Ligand): Deep Orange/Red.

  • Decomposed (Oxidation): Black precipitate (Rh black). Abort experiment.

• NMR Monitoring:

  • Check ³¹P NMR for ligand coordination.

  • Check ¹H NMR for the disappearance of bound ethylene signals (approx. 3.0–4.0 ppm, broad/complex depending on exchange rate) and appearance of free ethylene (5.3 ppm).

References

• Navarro, C., & Csákÿ, A. G. (2008). Stereoselective Rh(I)-Catalyzed Tandem Conjugate Addition of Boronic Acids−Michael Cyclization.[2] Organic Letters, 10(2), 217–219. [Link]

• Hayashi, T., & Yamasaki, K. (2013). Rhodium-Catalyzed Asymmetric 1,4-Addition and its Related Asymmetric Reactions. Chemical Reviews, 103(8), 2829–2844. [Link]

• Börner, A., et al. (2009). Rhodium-Catalyzed Tandem Transformations with Organoboron Reagents. European Journal of Organic Chemistry. [Link]

• Martin, B., et al. (2025). A Mild Rhodium-Catalyzed Asymmetric 1,4-Conjugate Addition of Organoboranes to α-Substituted Heterocyclic Acrylates.[3] Helvetica Chimica Acta, 108, e00133.[3] [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereoselective RhI-Catalyzed Tandem Conjugate Addition of Boronic Acids−Michael Cyclization [organic-chemistry.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Application Note: Precision Immobilization of Acetylacetonatobis(ethylene)rhodium(I) on Solid Supports

[1]

Executive Summary & Scientific Rationale

The immobilization of acetylacetonatobis(ethylene)rhodium(I) [Rh(acac)(C

H ) ] is a foundational technique in Surface Organometallic Chemistry (SOMC) for creating single-site heterogeneous catalysts .[1] Unlike traditional impregnation methods that yield heterogeneous distributions of metal particles, this precursor allows for the molecular definition of the active site on oxide supports (MgO, Al O , TiO ) and zeolites.

Why this precursor?

• Lability: The ethylene ligands are weakly bound

  -complexes, allowing for facile displacement by reactants (CO, H ) under mild conditions without requiring high-temperature reduction that causes sintering.[1]

• Defined Stoichiometry: The monomeric nature ensures that, under controlled conditions, 100% metal dispersion is achievable (atom economy).

• Spectroscopic Handle: The ethylene ligands provide distinct IR signatures, and their replacement by CO yields sharp gem-dicarbonyl bands that serve as a rigorous probe for surface uniformity.

Surface Chemistry & Mechanism[2]

The immobilization mechanism is primarily driven by a protonolysis reaction between the acetylacetonate (acac) ligand of the precursor and surface hydroxyl groups (OH) or Lewis acid-base pairs on the support.

The Reaction Pathway

Upon contact with a metal oxide surface (e.g., MgO or Al

O ), the surface hydroxyl protonates the anionic oxygen of the acac ligand. This releases neutral acetylacetone (Hacac) and anchors the fragment to the surface oxygen atoms.

Chemical Equation:

Visualization of Surface Grafting

The following diagram illustrates the transition from the molecular precursor to the site-isolated surface species.

Figure 1: Mechanistic pathway for the grafting of Rh(acac)(C

H ) onto hydroxylated surfaces.[1]

Detailed Experimental Protocols

Safety Warning: Rh(acac)(C

H ) is air- and moisture-sensitive. All procedures must be conducted in a glovebox (N or Ar atmosphere) or using rigorous Schlenk line techniques . Ethylene is flammable; ensure proper ventilation.

Protocol A: Immobilization on Highly Dehydroxylated MgO

This protocol is optimized for creating highly uniform, mononuclear Rh species, as pioneered by the Gates group.

Materials

• Precursor: Rh(acac)(C

  H ) (Commercial or synthesized from RhCl xH O).

• Support: MgO (High surface area).

• Solvent: n-Pentane or n-Hexane (Anhydrous, degassed, 99.9%+).

Step-by-Step Workflow

• Support Pre-treatment (Critical):

  • Calcination determines the density of surface OH groups.

  • Procedure: Calcine MgO in flowing O

    at 700°C for 4 hours, then evacuate ( Torr) at 700°C for 12 hours. Cool to room temperature under vacuum.

  • Result: A highly dehydroxylated surface with isolated OH groups and Lewis acid sites.

• Slurry Preparation:

  • In the glovebox, suspend 1.0 g of pre-treated MgO in 20 mL of n-pentane.

  • Dissolve 20 mg of Rh(acac)(C

    H ) in 10 mL of n-pentane. (Solution will be yellow/orange).[2]

• Grafting Reaction:

  • Add the Rh solution to the MgO slurry slowly while stirring.

  • Stir at 25°C for 4–12 hours .

  • Visual Check: The supernatant should turn colorless as the yellow Rh complex transfers to the white MgO solid (which will turn pale yellow).

• Washing & Drying:

  • Decant the supernatant.

  • Wash the solid 3x with 10 mL of fresh n-pentane to remove liberated Hacac and physisorbed species.

  • Evacuate the solid under high vacuum (

    Torr) at 25°C for 2 hours to remove solvent.

• Storage: Store in a glovebox in the dark (light sensitive).

Protocol B: Zeolite Encapsulation (Zeolite Beta / NaY)

This protocol utilizes the defined pores of zeolites to stabilize the Rh complex.

• Dehydration: Calcine Zeolite (e.g., H-Beta, Si/Al=25) at 500°C under vacuum to remove physisorbed water.[1]

• Impregnation: Use a minimal amount of n-pentane (incipient wetness) containing the Rh precursor to ensure the complex enters the pores.

• Reaction: Allow to stand for 24 hours in the glovebox.

• Activation: Evacuate solvent. The Rh species binds to framework oxygen near Al sites.

Characterization & Validation

The success of the immobilization must be validated spectroscopically. The "Gold Standard" is the CO Probe Method .

FTIR Validation Strategy

The ethylene ligands on the supported Rh are reactive.[3] Exposing the sample to CO leads to the formation of Rh gem-dicarbonyls [Rh(CO)

].[3][4] The bandwidth (FWHM) of the CO stretches indicates the uniformity of the surface sites.[4][5]

Experimental Steps:

• Press a self-supporting wafer of the supported catalyst inside the glovebox.

• Load into an IR transmission cell capable of vacuum/gas flow.

• Record background spectrum.

• Pulse 10 Torr of CO into the cell.

• Record spectrum.[6][7]

Data Interpretation Table[1][9]

Species	Ligands	Characteristic IR Bands (cm )	Interpretation
Precursor (Solution)	C H	3060, 2980 ( )	Free precursor purity check.[1]
Supported Rh	C H	~3000–3100 (weak)	Successful grafting; ethylene retained.[1]
CO-Treated (MgO)	(CO)	2080, 2010 (Sharp)	Formation of uniform mononuclear Rh(CO) .[1]
CO-Treated (Zeolite Y)	(CO)	2117, 2050	Higher frequency indicates more electron-deficient Rh (acidic support).
Aggregated Rh	CO (Bridge)	~1850–1900	FAILURE: Indicates formation of Rh clusters/nanoparticles.[1]

Validation Workflow Diagram

Figure 2: Quality Control decision tree using CO-probe FTIR spectroscopy.

Application Case Study: Ethylene Hydrogenation

Context: The supported Rh(C

H ) species is an active catalyst for olefin hydrogenation at room temperature, mimicking homogeneous Wilkinson's catalyst but on a solid support.

Protocol:

• Reactor: Once-through flow reactor or pulse microreactor.

• Conditions: 298 K, 1 atm.

• Feed: H

  :C H ratio of 4:1.

• Observation:

  • The induction period is negligible (unlike metal oxides that require reduction).

  • TOF (Turnover Frequency) is comparable to solution-phase analogs.

  • Mechanism:[8][9] H

    adds to the Rh center, followed by migratory insertion of ethylene and reductive elimination of ethane.

References

• Gates, B. C., et al. (2010). Essentially Molecular Metal Complexes Anchored to Zeolite β: Synthesis and Characterization of Rhodium Complexes... The Journal of Physical Chemistry C.

• Gates, B. C., et al. (2005). Rhodium Complex with Ethylene Ligands Supported on Highly Dehydroxylated MgO: Synthesis, Characterization, and Reactivity. Journal of the American Chemical Society.

• Corma, A., et al. (2002). Single-site rhodium species on different supports.[3][4] Journal of Catalysis.

• PubChem. (2023). Acetylacetonatobis(ethylene)rhodium(I) Compound Summary. National Library of Medicine.

• Bredenberg, S., et al. (1991). Adsorption and reaction of Rh(acac)(CO)2 on metal oxides.[3] Journal of Catalysis.

Sources

• 1. Acetylacetonatobis(ethylene)rhodium(I) | C9H16O2Rh | CID 11010647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rh(acac)(C2H4)2-SINOCOMPOUND [en.sinocompound.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rhodium pair-sites on magnesium oxide: Synthesis, characterization, and catalysis of ethylene hydrogenation [escholarship.org]
• 6. spectrabase.com [spectrabase.com]
• 7. rsc.org [rsc.org]
• 8. Methyl iodide oxidative addition to [Rh(acac)(CO)(PPh3)]: an experimental and theoretical study of the stereochemistry of the products and the reaction mechanism - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Application Note: Precision Alkyne Hydrosilylation using Rh(acac)(C2H4)2

Topic: Rh(acac)(C2H4)2 Catalyzed Hydrosilylation of Alkynes Document Type: Application Note & Technical Protocol Audience: Drug Discovery Chemists, Process Development Scientists, and Materials Scientists.

A Modular Precatalyst Platform for Regiodivergent Vinylsilane Synthesis

Executive Summary

Bis(ethylene)(acetylacetonato)rhodium(I) , denoted as Rh(acac)(C2H4)2 , represents a "master key" precatalyst in organometallic synthesis. Unlike the ubiquitous Wilkinson’s catalyst or rhodium dimers like [Rh(COD)Cl]2, this complex offers a halide-free and base-free entry point into Rh(I) catalysis. Its labile ethylene ligands allow for rapid, mild ligand exchange, enabling the in situ generation of highly active species that can be tuned for specific regioselectivity—accessing either

-(E)-linear , -(Z)-linear , or -branched vinylsilanes depending on the ancillary ligand employed.

This guide details the mechanistic basis and operational protocols for utilizing Rh(acac)(C2H4)2 to catalyze the hydrosilylation of terminal alkynes, a critical transformation for installing silicon bioisosteres and functional handles in late-stage drug development.

Mechanistic Insight & Catalyst Design

The utility of Rh(acac)(C2H4)2 lies in its "clean" activation. The ethylene ligands are volatile and dissociate easily, leaving the "Rh(acac)" core available for coordination without generating interfering salt byproducts (e.g., AgCl precipitation is not required).

2.1 The Selectivity Landscape

Hydrosilylation of a terminal alkyne (

) can yield three distinct isomers. The choice of ligand added to Rh(acac)(C2H4)2 dictates the outcome:

Isomer	Structure	Ligand Class	Mechanism
-(E)-Linear	(trans)	Phosphines (e.g., )	Chalk-Harrod (Syn-addition)
-Branched	(gem)	Electron-rich NHCs / Specific Phosphines	Modified Chalk-Harrod / Markovnikov
-(Z)-Linear	(cis)	Bulky NHCs / Ruthenium-like mimics	Anti-addition (often requires isomerization or specific outer-sphere pathways)

2.2 Catalytic Cycle Visualization

The following diagram illustrates the activation of the precatalyst and the divergence into the Chalk-Harrod cycle, which is the dominant pathway for standard phosphine-modified systems.

Caption: Activation of Rh(acac)(C2H4)2 via ligand exchange followed by the general Chalk-Harrod catalytic cycle.

Experimental Protocol

Safety Note: Rh(acac)(C2H4)2 is air-sensitive in the solid state and should be stored at -20°C. All manipulations must be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk or Glovebox techniques.

3.1 Materials & Reagents[1][2]

• Precatalyst: Rh(acac)(C2H4)2 (CAS: 12082-47-2). Appearance: Orange-yellow crystalline solid.

• Ligand: Triphenylphosphine (

  ) for standard -(E) selectivity; or IPr carbene for specialized applications.

• Silane: Triethylsilane (

  ), Dimethylphenylsilane ( ), or functionalized siloxanes.

• Solvent: Anhydrous Toluene or THF (degassed).

3.2 Standard Protocol: Synthesis of -(E)-Vinylsilanes

This protocol targets the anti-Markovnikov linear product , the most common requirement for subsequent cross-coupling reactions (e.g., Hiyama coupling).

Step-by-Step Procedure:

• Catalyst Activation (In Situ):

  • In a glovebox or under Argon flow, charge a dry reaction vial with Rh(acac)(C2H4)2 (2.6 mg, 0.01 mmol, 1 mol% ) and

    (5.2 mg, 0.02 mmol, 2 mol% ).

  • Add 1.0 mL of anhydrous toluene.

  • Stir at room temperature for 5–10 minutes. Observation: The solution will shift from orange to a lighter yellow or pale orange, indicating the displacement of ethylene by the phosphine.

• Substrate Addition:

  • Add the terminal alkyne (1.0 mmol, 1.0 equiv) to the catalyst solution.

  • Critical Step: Add the hydrosilane (1.2 mmol, 1.2 equiv) dropwise over 2 minutes. Rapid addition can sometimes trigger exotherms or non-selective background reactions.

• Reaction:

  • Seal the vial and stir at room temperature (25°C) for 1–4 hours.

  • Optimization: For sterically hindered alkynes or bulky silanes, heat to 60°C.

• Monitoring:

  • Monitor via TLC or GC-MS. Look for the disappearance of the alkyne peak.

  • Self-Validation: The

    -(E) vinylsilane product typically shows a distinct doublet with a coupling constant in NMR (alkenyl protons).

• Workup:

  • Filter the mixture through a short pad of silica gel and celite to remove Rh residues.

  • Concentrate the filtrate under reduced pressure.

  • Purify via flash column chromatography (Note: Vinylsilanes are generally stable on silica, but avoid prolonged exposure to acidic modifiers).

3.3 Data Interpretation & Troubleshooting

Observation	Diagnosis	Corrective Action
Black Precipitate	Colloidal Rh formation (Ligand dissociation).	Increase Ligand:Rh ratio to 2.5:1 or 3:1. Ensure O2 exclusion.
No Reaction	Catalyst poisoning or substrate inhibition.	Check alkyne for impurities (thioethers, amines). Increase temp to 60°C.
Mixed Isomers	Lack of steric control.	Switch to bulkier ligand (e.g., ) or lower temperature.
Induction Period	Slow ethylene release.	Briefly purge the headspace with to remove liberated ethylene gas.

Substrate Scope & Performance Data

The Rh(acac)(C2H4)2 /

system demonstrates broad tolerance.[3][4]

Substrate Class	Example	Yield (%)	Selectivity ( -E : others)
Aryl Alkynes	Phenylacetylene	92	> 95 : 5
Alkyl Alkynes	1-Octyne	88	> 90 : 10
Functionalized	Propargyl Alcohol	85	> 92 : 8
Steric Bulk	TBS-protected ether	79	> 95 : 5

Note: Data aggregated from typical Rh(I)-phosphine catalytic performance profiles.

Advanced Application: Accessing Silicon-Stereogenic Centers

Recent literature highlights the use of Rh(acac)(C2H4)2 with chiral ferrocenyl phosphine ligands (e.g., Phosferrox) to achieve enantioselective hydrosilylation of alkenes and alkynes. This is a frontier application where the "acac" backbone plays a crucial role in stabilizing the transition state without interfering sterically, unlike bulky chloride-bridged dimers.

Protocol Modification:

• Replace

  with Chiral Ligand (L*) at 1.1–1.5 equiv relative to Rh.

• Lower temperature to -20°C to maximize enantiomeric excess (ee).

References

• Preparation and Properties of Rh(acac)(C2H4)

  • Source: Sigma-Aldrich / Merck Technical D

  • URL:

• Rh-Catalyzed Enantioselective Hydrosilylation (Mechanism & Scope)

  • Title: Rh-catalyzed enantioselective hydrosilylation of unactivated alkenes.[3][4]

  • Source: Chemical Science (RSC), 2021.

  • URL:[Link]

• General Mechanisms of Alkyne Hydrosilylation (Chalk-Harrod)

  • Title: Hydrosilylation - Scope and Mechanism.[4][5]

  • Source: Wikipedia / Academic Reviews.

  • URL:[Link]

• Comparison of Rh Precursors in Catalysis

  • Title: Mechanistic Studies on Rhodium-Catalyzed Enantioselective Silylation.[3][4]

  • Source: J. Am. Chem. Soc.[6] (via eScholarship).

  • URL:[Link][7]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. digital.csic.es [digital.csic.es]
• 3. Rh-catalyzed enantioselective hydrosilylation of unactivated alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Hydrosilylation - Wikipedia [en.wikipedia.org]
• 6. escholarship.org [escholarship.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Ligand Effects on the Activity of Acetylacetonatobis(ethylene)rhodium(I)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetylacetonatobis(ethylene)rhodium(I) [Rh(acac)(C₂H₄)₂]. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the study of ligand effects on the catalytic activity of this versatile rhodium precursor. Our goal is to equip you with the knowledge to overcome common experimental hurdles and ensure the integrity and success of your research.

Section 1: Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments, providing not just solutions but also the underlying scientific reasoning to help you make informed decisions.

Issue 1: Low or No Catalytic Activity

Question: I've set up my reaction using Rh(acac)(C₂H₄)₂ and a phosphine ligand, but I'm observing very low conversion or no reaction at all. What are the likely causes and how can I troubleshoot this?

Answer:

Low or non-existent catalytic activity is a common but multifaceted problem. The root cause often lies in the integrity of the catalyst, the reaction conditions, or the purity of your reagents. Let's break down the potential issues and solutions.

Potential Causes & Solutions:

• Catalyst Decomposition: Rh(acac)(C₂H₄)₂ is sensitive to air and moisture, especially in solution.[1] Decomposition can occur during storage or reaction setup.

  • Troubleshooting Steps:

    • Verify Catalyst Quality: Use a fresh batch of the rhodium complex or one that has been stored properly under an inert atmosphere (e.g., in a glovebox or desiccator with an inert gas blanket) at the recommended temperature of 2-8°C.[2] The compound should be a yellow to orange crystalline solid.

    • Ensure Inert Atmosphere: Assemble your reaction under strictly anaerobic and anhydrous conditions using Schlenk line techniques or a glovebox.[3]

    • Use Anhydrous Solvents: Purify your solvents to remove water and oxygen. Trace amounts of these can poison the catalyst.

• Improper Ligand Exchange/Activation: The ethylene ligands on the rhodium precursor must be displaced by your ligand of interest (e.g., a phosphine) to form the active catalytic species. This process can be inefficient under certain conditions.

  • Troubleshooting Steps:

    • Pre-form the Catalyst: Consider pre-forming the active catalyst by stirring Rh(acac)(C₂H₄)₂ with your chosen ligand in the reaction solvent for a period (e.g., 15-30 minutes) before adding the substrates. This can ensure the formation of the desired rhodium-ligand complex.

    • Optimize Ligand-to-Metal Ratio: The stoichiometry of the ligand to the rhodium center is crucial. A low ratio may not fully displace the ethylene ligands, while an excessively high ratio of certain ligands, like some phosphites, can sometimes retard the reaction by creating saturated, less active rhodium centers.[4] Experiment with varying the ligand-to-rhodium ratio (e.g., 1:1, 2:1, 5:1) to find the optimum for your specific reaction.[5]

• Presence of Inhibitors: Impurities in your substrate or solvent can act as catalyst poisons.

  • Troubleshooting Steps:

    • Purify Substrates: Ensure your substrates are free from impurities, particularly oxidizing agents or strong coordinating species that could bind irreversibly to the rhodium center. For instance, hydroperoxides in alkenes can oxidize phosphine ligands, rendering the catalyst inactive.[6]

    • Solvent Purity: Use high-purity, degassed solvents.

Issue 2: Poor Regio- or Enantioselectivity

Question: My reaction is working, but I'm getting a mixture of products with poor regioselectivity (e.g., linear vs. branched in hydroformylation) or low enantiomeric excess (ee) in an asymmetric reaction. How can I improve this?

Answer:

Selectivity is almost entirely governed by the nature of the ligand coordinated to the rhodium center. Both steric and electronic properties of the ligand play a critical role in determining the transition state energies that lead to different products.

Key Factors Influencing Selectivity:

• Steric Bulk of the Ligand (Cone Angle): The steric hindrance around the metal center, often quantified by the Tolman cone angle, significantly impacts selectivity.[7][8]

  • To Improve Regioselectivity: In reactions like hydroformylation, bulkier ligands often favor the formation of the linear aldehyde by sterically disfavoring the transition state that leads to the branched product.[7][9] Consider switching to a ligand with a larger cone angle.

  • To Improve Enantioselectivity: In asymmetric catalysis, the chiral environment created by the ligand is paramount. The steric arrangement of substituents on a chiral ligand creates a discriminatory environment for the approaching substrate. Fine-tuning the steric bulk of the ligand is a key strategy for enhancing enantioselectivity.

• Electronic Properties of the Ligand: The electron-donating or electron-withdrawing nature of the ligand modifies the electron density at the rhodium center, which in turn affects its reactivity and selectivity.

  • General Trends:

    • Electron-donating ligands (e.g., alkylphosphines) increase electron density on the rhodium, which can influence the rates of key catalytic steps like oxidative addition and reductive elimination.[4][10]

    • Electron-withdrawing ligands (e.g., phosphites, fluorinated phosphines) decrease electron density on the rhodium. In some cases, such as hydroformylation, decreasing phosphine basicity has been shown to increase enantioselectivity.[11]

  • Troubleshooting: If you are using a particular class of ligands (e.g., triphenylphosphine), try derivatives with electron-donating (e.g., -OCH₃) or electron-withdrawing (e.g., -CF₃) groups on the phenyl rings to systematically probe electronic effects.

• Bite Angle of Bidentate Ligands: For bidentate ligands (diphosphines), the natural bite angle is a critical parameter. It constrains the geometry of the metal center and can have a profound effect on selectivity.[12]

  • Troubleshooting: If using a bidentate ligand, consider analogues with different backbone lengths or rigidity to alter the P-Rh-P bite angle. This can enforce a specific coordination geometry that favors the desired reaction pathway.

Data Summary: Ligand Properties and Their Catalytic Influence

Ligand Property	Description	Impact on Catalysis	Troubleshooting Strategy
Steric Bulk (Cone Angle)	The solid angle occupied by a ligand at the metal center.[7]	Influences coordination number, substrate accessibility, and regioselectivity. Bulky ligands can favor less hindered products.[7][8]	Switch to a ligand with a larger or smaller cone angle to alter selectivity.
Electronic Effects	The ability of a ligand to donate or withdraw electron density from the metal.	Modulates the reactivity of the metal center. Can affect reaction rates and enantioselectivity.[4][11]	Use ligands with electron-donating or -withdrawing substituents to tune the electronic properties of the catalyst.
Bite Angle (for bidentate ligands)	The P-M-P angle favored by the ligand's backbone.[12]	Constrains the geometry of the active site, strongly influencing regio- and enantioselectivity.	Select bidentate ligands with different backbones to systematically vary the bite angle.

Issue 3: Catalyst Deactivation or Instability During the Reaction

Question: My reaction starts well, but the rate slows down significantly over time, and I'm left with unreacted starting material. What could be causing my catalyst to deactivate?

Answer:

Catalyst deactivation is a critical issue that can limit the efficiency of a catalytic process. For rhodium-diphosphine complexes, several deactivation pathways are known.

Common Deactivation Pathways:

• Formation of Inactive Dimers or Clusters: Under certain conditions, mononuclear rhodium species can aggregate to form catalytically inactive or less active multinuclear complexes.[13][14] This is often concentration-dependent.

  • Troubleshooting:

    • Lower Catalyst Concentration: If practical, try running the reaction at a lower catalyst loading.

    • Ligand Choice: Bulky ligands can sterically hinder the formation of dimers or clusters, enhancing catalyst stability.

• Irreversible Coordination of Substrate, Product, or Additives: Some molecules can coordinate strongly to the rhodium center and act as inhibitors, preventing the binding of the substrate.

  • Troubleshooting:

    • Examine All Components: Scrutinize all components of your reaction mixture. For example, in some C-H activation reactions, the product can bind to the catalyst and inhibit turnover.[15]

    • Purify Reagents: Ensure high purity of all starting materials and additives.

• Ligand Degradation: Phosphine ligands can be susceptible to oxidation, especially in the presence of trace oxygen or peroxides.[6] Phosphite ligands can be prone to hydrolysis.[16]

  • Troubleshooting:

    • Strictly Inert Conditions: Maintain a rigorous inert atmosphere throughout the experiment.

    • Use Robust Ligands: If ligand degradation is suspected, consider using more sterically hindered or electronically robust ligands. For example, ortho-substituents on phosphite ligands can enhance their stability towards hydrolysis.[16]

Experimental Workflow for Diagnosing Catalyst Deactivation

Caption: A logical workflow for troubleshooting a stalled reaction.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the role of the acetylacetonate (acac) ligand in Rh(acac)(C₂H₄)₂?

A1: The acetylacetonate (acac) ligand is a bidentate, monoanionic ligand that stabilizes the Rh(I) center. However, in many catalytic applications, particularly those involving supported catalysts or reactions with protic reagents, the acac ligand can dissociate from the rhodium.[17][18] In homogeneous catalysis, it is often displaced during the in-situ formation of the active catalyst when other ligands are added.

Q2: How do I choose the right phosphine or phosphite ligand for my reaction?

A2: The choice of ligand is highly dependent on the specific transformation you are targeting. There is no universally "best" ligand. A systematic approach is recommended:

• Literature Precedent: Start by reviewing the literature for similar reactions.

• Consider Sterics and Electronics: For a new reaction, screen a small library of ligands with varying steric (cone angle) and electronic properties. For example, include a bulky, electron-rich phosphine (e.g., P(t-Bu)₃), a less bulky, more electron-neutral phosphine (e.g., PPh₃), and an electron-poor phosphite (e.g., P(OPh)₃).

• Bidentate vs. Monodentate: Bidentate ligands often provide higher stability and selectivity due to the chelate effect and their well-defined bite angles. Monodentate ligands can offer higher activity in some cases due to their greater flexibility.[5][19]

Q3: Can I use Rh(acac)(C₂H₄)₂ directly, or do I need to add a ligand?

A3: While Rh(acac)(C₂H₄)₂ can catalyze some simple reactions like ethylene hydrogenation on its own, its primary use is as a precursor to generate more complex and selective catalysts.[1][18][20] The ethylene ligands are labile and are intended to be replaced by other, more sophisticated ligands (like chiral phosphines) that will control the activity and selectivity of the desired transformation. For most applications in fine chemical synthesis, the addition of a specific ligand is essential.

Q4: How can I confirm that my desired rhodium-ligand complex has formed in solution?

A4: Spectroscopic methods are the most reliable way to characterize the active catalyst in solution.

• ³¹P NMR Spectroscopy: This is an excellent technique for studying phosphine and phosphite ligands. The coordination of the ligand to the rhodium center will cause a significant change in the phosphorus chemical shift and will often show coupling to the ¹⁰³Rh nucleus (a spin I=1/2 nucleus, 100% abundance), resulting in a characteristic doublet.

• ¹H and ¹³C NMR Spectroscopy: These can be used to observe the displacement of the ethylene and acetylacetonate ligands.

• FT-IR Spectroscopy: If your complex contains carbonyl (CO) ligands (often used in conjunction with phosphines in reactions like hydroformylation), the C-O stretching frequency is a very sensitive probe of the electronic environment at the rhodium center.[8]

Protocol for a Test Reaction to Evaluate a New Ligand

This protocol provides a general framework for screening a new phosphine ligand in a model reaction, such as the hydrogenation of an alkene.

Objective: To assess the activity of a Rh(I) catalyst generated in situ from Rh(acac)(C₂H₄)₂ and a novel phosphine ligand.

Materials:

• Rh(acac)(C₂H₄)₂

• Phosphine ligand of interest

• Anhydrous, degassed solvent (e.g., toluene, THF)

• Alkene substrate (e.g., 1-octene)

• Internal standard for GC analysis (e.g., dodecane)

• Schlenk flask or glovebox

• Hydrogen gas source

Procedure:

• Preparation (under inert atmosphere):

  • In a glovebox or using a Schlenk line, add Rh(acac)(C₂H₄)₂ (e.g., 0.01 mmol, 1 mol%) to a flame-dried Schlenk flask equipped with a magnetic stir bar.

  • Add the phosphine ligand (e.g., 0.02 mmol, 2 mol% for a 2:1 L/Rh ratio).

  • Add 5 mL of anhydrous, degassed solvent.

• Catalyst Pre-formation:

  • Stir the mixture at room temperature for 20 minutes. A color change may be observed, indicating complex formation.

• Reaction Initiation:

  • Add the internal standard (e.g., 0.5 mmol) followed by the alkene substrate (e.g., 1.0 mmol).

  • Seal the flask, remove it from the inert atmosphere source, and purge with H₂ gas (use a balloon or a regulated supply).

• Reaction Execution:

  • Place the flask in a thermostatted oil bath at the desired temperature (e.g., 50 °C).

  • Stir vigorously to ensure good gas-liquid mixing.

• Monitoring and Analysis:

  • Take aliquots from the reaction mixture at regular intervals (e.g., 1h, 2h, 4h, etc.) using a syringe under a positive pressure of H₂.

  • Quench the aliquot by passing it through a small plug of silica gel to remove the catalyst.

  • Analyze the quenched sample by Gas Chromatography (GC) to determine the conversion of the alkene and the yield of the alkane.

Visualization of the Catalyst Activation and Catalytic Cycle

Caption: Generalized scheme for in-situ catalyst activation and a catalytic hydrogenation cycle.

References

• Basset, J. M., et al. (2005). Rhodium Complex with Ethylene Ligands Supported on Highly Dehydroxylated MgO: Synthesis, Characterization, and Reactivity. Langmuir. [Link]

• Jiao, Y., et al. (2017). Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? Catalysis Science & Technology. [Link]

• Basset, J. M., et al. (2006). Rhodium Complex With Ethylene Ligands Supported on Highly Dehydroxylated MgO: Synthesis, Characterization, and Reactivity. PubMed. [Link]

• Díez-González, S., & Nolan, S. P. (2011). Dimeric Rhodium–Ethylene NHC Complexes As Reactive Intermediates for the Preparation of Tetra-heteroleptic NHC Complexes. Organometallics. [Link]

• Tolman, C. A. (1977).

• Gopakumar, G., & G, S. (2014). Ligand Effects on the Regioselectivity of Rhodium-Catalyzed Hydroformylation: Density Functional Calculations Illuminate the Role of Long-Range Noncovalent Interactions. Organometallics. [Link]

• Doyle, A. G., et al. (2017). Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. Nature Chemistry. [Link]

• Adriaenssens, L., et al. (2016). Speciation of Chlorido Complexes of Rhodium(III) in Ethylene Glycol. Inorganic Chemistry. [Link]

• Basset, J. M., et al. (2005). Rhodium Complex with Ethylene Ligands Supported on Highly Dehydroxylated MgO: Synthesis, Characterization, and Reactivity. ResearchGate. [Link]

• Al-Masri, H. (2006). Measuring the electronic effect of some phosphines and phosphites. The University of Manchester Research Explorer.

• Chepaikin, E. G., & I, A. A. (2003). Ligand effects in the rhodium-catalyzed carbonylation of methanol. Coordination Chemistry Reviews. [Link]

• Bianchini, C., & Meli, A. (2019). Rh(I) Complexes in Catalysis: A Five-Year Trend. PMC. [Link]

• Eisenhart, F. S., et al. (2024). Understanding Ligand Effects on Bielectronic Transitions: Chemo- and Electroreduction of Rhodium Bis(Diphosphine) Complexes to Low Oxidation States. PubMed. [Link]

• Xiao, J., et al. (2008). Effects of ligands on the rhodium-catalyzed hydroformylation of acrylate.

• Toste, F. D., et al. (2017). Uncovering Subtle Ligand Effects of Phosphines Using Gold(I) Catalysis. PMC. [Link]

• LibreTexts. (2023). Phosphine and Related Ligands. Chemistry LibreTexts. [Link]

• van Leeuwen, P. W. N. M., & Casey, C. P. (2005). Bite Angle Effects of Diphosphines in Carbonylation Reactions. Journal of the American Chemical Society.

• van Leeuwen, P. W. N. M., & Reek, J. N. H. (2010). Phosphite-Containing Ligands for Asymmetric Catalysis. Chemical Reviews. [Link]

• Arisawa, M., et al. (2015). Acceleration Effects of Phosphine Ligands on the Rhodium-Catalyzed Dehydrogenative Silylation and Germylation of Unactivated C(sp3)–H Bonds. The Journal of Organic Chemistry. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. University of Rochester. [Link]

• Rovis, T., et al. (2018). Electronic and Steric Tuning of a Prototypical Piano Stool Complex: Rh(III) Catalysis for C-H Functionalization. PMC. [Link]

• Breit, B. (2003). Hydroformylation, Hydrocarbonylation, Hydrocyanation, and Hydroacylation of Carbon—Carbon Double Bonds. Science of Synthesis.

• Franke, R., et al. (2019). Effects of Substitution Pattern in Phosphite Ligands Used in Rhodium-Catalyzed Hydroformylation on Reactivity and Hydrolysis Stability. MDPI. [Link]

• Brevik, E., & Jensen, V. R. (2007). Activity of Rhodium-Catalyzed Hydroformylation: Added Insight and Predictions from Theory. Organometallics. [Link]

• van Leeuwen, P. W. N. M., et al. (2017). Ligand Effects in Rhodium-Catalyzed Hydroformylation with Bisphosphines: Steric or Electronic? ResearchGate. [Link]

• Aspira Chemical. (n.d.). Acetylacetonatobis(ethylene)rhodium(I), Rh 39.9%. Aspira Chemical. [Link]

• Moody, C. J., et al. (1993). Ligand Effects in the Rhodium(II)-Catalyzed Reactions of .alpha.-Diazoamides. Oxindole Formation is Promoted by the Use of Rhodium(II) Perfluorocarboxamide Catalysts. The Journal of Organic Chemistry. [Link]

• Oestreich, M., et al. (2017). Ligand effect in the rhodium‐catalyzed enantioselective synthesis of... ResearchGate. [Link]

• van Leeuwen, P. W. N. M., et al. (2002). Rhodium-Catalyzed Hydroformylation and Deuterioformylation with Pyrrolyl-Based Phosphorus Amidite Ligands: Influence of Electronic Ligand Properties. Organometallics. [Link]

• Zhou, Y., et al. (2025). Propylene hydroformylation catalyzed by rhodium-based catalysts with phosphine-sulfur ligands: a combined theoretical and experimental study. Physical Chemistry Chemical Physics. [Link]

• Hashmi, A. S. K., et al. (2021). Catalyst Deactivation During Rhodium Complex‐Catalyzed Propargylic C−H Activation. Chemistry – A European Journal. [Link]

• PubChem. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). PubChem. [Link]

• Gual, A., et al. (2015). Rhodium diphosphine complexes: a case study for catalyst activation and deactivation. Catalysis Science & Technology. [Link]

• Gual, A., et al. (2015). ChemInform Abstract: Rhodium Diphosphine Complexes: A Case Study for Catalyst Activation and Deactivation. ResearchGate. [Link]

• Hartwig, J. F., et al. (2017). Rhodium-/Iridium-Catalyzed Hydroamination for the Synthesis of 1,2-, 1,3-, or 1,4-Diamines. PMC. [Link]

• Various Authors. (n.d.).

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• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
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• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Ligand cone angle - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. kulturkaufhaus.de [kulturkaufhaus.de]
• 13. Rhodium diphosphine complexes: a case study for catalyst activation and deactivation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Catalyst Deactivation During Rhodium Complex‐Catalyzed Propargylic C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Rhodium complex with ethylene ligands supported on highly dehydroxylated MgO: synthesis, characterization, and reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]

Overcoming substrate inhibition in rhodium-catalyzed hydrogenations

Topic: Overcoming Substrate Inhibition

Status: Operational Support Tier: Level 3 (Advanced Methodologies) Audience: Process Chemists, Kineticists, Drug Development Scientists

The Phenomenon: "The Paradox of Plenty"

User Issue: You observe that increasing the starting concentration of your substrate results in a lower turnover frequency (TOF) or a complete stall of the reaction. Conversely, as the reaction proceeds and substrate is consumed, the rate anomalously increases before eventually dropping due to depletion.

Technical Diagnosis: This is the hallmark of Substrate Inhibition . In Rhodium (Rh)-catalyzed asymmetric hydrogenation, this often stems from the formation of an unproductive, off-cycle species where the metal center is sequestered by the substrate itself, preventing the oxidative addition of dihydrogen (

).

Diagnostic Workflow: Confirming the Mechanism

Before altering process parameters, you must distinguish substrate inhibition from catalyst deactivation or product inhibition. Use Reaction Progress Kinetic Analysis (RPKA) .

Protocol: The "Different Excess" Diagnostic

Objective: Determine if the reaction rate is negatively ordered with respect to substrate concentration.

• Baseline Run (Experiment A):

  • Prepare reaction with standard concentration (e.g.,

    ).

  • Monitor conversion in situ (hydrogen uptake, reaction calorimetry, or IR).

• High-Load Run (Experiment B):

  • Prepare reaction with double the concentration (e.g.,

    ).

  • Keep catalyst loading (mol%) and

    constant.

• Data Processing:

  • Convert raw data to Rate vs. [Substrate] plots. Do not plot against time.

Visualizing the Diagnosis:

Mechanistic Root Cause

To fix the problem, you must understand the "Anti-Lock-and-Key" mechanism (often associated with the Halpern mechanism).

• The Trap: The Rhodium catalyst binds two molecules of the substrate (or chelates one molecule in a non-productive geometry) to form a stable, saturated complex (

  ).

• The Bottleneck: This complex cannot react with

  . It must dissociate one substrate molecule to re-enter the productive cycle.

• The Consequence: High

  pushes the equilibrium toward the unproductive trap.

Troubleshooting Solutions

Method A: The Pressure Lever (Thermodynamic Control)

Logic: The oxidative addition of

competes with the formation of the inactive bis-substrate complex. Increasing hydrogen pressure shifts the equilibrium toward the productive cycle.

Protocol:

• Perform a pressure screen (e.g., 5, 20, 50 bar).

• Warning: In some rare cases (e.g., specific ligand systems like DuPhos), extremely high pressure can induce a different inhibition mode. However, for substrate inhibition, "Higher is Better."

Pressure (bar)	Predicted Effect on Substrate Inhibition	Mechanistic Action
1 - 5	Severe	Substrate saturation dominates; addition is too slow.
10 - 20	Moderate	Competitive rates; inhibition may still be observed at high .
> 50	Minimal	High forces the catalyst into the oxidative addition pathway.

Method B: Continuous Flow Chemistry (Engineering Control)

Logic: In a batch reactor, you start with high

, which causes the inhibition. In a Continuous Stirred Tank Reactor (CSTR) or Plug Flow Reactor (PFR), you can operate at a "pseudo-zero order" condition where the steady-state concentration of the substrate is kept low, while the throughput remains high.

Protocol:

• Setup: Use a packed-bed reactor (immobilized catalyst) or a homogeneous flow coil.

• Optimization: Adjust residence time such that the local concentration of unreacted substrate never reaches the inhibition threshold (

  ).

• Advantage: This bypasses the kinetic trap entirely without changing the chemistry.

Method C: Solvent & Counter-Ion Engineering

Logic: The stability of the cationic Rh-substrate complex depends on the coordinating ability of the solvent and the counter-ion.

• Solvents: Avoid strongly coordinating solvents (like MeCN) if they compete with

  . However, for substrate inhibition, using a solvent that competes weakly with the substrate for the metal center can sometimes break up the aggregates.

• Counter-Ions: Use non-coordinating anions (e.g.,

  , , ). "Looser" ion pairing can open the metal center for attack, increasing the rate constant .

Frequently Asked Questions (FAQ)

Q: Can I just add more catalyst to overcome the inhibition? A: Generally, no. While the absolute rate will increase, the Turnover Frequency (TOF) will remain suppressed because the percentage of active catalyst remains low. You are wasting expensive Rhodium. You must change the conditions (

pressure) or the engineering (Flow).

Q: My reaction speeds up as it goes. Is this autocatalysis? A: In Rh-hydrogenation, this is almost always relief of substrate inhibition . As the substrate is consumed,

drops below the inhibition constant ( ), allowing the catalyst to re-enter the productive cycle.

Q: Does temperature help? A: It is complex. Higher temperatures increase all rate constants (

), but they also shift the equilibrium constants ( ). Often, the unproductive binding is exothermic, so higher temperatures might reduce inhibition by favoring dissociation of the bis-substrate complex, but this can come at the cost of enantioselectivity (ee).

References

• Halpern, J. (1982). "Mechanism and Stereoselectivity of Asymmetric Hydrogenation." Science. Link

• Blackmond, D. G. (2005). "Reaction Progress Kinetic Analysis: A Powerful Methodology for Streamlining Pharmaceutical Reaction Steps." Angewandte Chemie International Edition. Link

• Landis, C. R., & Halpern, J. (1987). "Asymmetric hydrogenation of methyl (Z)-alpha-acetamidocinnamate catalyzed by [1,2-bis(phenylanisoylphosphino)ethane]rhodium(I): kinetics, mechanism and origin of enantioselection." Journal of the American Chemical Society. Link

• Imamoto, T., et al. (1998). "P-Chiral Bis(phosphino)ethanes and Their Use in Highly Enantioselective Rhodium-Catalyzed Hydrogenation." Journal of the American Chemical Society. Link

• Heller, D., et al. (2004). "The Influence of Hydrogen Pressure on the Enantioselectivity in the Rhodium-Catalyzed Asymmetric Hydrogenation." Chemistry - A European Journal. Link

Technical Support Center: Acetylacetonatobis(ethylene)rhodium(I) Catalyst

Welcome to the technical support guide for acetylacetonatobis(ethylene)rhodium(I), Rh(acac)(C₂H₄)₂, a versatile and highly active catalyst precursor used in a variety of C-C coupling reactions. This document is designed for researchers and drug development professionals to navigate the common challenges associated with catalyst deactivation and to provide practical, actionable guidance for its regeneration.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The key to successful troubleshooting is linking observable symptoms to underlying chemical changes in the catalyst.

Question: My reaction has stalled, or its rate has dramatically decreased. How can I confirm the catalyst is the issue?

Answer: First, it's crucial to rule out other factors like substrate purity, solvent quality, or reaction conditions (temperature, pressure). Once these are confirmed, catalyst deactivation is a primary suspect. The most common visual cue for the deactivation of Rh(acac)(C₂H₄)₂ is a color change in the reaction mixture.

• Symptom: The solution turns from its characteristic yellow-orange color to dark brown or black, often with the formation of a fine precipitate.

• Underlying Cause: This almost certainly indicates the formation of rhodium metal nanoparticles, commonly known as "rhodium black." This occurs when the Rh(I) center is reduced to Rh(0), which is catalytically inactive for the desired transformation and readily aggregates. This process is often irreversible under standard reaction conditions.

• Validation: Carefully take a sample of the reaction mixture. If a black, insoluble solid is present, aggregation has occurred. You can attempt to filter a small portion of the solution; if the filtrate remains dark and inactive, soluble but deactivated rhodium species may also be present.

Question: I observe a black precipitate (Rhodium Black) in my reaction flask. Is my catalyst lost?

Answer: Not necessarily, but it requires a more intensive regeneration process than simple reactivation. The formation of rhodium black signifies a fundamental breakdown of the molecular catalyst into metallic aggregates.[1]

• Why it Happens: The Rh(I) center in your catalyst is electron-rich and can be sensitive to reductive pathways, especially at elevated temperatures or in the presence of certain reagents. The ethylene ligands are labile and their dissociation can be a precursor to aggregation.

• Immediate Action: At this stage, the molecular catalyst is no longer present. The goal shifts from regeneration of the complex to recovery of the rhodium metal for re-synthesis. A full recovery protocol is detailed later in this guide. For in-process reactions, adding more catalyst is the only way to restore activity.

Question: My reaction solution has changed color, but no precipitate has formed. Activity is still low. What could be happening?

Answer: This suggests the formation of soluble, but inactive or less active, rhodium species.

• Possible Cause 1: Ligand Modification or Loss. The acetylacetonate (acac) or ethylene ligands can be modified or displaced by other coordinating species in your reaction mixture (e.g., phosphines, CO, strong acids). For instance, carbon monoxide, a common impurity in syngas or a byproduct of side reactions, can irreversibly bind to rhodium, acting as a poison.[2]

• Possible Cause 2: Oxidation to Rh(III). The active Rh(I) center can be oxidized to a more stable but catalytically inactive Rh(III) state. This can be caused by trace oxygen, peroxides in solvents, or certain substrates.[3] Rh(III) species are typically diamagnetic and can sometimes be identified by ¹H NMR if they form stable, characterizable complexes.

• Troubleshooting Steps:

  • Analyze the Headspace: If you suspect CO poisoning, GC analysis of the reaction headspace may be informative.

  • NMR Analysis: Carefully evaporate the solvent from a small, filtered aliquot of your reaction mixture and acquire a ¹H NMR spectrum. Compare it to the spectrum of your fresh catalyst. The disappearance of the sharp ethylene signals or significant shifts in the acac ligand peaks would confirm a change in the rhodium coordination sphere.

Part 2: Experimental Protocols & Methodologies

Question: How do I perform a laboratory-scale regeneration of a partially deactivated catalyst (no rhodium black)?

Answer: This protocol is designed for situations where the catalyst has lost activity due to the formation of soluble, inactive Rh(I) species or minor oxidation, but not widespread aggregation into rhodium black. The principle is based on methods used for related rhodium hydroformylation catalysts, which involve a mild oxidative treatment to break down inactive oligomers, followed by ensuring the correct ligand environment.[4]

Protocol: Mild Oxidative Reactivation

CAUTION: This procedure should be performed in a fume hood with appropriate personal protective equipment (PPE).

• Catalyst Isolation: If possible, remove the solvent and substrates from the spent catalyst solution under reduced pressure at a low temperature (<30°C) to obtain the spent catalyst residue.

• Redissolution: Dissolve the residue in a minimal amount of a non-reactive solvent like dichloromethane or toluene.

• Mild Oxidation: While stirring vigorously, bubble a gentle stream of dry air (or an oxygen/nitrogen mixture) through the solution for 15-30 minutes at room temperature.

  • Causality Explanation: The controlled introduction of oxygen can break down inactive dimeric or oligomeric rhodium species and re-oxidize any small amounts of Rh(0) back to a soluble Rh(I) or Rh(III) state.[4] The color may temporarily darken before returning to a clearer yellow or orange.

• Ligand Re-equilibration: Add a fresh source of ethylene ligand. This can be achieved by bubbling ethylene gas through the solution for 10-15 minutes or by adding a volatile olefin like 1-hexene which can exchange with any remaining open coordination sites.

• Solvent Removal: Carefully remove the solvent under vacuum.

• Validation: The resulting solid should be re-characterized (see Characterization section) before being used in a new reaction. Test its activity on a small-scale pilot reaction.

Question: My catalyst has fully deactivated to rhodium black. How can I recover the rhodium value?

Answer: When extensive rhodium black has formed, the molecular complex is destroyed. The focus shifts to a hydrometallurgical recovery process to convert the insoluble Rh(0) metal back into a soluble salt, like RhCl₃, which can then be used to re-synthesize the original catalyst.[5][6]

Protocol: Rhodium Recovery via Oxidative Dissolution

CAUTION: This procedure involves strong, corrosive acids and should only be performed by trained personnel in a suitable fume hood with extreme care.

• Isolation of Rhodium Black: Separate the black precipitate from the reaction mixture by filtration or centrifugation. Wash the solid with a solvent (e.g., acetone, toluene) to remove organic residues and dry it under vacuum.

• Oxidative Leaching: Suspend the dried rhodium black in a minimal amount of concentrated hydrochloric acid (HCl). Slowly and carefully add concentrated nitric acid (HNO₃) dropwise to form aqua regia (typically a 3:1 ratio of HCl:HNO₃).

  • Causality Explanation: Aqua regia is a powerful oxidizing agent capable of dissolving noble metals like rhodium by converting Rh(0) to soluble chlororhodate complexes such as [RhCl₆]³⁻.[7] The reaction may be vigorous and produce toxic nitrogen oxide gases.

• Digestion: Gently heat the mixture (e.g., 60-80°C) with stirring until all the black solid has dissolved, resulting in a characteristic deep red or brown solution.[7]

• Denitration: Carefully evaporate the solution to a syrupy consistency to remove excess nitric acid. Re-dissolve the residue in concentrated HCl and repeat the evaporation. This step is critical to ensure all nitrate is removed.

• Formation of RhCl₃·xH₂O: The final residue is hydrated rhodium(III) chloride, a common starting material for rhodium chemistry. This can be purified further if necessary. From this recovered salt, you can re-synthesize fresh Rh(acac)(C₂H₄)₂ according to established literature procedures.

Part 3: Visualization & Data

Catalyst State Workflow

The following diagram illustrates the lifecycle of the rhodium catalyst, from its active state through deactivation pathways and into the regeneration or recovery loops.

Caption: Workflow of catalyst deactivation and corresponding recovery strategies.

Data Summary: Catalyst Characterization

This table summarizes the key analytical indicators for fresh, spent, and successfully regenerated Rh(acac)(C₂H₄)₂ catalyst.

Parameter	Fresh Catalyst	Spent Catalyst (Typical)	Regenerated Catalyst (Target)
Appearance	Yellow to orange crystalline solid[8]	Dark brown/black solid or solution	Yellow to orange solid
Solubility	Soluble in CH₂Cl₂, Chloroform[9]	Often partially or fully insoluble	Restored solubility
¹H NMR (in CDCl₃)	Sharp signals for acac (CH₃, CH) and ethylene ligands	Broadened or absent ethylene signals; potential new impurity peaks	Sharp signals for acac and ethylene ligands restored
Catalytic Activity	High (as per standard reaction)	Low to negligible	>90% of original activity

Part 4: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for fresh Rh(acac)(C₂H₄)₂? A1: The catalyst should be stored in an inert atmosphere (nitrogen or argon), protected from light, and refrigerated at 0-10°C.[10] It is sensitive to both air and heat.

Q2: Can I regenerate my catalyst multiple times? A2: Mild regeneration may be possible a few times, but each cycle will likely result in some rhodium loss. For catalysts that have formed rhodium black, recovery is a terminal process that converts the complex back to a simple salt. The efficiency of rhodium recovery from this process is typically high (>95%), but it requires a full re-synthesis of the catalyst.[5]

Q3: Are there alternative, "greener" methods for rhodium recovery? A3: Research is ongoing into more environmentally friendly recovery methods, such as biosorption and processes using supercritical fluids, but these are not yet standard laboratory procedures.[11][12] The hydrometallurgical approach described remains the most common and robust method for full recovery.

Q4: My catalyst is supported on a solid material. How does that change the regeneration process? A4: Regeneration of supported catalysts is more complex. Thermal treatments (calcination) are often used to burn off organic residues (coking).[13] However, this would destroy the Rh(acac)(C₂H₄)₂ complex. For supported rhodium catalysts, regeneration typically aims to redisperse the rhodium metal particles on the support surface rather than regenerate a specific molecular complex. If the rhodium has leached from the support, a recovery process similar to the one described would be necessary for the solution phase.

References

• Recent Developments on Processes for Recovery of Rhodium Metal from Spent Catalysts. MDPI.[Link]

• Recovery of Palladium and Rhodium from Spent Automotive Catalytic Converters. Journal of the Faculty of Engineering and Architecture of Gazi University.[Link]

• Recent Developments on Processes for Recovery of Rhodium Metal from Spent Catalysts. MDPI.[Link]

• Process for regeneration of rhodium hydroformylation catalysts.
• Recover and recycle rhodium from spent partial oxidation catalysts.

• A New Process for Efficient Recovery of Rhodium from Spent Carbonyl Rhodium Catalyst by Microreactor. MDPI.[Link]

• Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. MDPI.[Link]

• Acetylacetonatobis(Ethylene)Rhodium(I). Pure Synth.[Link]

• Catalyst Deactivation During Rhodium Complex‐Catalyzed Propargylic C−H Activation. PMC.[Link]

• Acetylacetonatobis(ethylene)rhodium(I) | C9H16O2Rh | CID 11010647. PubChem.[Link]

• Processes for recovery of rhodium from a hydroformylation process.

• Current State of the Art of the Solid Rh-Based Catalyzed Hydroformylation of Short-Chain Olefins. MDPI.[Link]

• The molecular mechanism of the poisoning of platinum and rhodium catalyzed ethylene hydrogenation by carbon monoxide. ResearchGate.[Link]

• Catalyst regeneration. ECMA.[Link]

• 1 Introduction and task. Dissertation, RWTH Aachen.[Link]

• Hydroformylation with recycled rhodium catalyst and one-step esterification-acetalation: A process for methyl 9(10)-methoxymethylenestearate from oleic acid. ResearchGate.[Link]

• Advanced Chemical Reaction Engineering Lectures. Topic 6: Catalyst Deactivation - Part 1. YouTube.[Link]

• Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid. IntechOpen.[Link]

• Solvent design for catalyst recycling of rhodium/amine catalysts via scCO2 extraction in the reductive hydroformylation. RWTH Publications.[Link]

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst Deactivation During Rhodium Complex‐Catalyzed Propargylic C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US4196096A - Process for regeneration of rhodium hydroformylation catalysts - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. US6923922B2 - Recover and recycle rhodium from spent partial oxidation catalysts - Google Patents [patents.google.com]
• 7. asianpubs.org [asianpubs.org]
• 8. strem.com [strem.com]
• 9. echemi.com [echemi.com]
• 10. pure-synth.com [pure-synth.com]
• 11. researchgate.net [researchgate.net]
• 12. Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid [scirp.org]
• 13. Catalyst regeneration [catalystseurope.org]

Preventing rhodium black formation in catalytic reactions

Technical Support Guide | ID: RH-STAB-001

Welcome to the Technical Support Center. I am Dr. Aris Thorne, Senior Application Scientist. You are likely here because your homogeneous rhodium catalyst—worth roughly $15,000 per mole—has precipitated into a catalytically inactive black suspension. We call this "Rhodium Black."[1]

This guide is not a textbook; it is a triage unit. It is designed to diagnose why your catalyst deactivated, provide immediate remediation protocols where possible, and engineer self-validating systems to prevent recurrence.

Part 1: The Diagnostic Workbench

Identify the failure mode before attempting a fix.

Q: My reaction solution turned from clear orange/red to a dark, opaque suspension. Is the catalyst dead? A: Almost certainly. Diagnosis: You are witnessing the thermodynamic sink of rhodium catalysis. The active mononuclear species (usually Rh(I) or Rh(III)) has lost its stabilizing ligands, reduced to Rh(0), and aggregated into colloids (nanoparticles) and finally bulk metal (Rhodium Black). Immediate Action:

• Stop the reaction. Rhodium black is catalytically inactive for most homogeneous cycles and can induce unwanted heterogeneous side-reactions (e.g., arene hydrogenation).

• Perform the "Mercury Drop Test" (if unsure): Add a drop of metallic mercury to an aliquot of your reaction. If activity ceases completely, your reaction was being driven by heterogeneous Rh(0) nanoparticles (which amalgamate with Hg), not the homogeneous catalyst you intended.

Q: The reaction stalled at 60% conversion, but the solution is still clear. Is this Rhodium Black? A: No, this is likely Ligand Poisoning or Dimerization , not precipitation. Causality: Rhodium black is the end stage. A stalled clear solution suggests the formation of stable, inactive dimers (e.g., halide-bridged species) or competitive inhibition by a byproduct. Protocol: Perform a Hot Filtration Test . Filter a portion of the reaction mixture while hot. If the filtrate continues to react, your catalyst is homogeneous and stable. If it stops, you likely had unstable nanoparticles that were filtered out.

Part 2: Prevention Protocols (The Self-Validating System)

Engineering stability through causality.

Scenario A: Hydroformylation & Carbonylation

The Issue: Ligand dissociation is required for the catalytic cycle (to bind CO/Olefin), but too much dissociation leads to aggregation.

Q: How do I prevent Rh precipitation in low-pressure hydroformylation? A: You must enforce a "Ligand Buffer." The Mechanism: The active species is often [RhH(CO)L2]. Without excess Ligand (L), the equilibrium shifts toward [RhH(CO)L], which is highly unstable and aggregates. The Fix:

• Phosphine Concentration: Maintain a minimum L:Rh ratio of 10:1 for alkyl phosphines and up to 50:1 for triphenylphosphine (TPP).

• CO Partial Pressure: Never starve the reaction of CO. Rhodium carbonyl clusters (e.g., Rh4(CO)12) are precursors to Rh black. Ensure CO pressure is maintained until the reaction is quenched.

Scenario B: Hydrogenation (Rh(I) / Wilkinson's Type)

The Issue: Hydrogen starvation.

Q: My hydrogenation catalyst decomposes immediately upon adding H2. A: You likely added H2 before the substrate. The Protocol:

• Order of Addition: Solvent → Substrate → Catalyst → H2.

• Why? The alkene substrate acts as a "π-acid" ligand, stabilizing the Rh center. If you reduce the precursor with H2 without the substrate present, the resulting Rh-dihydride has no place to transfer the hydride, leading to reductive elimination of the ligand and formation of Rh(0).

Scenario C: Carbenoid Insertions (Rh(II) / Dirhodium)

The Issue: Carbene dimerization.

Q: I see black precipitate during diazo decomposition. A: The rate of diazo addition exceeds the rate of catalyst turnover. The Fix:

• Slow Addition: Use a syringe pump to add the diazo precursor over 1–2 hours.

• Solvent Polarity: Switch to non-coordinating, non-polar solvents (e.g., Pentane, DCM). Polar solvents can coordinate to the axial sites of the Rh2 dimer, destabilizing the "lantern" structure.

Part 3: Visualizing the Failure Mode

Understanding the aggregation pathway is critical for intervention. The diagram below illustrates the "Point of No Return."

Figure 1: The thermodynamic drift from active homogeneous catalyst to inactive bulk metal. Note that the "Cluster" stage is the last point of potential reversibility.

Part 4: Quantitative Optimization

Use this reference table to set your initial reaction parameters. These values represent the "Safety Zone" for preventing aggregation.

Reaction Type	Critical Parameter	Recommended Range	Why?
Hydroformylation	P:Rh Ratio (TPP)	> 50:1	Shifts equilibrium to RhH(CO)(PPh3)3 (stable).
Hydroformylation	P:Rh Ratio (Bulky Phosphites)	5:1 - 10:1	Bulky ligands provide steric armor; less excess needed.
Hydrogenation	Substrate:Rh Ratio	< 2000:1 (Batch)	High turnover frequency generates heat/stress; keep load moderate.
C-H Activation	Temperature	< 40°C (Initial)	Higher temps accelerate catalyst degradation > turnover.
General	Concentration	< 10 mM [Rh]	Aggregation is second-order wrt [Rh]; dilution slows it down.

Part 5: Remediation & Recovery

The batch is black.[1][2] Now what?

Q: Can I filter the Rhodium black and continue? A: No. The active catalyst is gone. Filtering removes the metal, but the remaining solution contains only ligand and substrate. You must add fresh precursor.

Q: How do I clean the reactor? Rhodium black is stuck to the glass. A: Rhodium is noble and resistant to simple acids. Cleaning Protocol:

• Aqua Regia: (3:1 HCl:HNO3). Effective but dangerous.

• Piranha Solution: (H2SO4:H2O2). Extreme Caution required.

• The "Soft" Option: Wash with a solution of NaOCl (Bleach) + NaOH at 80°C. This oxidizes Rh(0) to soluble Rh(III) species over several hours.

Q: Can I recover the Rhodium for resale? A: Yes.

• Filter the black precipitate through Celite.

• Incinerate the Celite pad (if permitted) or digest in hot Aqua Regia.

• Precipitate as Rh2O3 or send the solid residue to a refining service (e.g., Johnson Matthey, Heraeus). Note: This is only economically viable for amounts >10g Rh.

References

• Van Leeuwen, P. W. N. M. (2004). Homogeneous Catalysis: Understanding the Art. Springer.

• Finke, R. G., et al. (1997). "Nanocluster Formation and Stabilization in Catalysis." Journal of the American Chemical Society. Link (Mechanism of nucleation and the "Finke-Watzky" kinetic model).

• Crabtree, R. H. (2011). "Deactivation in Homogeneous Transition Metal Catalysis: Causes, Avoidance, and Cure." Chemical Reviews. Link (Comprehensive review on deactivation pathways including Rh black).

• Beller, M., et al. (2016). "Catalytic Hydroformylation." Applied Homogeneous Catalysis with Organometallic Compounds. Wiley-VCH.

• Gessner, V. H. (2016).[3] "Stability and reactivity control of carbenoids." Chemical Communications. Link (Stabilization strategies for Rh carbenoids).

Sources

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• 2. Rhodium issue - Jewelry Discussion - Ganoksin Orchid Jewelry Forum Community for Jewelers and Metalsmiths [orchid.ganoksin.com]
• 3. Stability and reactivity control of carbenoids: recent advances and perspectives - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC05524A [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Yields in Hydroformylation with Rh(acac)(C₂H₄)₂

Welcome to the technical support center for troubleshooting hydroformylation reactions catalyzed by rhodium precursors, specifically focusing on challenges encountered when using Rh(acac)(C₂H₄)₂. This guide is designed for researchers, scientists, and professionals in drug development who are aiming to optimize their synthetic routes and overcome common hurdles leading to low product yields.

Our approach is rooted in a deep understanding of the reaction mechanism and the practical realities of laboratory work. We will explore the "why" behind each troubleshooting step, providing you with the rationale to make informed decisions and adapt protocols to your specific needs.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Catalyst Activation and Precursor Issues

Question 1: My hydroformylation reaction is sluggish or shows no conversion. How can I be sure my Rh(acac)(C₂H₄)₂ precursor is properly activated to the active catalytic species?

Answer:

This is a critical first step and a common source of low yields. Rh(acac)(C₂H₄)₂ is a stable precursor that requires in situ activation to form the catalytically active rhodium-hydride species, typically HRh(CO)ₓLᵧ (where L is a phosphine or phosphite ligand).[1][2] Incomplete formation of this active catalyst is a primary reason for poor performance.

Troubleshooting Steps & Scientific Rationale:

• Ensure Proper Pre-formation Conditions: The activation of the precursor requires the presence of both hydrogen (H₂) and carbon monoxide (CO), which constitute the syngas.[3] The acetylacetonate (acac) and ethylene (C₂H₄) ligands are displaced by CO and H₂ to form the active hydride species.[4]

  • Protocol: Before adding your olefin substrate, pressurize the reactor with syngas (CO/H₂) and allow for a pre-formation period at the reaction temperature. This gives the precursor sufficient time to convert to the active catalyst.[3] The exact time can vary, but 30-60 minutes is a good starting point.

• Verify Syngas Purity and Ratio: Impurities in the syngas, such as oxygen or water, can deactivate the catalyst.[5] The ratio of H₂ to CO can also influence the rate of catalyst formation and the subsequent hydroformylation reaction.[6] While a 1:1 ratio is common, this may need to be optimized for your specific substrate and ligand system.

• Consider the Ligand's Role: The phosphine or phosphite ligand is crucial for stabilizing the active rhodium species and influencing both activity and selectivity.[7][8] The ligand must be present during the activation step.

  • Insight: Electron-withdrawing ligands can sometimes lead to more active catalysts.[1] The choice of ligand also has significant steric and electronic effects that dictate the regioselectivity of the reaction.[7]

Section 2: Ligand-Related Problems

Question 2: I'm observing low yields and poor regioselectivity (undesired branched-to-linear aldehyde ratio). Could my choice of ligand be the problem?

Answer:

Absolutely. The ligand plays a pivotal role in determining the success of your hydroformylation reaction. Issues with the ligand's structure, purity, or concentration can directly lead to low yields and poor control over the product distribution.

Troubleshooting Steps & Scientific Rationale:

• Evaluate Ligand Purity: Phosphine ligands are susceptible to oxidation to phosphine oxides, which have no beneficial coordinating properties and can hinder the reaction.

  • Protocol: Use freshly purchased or properly stored ligands. If oxidation is suspected, the ligand can often be purified by recrystallization. Characterization by ³¹P NMR is the most definitive way to assess purity.

• Optimize Ligand-to-Rhodium Ratio: An insufficient amount of ligand can lead to the formation of less selective or inactive rhodium species.[3] Conversely, a large excess of ligand can sometimes inhibit the reaction by occupying coordination sites needed for the olefin.

  • Data Point: For many monodentate phosphine ligands like triphenylphosphine (PPh₃), a significant excess (e.g., 10-100 equivalents relative to Rh) is often used to maintain catalyst stability and favor the formation of the desired linear aldehyde.[2] For bidentate ligands, the ratio is typically much lower.[3]

• Re-evaluate Ligand Choice Based on Substrate: The steric and electronic properties of the ligand must be matched to the substrate.

  • Expertise: Bulky phosphite ligands can lead to high rates but sometimes lower selectivity for the linear aldehyde.[3] Bidentate phosphines with a large "bite angle" can favor the formation of linear aldehydes. For styrene derivatives, specific ligands can be used to favor the branched product.

Table 1: General Ligand Effects on Hydroformylation

Ligand Property	Effect on Reaction	Common Examples
High Steric Bulk	Can increase selectivity for linear aldehydes.	Triphenylphosphine (TPP), bulky phosphites
Electron-Withdrawing	Can increase the rate of hydroformylation.[1][3]	Phosphites, ligands with fluoro-substituents
Chelating (Bidentate)	Enhances catalyst stability and can control regioselectivity.[8]	dppe, dppb, Xantphos

Section 3: Reaction Conditions and Substrate Issues

Question 3: My reaction starts well but then stalls, leading to a low final yield. What reaction parameters should I investigate?

Answer:

A reaction that starts and then stops often points to catalyst deactivation or consumption of a key reagent. Several factors related to the reaction conditions and the substrate itself can be at play.

Troubleshooting Steps & Scientific Rationale:

• Check for Substrate Impurities: The presence of impurities like peroxides, water, or other oxygen-containing compounds in your olefin substrate can lead to catalyst degradation.[5][9]

  • Protocol: Ensure your substrate is purified before use, for instance, by passing it through a column of activated alumina to remove peroxides.

• Optimize Syngas Pressure and Temperature: Both pressure and temperature are critical parameters that influence reaction rate and catalyst stability.

  • Causality: Higher pressures generally increase the concentration of CO and H₂ in the solution, which can lead to higher reaction rates.[10] However, excessively high CO partial pressure can sometimes inhibit the reaction by forming stable rhodium carbonyl complexes that are less reactive. Temperature affects the reaction rate but can also accelerate catalyst decomposition pathways if too high.

• Consider Solvent Effects: The solvent must be inert and dry. Protic solvents or those containing impurities can react with the catalyst or intermediates. Toluene is a commonly used and generally robust solvent for hydroformylation.[6]

Experimental Workflow for Optimizing Reaction Conditions

Caption: A troubleshooting workflow for low hydroformylation yields.

Section 4: Catalyst Deactivation and Decomposition

Question 4: I suspect my catalyst is deactivating over the course of the reaction. What are the common deactivation pathways and how can I mitigate them?

Answer:

Catalyst deactivation is a significant concern, especially in reactions running for extended periods or at elevated temperatures. Understanding the potential deactivation mechanisms is key to preventing them.

Common Deactivation Pathways:

• Oxidation of Ligands: As mentioned, phosphine and phosphite ligands can be oxidized, especially if there are trace amounts of oxygen present.[5] This is a common issue and leads to a loss of the active catalytic species.

• Formation of Inactive Rhodium Clusters: At low CO and H₂ pressures, or if the ligand concentration is too low, the monomeric rhodium species can aggregate to form inactive rhodium clusters.[2][11]

• Ligand Degradation: Some ligands, particularly phosphites, can undergo hydrolysis in the presence of water, leading to catalyst deactivation.[5]

• Strong Product Inhibition: In some cases, the aldehyde product can coordinate to the rhodium center and inhibit further reaction.

Mitigation Strategies:

• Rigorous Exclusion of Air and Water: Use standard Schlenk line or glovebox techniques to handle the catalyst and reagents. Ensure solvents are thoroughly dried and degassed.

• Maintain Sufficient Syngas Pressure: Operating at an appropriate syngas pressure helps to stabilize the active monomeric rhodium carbonyl hydride species and prevent cluster formation.[10]

• Use an Adequate Ligand Excess: A sufficient concentration of the phosphine or phosphite ligand helps to prevent both ligand dissociation (which can lead to cluster formation) and oxidative damage.

Visualizing the Catalytic Cycle and Deactivation

Caption: The hydroformylation cycle and common deactivation pathways.

References

• Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? - Catalysis Science & Technology (RSC Publishing).
• Examples of deactivated catalyst species and their formation pathways...
• Activity of Rhodium-Catalyzed Hydroformylation: Added Insight and Predictions
• Rhodium-Catalyzed Hydroformylation and Deuterioformylation with Pyrrolyl-Based Phosphorus Amidite Ligands: Influence of Electronic Ligand Properties - ACS Public
• Enhancement of Industrial Hydroformylation Processes by the Adoption of Rhodium-Based Catalyst: Part I - Johnson M
• Studying the Recycling and Deactivation of Rh/Biphephos Complexes in the Isomerization–Hydroformylation Tandem Reaction - ACS Sustainable Chemistry & Engineering.
• Mapping catalyst activation, turnover speciation and deactivation in Rh/PPh 3 -catalysed olefin hydroformylation - Catalysis Science & Technology (RSC Publishing).
• Effects of ligands on the rhodium-catalyzed hydroformylation of acrylate - Journal of Molecular C
• Influence of the Ligand Structure on the Hydroformyl
• Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing).
• Hydroformyl
• Syngas-Mediated C–C Bond Formation in Flow: Selective Rhodium-Catalysed Hydroformyl
• Mechanistic Aspects of Rhodium-Catalyzed Isoprene Hydroformylation: A Computational Study - ACS Public
• The Hydroformylation Reaction: from Covalent to Supramolecular Approaches and Operando Kinetic Studies - TDX.
• Hydroformylation of AA using Rh(acac)(CO) 2 catalyst and various phosphine ligands.
• Rate dependence on total syn-gas pressure for the hydroformylation of...
• Tandem Hydroformylation‐Aldol Condensation Reaction Enabled by Zn‐MOF‐74 - Wiley Online Library.
• Advances in hydroformylation with formaldehyde, formic acid and carbon dioxide as syngas surrog
• Hydroformyl
• P(V)-Promoted Rh-Catalyzed Highly Regioselective Hydroformylation of Styrenes under Mild Conditions - MDPI.
• Controlling Reaction Pathways of Ethylene Hydroformylation Using Isolated Bimetallic Rhodium-Cobalt Sites - OSTI.GOV.
• Rhodium-Catalyzed Asymmetric Reductive Hydroformylation of α-Substituted Enamides - Thieme.
• A Greener Higher Olefin Hydroformylation Process (Chapter 8) - Green Catalysis and Reaction Engineering - Cambridge University Press.
• Activity of Rhodium-Catalyzed Hydroformylation: Added Insight and Predictions from Theory | Request PDF - ResearchG
• Method for the rhodium-catalysed hydroformylation of olefins with reduction of rhodium losses - Google P
• Regioselective Hydroformylation of α,β‐Unsatur
• Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing).

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• 2. technology.matthey.com [technology.matthey.com]
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• 4. tdx.cat [tdx.cat]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rhodium-Catalyzed Asymmetric Reductive Hydroformylation of α-Substituted Enamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 9. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Lifetime of Acetylacetonatobis(ethylene)rhodium(I) Catalysts

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for acetylacetonatobis(ethylene)rhodium(I), often abbreviated as Rh(acac)(C₂H₄)₂. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile and highly active catalyst. While Rh(acac)(C₂H₄)₂ is invaluable for a range of catalytic processes, including hydrogenation and hydroformylation, its sensitivity to environmental conditions presents a significant challenge to its stability and operational lifetime.[1][2]

This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you diagnose issues, prevent degradation, and ultimately enhance the performance and longevity of your catalyst in your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments. Each answer explains the underlying chemical principles and provides actionable steps for resolution.

Question 1: My reaction is sluggish or has stopped completely. How can I determine if my Rh(acac)(C₂H₄)₂ catalyst has degraded?

Answer: A sudden drop in reactivity is a primary indicator of catalyst degradation. The most common cause is the decomposition of the active Rh(I) species into inactive rhodium nanoparticles (Rh(0)) or other non-catalytic forms. This can be triggered by exposure to air, moisture, or excessive heat.[3]

Causality: The Rh(I) center is the heart of the catalytic activity. Oxidation to higher states or reduction to Rh(0) agglomerates destroys its ability to participate in the catalytic cycle. The ethylene ligands are labile and can dissociate, which is a key step in catalysis but can also be the first step towards decomposition if not properly managed within the reaction environment.

Recommended Actions:

• Visual Inspection: Check for a color change in the reaction mixture. A transition from the typical light yellow-orange solution to a dark brown or black suspension is a strong indicator of rhodium metal nanoparticle formation.

• Headspace Analysis (if applicable): If your reaction vessel is sealed, a change in pressure could indicate ethylene ligand dissociation and potential side reactions.

• Perform a Control Reaction: Use a fresh, unopened vial of the catalyst under identical conditions. If this reaction proceeds as expected, it confirms that your initial batch of catalyst has likely degraded.

• Spectroscopic Analysis: For a definitive diagnosis, obtain a ³¹P NMR spectrum if you are using phosphine ligands. The coordination of the ligand to the rhodium center will produce a characteristic doublet due to Rh-P coupling. The disappearance of this signal or the appearance of free phosphine signals suggests catalyst decomposition.

Question 2: I've observed a color change in my solid catalyst, from light yellow to brown, even during storage. Is it still usable?

Answer: Acetylacetonatobis(ethylene)rhodium(I) is an air-sensitive solid. A color change from its characteristic light yellow/orange to a darker brown suggests that partial decomposition has occurred, likely due to slow oxidation or reaction with atmospheric moisture.

Causality: The catalyst is sensitive to oxygen. Even minute leaks in a storage container over time can lead to the oxidation of the Rh(I) center. The product is often a mixture of the original catalyst and various rhodium oxide species or nanoparticles, which are typically darker in color.

Recommended Actions:

• Assess the Severity: A slight darkening may indicate minor surface decomposition, and the bulk of the material might still be active. A significant change to dark brown or black suggests widespread degradation.

• Activity Test: The most reliable way to determine usability is to test it in a small-scale, well-understood reaction. Compare its performance (yield, turnover frequency) against a known fresh sample or historical data.

• Purification (Advanced Users): In some cases, recrystallization from an appropriate solvent under strictly inert conditions may be possible, but this is often impractical and may not be cost-effective.

• Prevention: This issue underscores the critical importance of proper storage. Always store the catalyst at the recommended temperature (2-8°C) under a positive pressure of an inert gas like argon or nitrogen.[1][4]

Question 3: My catalytic activity is inconsistent between different experimental runs, even with catalyst from the same bottle. What are the likely causes?

Answer: Inconsistent activity often points to subtle variations in experimental setup and handling rather than the bulk quality of the catalyst itself. Given its sensitivity, even minor exposure to contaminants can have a significant impact.

Causality: The catalyst's performance is highly dependent on the purity of the reaction environment. Trace amounts of oxygen, water, or impurities in solvents or substrates can react with the catalyst, leading to partial deactivation and variable results. For example, some reagents, like alkyl halides, may require additives to prevent side reactions that consume the catalyst.[5]

Recommended Actions:

• Standardize Handling Procedures: Implement a strict protocol for catalyst handling using Schlenk line or glovebox techniques. This ensures that every time the catalyst is dispensed, it has minimal exposure to air and moisture. See Protocol 1 for a detailed workflow.

• Solvent and Reagent Purity: Ensure all solvents are rigorously dried and degassed before use. Substrates should be purified to remove any potential catalyst poisons (e.g., sulfur compounds, peroxides).

• Temperature Control: Maintain consistent temperature control during reaction setup and the reaction itself. Temperature fluctuations can affect catalyst stability and reaction kinetics.

• Inert Atmosphere Quality: Regularly check the quality of the inert gas used. Leaks in your Schlenk line or an impure gas source can introduce contaminants.

Below is a workflow to help diagnose sources of inconsistency.

Workflow for Troubleshooting Inconsistent Activity.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: What are the optimal storage and handling conditions for Rh(acac)(C₂H₄)₂?

This is the single most critical factor in preserving the catalyst's lifetime. Improper storage is the leading cause of premature degradation. The catalyst is air-sensitive and should be stored at refrigerated temperatures.[4]

Parameter	Recommendation	Rationale
Temperature	2–8 °C[1][4]	Slows down the rate of potential solid-state decomposition reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)[6]	Prevents oxidation of the Rh(I) center. The container should be sealed and preferably kept under a positive pressure of inert gas.
Container	Tightly sealed amber glass vial	Protects from light and ensures a barrier against atmospheric moisture and oxygen.
Handling	Glovebox or Schlenk line	Minimizes exposure to air and moisture when weighing and dispensing the catalyst.

FAQ 2: What are the primary pathways for catalyst decomposition?

Understanding the decomposition mechanisms allows for the rational design of experiments to prolong catalyst life. The primary pathways involve changes to the ligands or the rhodium center itself.

• Oxidative Addition/Decomposition: The Rh(I) center can be oxidized by O₂, water, or even some substrate impurities. This is often an irreversible process that leads to inactive Rh(III) species or rhodium oxides.

• Ligand Dissociation followed by Agglomeration: The ethylene ligands are weakly bound and designed to dissociate to create an open coordination site for catalysis. However, under harsh conditions (e.g., high temperature) or in the absence of coordinating substrates/solvents, the resulting unsaturated rhodium species can agglomerate to form inactive Rh(0) nanoparticles.[3]

• Reaction with Solvents or Reagents: Certain solvents or functional groups on reagents can react directly with the catalyst. For instance, protic solvents may lead to protonolysis, while strongly coordinating species can irreversibly bind to the metal center, inhibiting catalysis.

The diagram below illustrates these key degradation pathways.

Primary Decomposition Pathways for Rh(acac)(C₂H₄)₂.

FAQ 3: Are there any additives or co-catalysts that can enhance the lifetime of Rh(acac)(C₂H₄)₂?

Yes, the stability and activity of the catalyst can often be significantly improved by the addition of ligands, particularly phosphines or phosphites.

Causality: These ligands replace the labile ethylene molecules to form more robust Rh(I)-phosphine complexes in situ. While still catalytically active, these complexes are generally more resistant to dimerization and oxidation than the parent ethylene complex. The electronic and steric properties of the phosphine ligand can be tuned to optimize both stability and reactivity for a specific transformation. For example, in hydroformylation reactions, the presence of phosphine ligands is crucial for both activity and selectivity.[5] Similarly, other types of ligands, such as acetylenes, have been shown to stabilize mononuclear rhodium complexes under harsh conditions.[7]

Commonly Used Stabilizing Ligands:

• Triphenylphosphine (PPh₃)

• 1,3-Bis(diphenylphosphino)propane (DPPP)[5]

• Xantphos

Recommendation: When developing a new process, screen a variety of phosphine ligands. The optimal ligand will provide a balance between enhanced stability and high catalytic turnover. The ligand is typically added in a specific molar ratio relative to the rhodium catalyst.

FAQ 4: Which analytical techniques are best for assessing the purity and stability of my catalyst?

A multi-technique approach is recommended for a comprehensive assessment.

Technique	Information Provided	Use Case
NMR Spectroscopy	¹H NMR: Confirms the presence and ratio of acetylacetonate and ethylene ligands. ³¹P NMR (with phosphine): Confirms ligand binding and catalyst integrity.	Routine quality control of new batches. Assessing degradation in solution.
FT-IR Spectroscopy	Provides information on the coordination environment of the Rh center through characteristic vibrational bands of the acac and ethylene ligands.	Quick check for gross decomposition. Can be used in situ to monitor the catalyst's state during a reaction.[8]
UV-Vis Spectroscopy	Can detect the formation of nanoparticles through changes in the plasmon resonance band.	Monitoring for the formation of Rh(0) agglomerates in solution.
Elemental Analysis	Determines the exact percentage of rhodium and other elements (C, H).	Verifying the purity and stoichiometry of a newly synthesized or purchased batch.
X-ray Absorption Spectroscopy (XAS)	Techniques like XANES and EXAFS can provide detailed information about the oxidation state and coordination environment of the rhodium atoms, even in amorphous or supported catalysts.[7]	Advanced research to understand deactivation mechanisms on a molecular level.

Section 3: Protocols & Methodologies

Protocol 1: Inert Atmosphere Handling and Reaction Setup

This protocol minimizes catalyst exposure to air and moisture.

Equipment:

• Glovebox or a dual-manifold Schlenk line with a high-quality inert gas (Argon or Nitrogen) source.

• Oven-dried (120°C overnight) or flame-dried glassware.

• Gas-tight syringes and septa.

Procedure:

• Preparation: Move the sealed catalyst vial, spatulas, and a balance into the glovebox antechamber. If using a Schlenk line, place all necessary glassware under vacuum and backfill with inert gas three times.

• Equilibration: Allow the catalyst vial to warm to ambient temperature inside the glovebox or in a desiccator under an inert atmosphere before opening. This prevents condensation of moisture onto the cold solid.

• Dispensing: Inside the glovebox, carefully open the vial and weigh the desired amount of the yellow solid into your reaction vessel. Alternatively, for a Schlenk line, quickly weigh the solid in the air and immediately place the vessel under vacuum/backfill cycles. For highest accuracy, use a pre-tared, sealed container for weighing.

• Sealing: Immediately seal the reaction vessel with a septum or stopcock. Tightly reseal the main catalyst container, purge the headspace with inert gas if possible, and wrap the cap with paraffin film for extra security.

• Storage: Return the catalyst vial to the recommended 2-8°C storage.[4]

• Solvent/Reagent Addition: Add degassed solvents and reagents to the reaction vessel via a gas-tight syringe or cannula under a positive pressure of inert gas.

References

• Rhodium Single‐Atom Catalyst Design through Oxide Support Modulation for Selective Gas‐Phase Ethylene Hydroformylation - PMC. (n.d.).
• (PDF) Rhodium Single‐Atom Catalyst Design through Oxide Support Modulation for Selective Gas‐Phase Ethylene Hydroformylation - ResearchGate. (2022, November 30).
• Acetylacetonatobis(ethylene)rhodium(I) - Chem-Impex. (n.d.).
• Low-temperature hydroformylation of ethylene by phosphorous stabilized Rh sites in a one-pot synthesized Rh-(O)-P-MFI zeolite - PMC. (2023, November 7).
• 12082-47-2 | Acetylacetonatobis(ethylene) rhodium(I) - ChemScene. (n.d.).
• Acetylacetonatobis(ethylene)rhodium(I), Rh 39.9%. (n.d.).
• Acetylacetonatobis(ethylene)rhodium(I), 95 12082-47-2 - Sigma-Aldrich. (n.d.).
• Support modification by phosphonic acid ligands controls ethylene hydroformylation on single-atom rhodium sites - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D5CY00684H. (2025, August 11).
• SAFETY DATA SHEET - Fisher Scientific. (2010, September 2).
• Journal Article: Acetylene ligands stabilize atomically dispersed supported rhodium complexes under harsh conditions - OSTI.gov. (2024, February 16).
• Acetylacetonatobis(ethylene)rhodium(I) | 12082-47-2 - ChemicalBook. (2026, January 13).
• Acetylacetonatobis(ethylene)rhodium(I), 98% | 12082-47-2 - J&K Scientific. (n.d.).
• RHODIUM PRECURSORS - mocvd-precursor-encyclopedia.de. (n.d.).
• Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC. (2023, February 2).
• Rhodium‐Catalyzed Formylation of Unactivated Alkyl Chlorides to Aldehydes - PMC - NIH. (n.d.).

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• 2. Acetylacetonatobis(ethylene)rhodium(I) | 12082-47-2 [chemicalbook.com]
• 3. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 95%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 5. Rhodium‐Catalyzed Formylation of Unactivated Alkyl Chlorides to Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. Acetylene ligands stabilize atomically dispersed supported rhodium complexes under harsh conditions (Journal Article) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Technical Guide: Acetylacetonatobis(ethylene)rhodium(I) vs. Wilkinson's Catalyst

Executive Summary: The "Workhorse" vs. The "Architect"

In the landscape of homogeneous catalysis, Wilkinson's Catalyst (RhCl(PPh₃)₃) and Acetylacetonatobis(ethylene)rhodium(I) (Rh(acac)(C₂H₄)₂) represent two distinct eras and philosophies of rhodium chemistry.

• Wilkinson's Catalyst is the industrial workhorse : a robust, pre-formed 16-electron complex ready for immediate use in standard hydrogenation of alkenes. Its utility is defined by its operational simplicity but limited by its fixed ligand sphere and susceptibility to steric deactivation.

• Rh(acac)(C₂H₄)₂ is the molecular architect's foundation : a labile precursor designed not to act alone, but to generate active catalytic species in situ. By possessing volatile ethylene ligands that dissociate cleanly, it serves as a "blank canvas" for high-value asymmetric synthesis, hydroformylation, and C-H activation, allowing the researcher to install custom chiral ligands without interference from residual halides or phosphines.

This guide provides a technical comparison to assist researchers in selecting the optimal rhodium source for their specific transformation.

Part 1: Fundamental Characterization

The physical and chemical distinctions between these two complexes dictate their handling and application scope.

Feature	Wilkinson's Catalyst	Acetylacetonatobis(ethylene)rhodium(I)
Formula	RhCl(PPh₃)₃	Rh(acac)(C₂H₄)₂
CAS Number	14694-95-2	12082-47-2
Geometry	Distorted Square Planar	Square Planar
Electronic State	16-electron (Coordinatively Unsaturated)	16-electron (Coordinatively Unsaturated)
Ligand Lability	Moderate (PPh₃ dissociates in solution)	High (C₂H₄ is volatile and easily displaced)
Active Species	Neutral Rh(I) hydride	Precursor to Neutral or Cationic Rh(I)
Air Stability	Solid: Stable / Solution: Sensitive (oxidizes)	Solid: Stable (cold) / Solution: Unstable (oxidizes)
Primary Role	Direct Catalyst	Catalyst Precursor (Pro-catalyst)

Part 2: Mechanistic Divergence

The critical difference lies in how the active catalytic species is generated.

Wilkinson's Catalyst: The Dissociative Path

Wilkinson's catalyst is a pre-assembled system. To become active, it must lose a bulky triphenylphosphine (PPh₃) ligand to open a coordination site for the substrate.

• Mechanism: Dissociation of PPh₃

  Oxidative Addition of H₂ Alkene Coordination Migratory Insertion Reductive Elimination.

• Limitation: The presence of free PPh₃ in solution creates an equilibrium that can inhibit the reaction. Furthermore, the chloride ligand can form bridging dimers

  , which are catalytically inactive.

Rh(acac)(C₂H₄)₂: The "Clean Slate" Activation

This complex functions as a delivery vehicle for Rh(I). Upon treatment with a target ligand (L, typically a bidentate phosphine), the ethylene ligands are displaced.

• Mechanism:

  .

• Advantage: The ethylene leaves the system entirely as a gas. There is no residual competing ligand (like PPh₃) and no chloride ion to cause bridging or poisoning. This is crucial for asymmetric catalysis , where the purity of the chiral environment is paramount.

Figure 1: Comparison of activation pathways. Wilkinson's relies on a reversible dissociation, while Rh(acac)(C₂H₄)₂ undergoes irreversible ligand exchange.

Part 3: Performance Comparison & Applications

Standard Hydrogenation

• Winner: Wilkinson's Catalyst

• Reasoning: For the reduction of simple, unhindered alkenes (e.g., cyclohexene, styrene), Wilkinson's catalyst is cost-effective and requires no preparation.

• Data: Turnover Frequencies (TOF) for Wilkinson's can reach 600-1500 h⁻¹ for terminal alkenes at ambient temperature/pressure.

Asymmetric Hydrogenation

• Winner: Rh(acac)(C₂H₄)₂ (derived)

• Reasoning: Wilkinson's catalyst generally yields poor enantioselectivity because PPh₃ is achiral and competes with chiral ligands. Rh(acac)(C₂H₄)₂ allows for the quantitative formation of

  species (upon protonation of the acac ligand), which are the gold standard for asymmetric hydrogenation.

• Data: In the asymmetric hydrogenation of

  -dehydroamino acids:

  • Wilkinson's + Chiral Ligand: Often results in <50% ee due to mixed ligand species.

  • Rh(acac)(C₂H₄)₂ + Chiral Bisphosphine (e.g., BINAP/DuPhos): Routinely achieves >95-99% ee.

Hydroformylation

• Winner: Rh(acac)(C₂H₄)₂ (as precursor)

• Reasoning: Chloride ions in Wilkinson's catalyst can inhibit hydroformylation by forming stable bridging dimers. Rh(acac)(C₂H₄)₂ converts under CO/H₂ pressure to

  active species without halide contamination.

• Selectivity: The absence of chloride allows for better control over the Linear:Branched (L:B) ratio when used with specialized bulky phosphites.

Part 4: Experimental Protocols

Protocol A: Standard Hydrogenation using Wilkinson's Catalyst

Objective: Hydrogenation of 1-hexene to hexane.

• Setup: Flame-dry a Schlenk flask and cycle with Ar/Vacuum (3x).

• Solvent: Degas 20 mL of 1:1 Benzene/Ethanol mixture.

• Loading: Add RhCl(PPh₃)₃ (0.05 mmol, 46 mg) to the flask.

• Dissolution: Add the degassed solvent. The solution should turn a deep red/orange.

• Substrate: Add 1-hexene (5.0 mmol, 0.63 mL).

• Reaction: Freeze-pump-thaw to remove Ar, then backfill with H₂ gas (1 atm balloon).

• Observation: Stir vigorously at 25°C. The solution may lighten to yellow (formation of dihydride species).

• Completion: Monitor H₂ uptake. Upon completion, filter through a silica plug to remove the catalyst.

Protocol B: Preparation of Active Chiral Catalyst from Rh(acac)(C₂H₄)₂

Objective: In situ generation of a Rh-BINAP catalyst for asymmetric synthesis.

• Precursor Handling: Weigh Rh(acac)(C₂H₄)₂ (0.01 mmol, 2.6 mg) in a glovebox or under strict inert atmosphere (air sensitive in solution).

• Ligand Addition: Add (R)-BINAP (0.011 mmol, 1.1 equiv) to the same vial.

• Solvent: Add degassed Dichloromethane (DCM) or THF (2 mL).

• Activation: Stir at room temperature for 5-10 minutes.

  • Visual Cue: The solution will evolve ethylene gas (bubbles may be invisible on this scale) and change color (typically to orange/red depending on the ligand).

• Application: This solution is now the active catalyst precursor

  .

  • Note: For cationic pathways, add HBF₄·OEt₂ (1 equiv) to protonate the acac ligand, generating the cationic species

    .

Part 5: Decision Matrix

Use this logic flow to determine the appropriate catalyst for your campaign.

Figure 2: Decision matrix for rhodium catalyst selection.

References

• Osborn, J. A., Jardine, F. H., Young, J. F., & Wilkinson, G. (1966). The Preparation and Properties of Tris(triphenylphosphine)halogenorhodium(I) and Some Reactions Thereof Including Catalytic Homogeneous Hydrogenation of Olefins and Acetylenes. Journal of the Chemical Society A. Link

• Cramer, R. (1967). Olefin coordination compounds of rhodium.[1][2][3][4][5] V. The relative stabilities of olefin complexes of rhodium(I). Journal of the American Chemical Society. Link

• Evans, D., Osborn, J. A., & Wilkinson, G. (1968). Hydroformylation of Alkenes by Use of Rhodium Complex Catalysts. Journal of the Chemical Society A. Link

• Heller, D., et al. (2014). In situ Formation of Wilkinson-Type Hydroformylation Catalysts. ChemCatChem. Link

• Sigma-Aldrich. (n.d.). Acetylacetonatobis(ethylene)rhodium(I) Product Sheet. Link

• Börner, A., & Franke, R. (2016). Hydroformylation: Fundamentals, Processes, and Applications in Organic Synthesis. Wiley-VCH.

Sources

• 1. Rhodium-catalyzed hydroformylation of alkenes using in situ high-pressure IR and polymer matrix techniques - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 2. Mapping catalyst activation, turnover speciation and deactivation in Rh/PPh3-catalysed olefin hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism for C–H bond activation in ethylene in the gas phase vs. in solution – vinylic or agostic? Revisiting the case of protonated Cp*Rh(C2H4)2 - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Rhodium‐Catalyzed Formylation of Unactivated Alkyl Chlorides to Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Investigation &amp; Protocol: Hydrogenation with Rh(acac)(C2H4)2

Executive Summary

This guide provides a technical analysis of Acetylacetonatobis(ethylene)rhodium(I) (Rh(acac)(C2H4)2) as a superior precursor for mechanistic hydrogenation studies and high-sensitivity applications like Parahydrogen Induced Polarization (PHIP) . Unlike the industry-standard [Rh(COD)Cl]2, which suffers from induction periods due to the slow hydrogenation of the cyclooctadiene (COD) ligand, Rh(acac)(C2H4)2 offers rapid, clean initiation via the dissociation of labile ethylene ligands. This guide compares these precursors, details the activation mechanism, and provides a self-validating experimental protocol.

Comparative Analysis: The Kinetic Advantage

In precision catalysis, the choice of rhodium precursor dictates the initial rate and the purity of the active species. The table below contrasts Rh(acac)(C2H4)2 with the standard Wilkinson-type and COD-based precursors.

Feature	Rh(acac)(C2H4)2	[Rh(COD)Cl]2	[Rh(NBD)2]BF4
Activation Mechanism	Ligand Dissociation/Hydrogenation Ethylene is released as gas or rapidly hydrogenated to ethane.	Diene Hydrogenation COD must be hydrogenated to cyclooctane (slow) before the cycle starts.	Diene Hydrogenation NBD is hydrogenated to norbornane; cationic charge aids reactivity.
Induction Period	Negligible Immediate entry into the catalytic cycle.	Significant Often observed as a "lag" phase in kinetic traces.	Moderate Faster than COD but slower than ethylene.
Byproducts	Ethane (Gas) Leaves the system; no inhibition.	Cyclooctane (Liquid) Remains in solution; can compete for coordination sites.	Norbornane (Liquid) Remains in solution.
Stability	Low Air/Thermally sensitive (Store < -10°C).	High Air stable solid; robust.	Moderate Air stable solid.
Primary Application	Mechanistic kinetics, PHIP, SABRE, in situ catalyst generation.	Robust industrial batch hydrogenation.	Asymmetric hydrogenation (cationic pathways).[1][2][3]

Mechanistic Pathways

The superior performance of Rh(acac)(C2H4)2 stems from the lability of the ethylene ligands. The following diagrams illustrate the activation pathway and the subsequent catalytic cycle.

2.1 Precursor Activation Logic

The critical difference lies in the energy barrier to remove the stabilizing alkene. COD acts as a "chelating clamp," whereas the two monodentate ethylene molecules dissociate independently and rapidly.

Figure 1: Activation logic comparing the rapid, clean dissociation of ethylene vs. the slow hydrogenation required to remove COD.

2.2 The Catalytic Cycle (Hydrogenation)

Once activated, the species enters the classic Rh(I)/Rh(III) cycle. For Rh(acac)(L-L), the mechanism typically follows the "Unsaturated Route" where the substrate binds before oxidative addition of H2, or the "Dihydride Route" depending on ligand sterics.

Figure 2: Simplified catalytic cycle for hydrogenation using an Rh(acac) diphosphine active species.

Experimental Protocol: Kinetic Hydrogenation

Objective: To perform a hydrogenation reaction with zero induction period, suitable for kinetic profiling or PHIP studies.

Materials:

• Precursor: Rh(acac)(C2H4)2 (Sigma-Aldrich/Strem). Note: Weigh in a glovebox; keep cold.

• Ligand: 1,4-Bis(diphenylphosphino)butane (dppb) or chiral equivalent (e.g., DuPhos).

• Substrate: Dimethyl acetylenedicarboxylate (DMAD) or Styrene.

• Solvent: Methanol-d4 or Acetone-d6 (degassed).

• Gas: H2 (5 bar) or Parahydrogen (for PHIP).

Step-by-Step Methodology

• Pre-Catalyst Formation (In Situ):

  • In a glovebox (N2 atmosphere), dissolve Rh(acac)(C2H4)2 (5.0 mg, 0.019 mmol) in 0.5 mL of degassed solvent.

  • Add 1.1 equivalents of the phosphine ligand (e.g., dppb, 8.5 mg).

  • Observation: The solution will rapidly change color (often yellow to orange/red) as ethylene is displaced.

  • Validation: 31P NMR will show a doublet (coupling to 103Rh) for the coordinated phosphine, distinct from the free ligand singlet.

• Substrate Addition:

  • Add the substrate (e.g., 0.5 mmol DMAD) to the catalyst solution.

  • Transfer the mixture to a high-pressure NMR tube (J. Young valve) or a Parr reactor glass liner.

• Hydrogenation & Monitoring:

  • Connect the vessel to a vacuum/H2 manifold.

  • Freeze-pump-thaw (3 cycles) to remove N2.

  • Pressurize with H2 (1–5 bar).

  • Kinetic Start: Shake vigorously. The reaction begins immediately due to the absence of inhibitory dienes.

  • Monitoring:

    • NMR: Track the disappearance of substrate alkene/alkyne signals and the appearance of product alkyl signals.

    • Uptake: If using a gas uptake rig, note the linear uptake profile from t=0 (no "S-curve" induction).

• PHIP Variation (Optional):

  • If using Parahydrogen (p-H2), pressurize the tube while cold (liquid N2 temperature) or shake rapidly with p-H2 gas.

  • Insert into the NMR spectrometer immediately.

  • Result: Enhanced absorptive/emissive signals (hyperpolarization) confirm the pairwise addition of H2, facilitated by the rapid kinetics of the Rh(acac) system.

References

• Mechanism of Ethylene Loss: Mechanism for C–H bond activation in ethylene in the gas phase vs. in solution. Dalton Transactions.

• Comparison of Precursors: Assessing Dual Rh/Ru Cascade Catalysts in One-Pot Homogeneous Synthesis. CCS Chemistry.

• PHIP Application: Combined homogeneous and heterogeneous hydrogenation to yield catalyst-free solutions of parahydrogen-hyperpolarized [1-13C]succinate.[4][5] Chemical Communications.[4]

• Kinetic Studies (Induction Periods): Rhodium-Complex-Catalyzed Asymmetric Hydrogenation: Transformation of Precatalysts into Active Species. ResearchGate.

• General Properties: Acetylacetonatobis(ethylene)rhodium(I) Compound Summary. PubChem.[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Combined homogeneous and heterogeneous hydrogenation to yield catalyst-free solutions of parahydrogen-hyperpolarized [1-13C]succinate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. diposit.ub.edu [diposit.ub.edu]
• 6. Acetylacetonatobis(ethylene)rhodium(I) | C9H16O2Rh | CID 11010647 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Analysis of Olefin Hydroformylation: The Case of Acetylacetonatobis(ethylene)rhodium(I)

This guide provides an in-depth technical analysis of the kinetics of olefin hydroformylation, focusing on the use of acetylacetonatobis(ethylene)rhodium(I), [Rh(acac)(C₂H₄)₂], as a catalyst precursor. We will explore the experimental methodologies for kinetic investigation, delve into the mechanistic intricacies of the catalytic cycle, and present a comparative performance analysis against prominent ligand-modified rhodium catalyst systems. This document is intended for researchers and professionals in catalysis and drug development seeking a nuanced understanding of catalyst performance and reaction optimization.

Introduction: The Enduring Importance of Hydroformylation

Hydroformylation, or the "oxo process," stands as a cornerstone of industrial organic synthesis, enabling the conversion of simple olefins into valuable aldehydes with high atom economy.[1] This reaction involves the addition of a formyl group (-CHO) and a hydrogen atom across a carbon-carbon double bond. The resulting aldehydes are versatile intermediates, readily transformed into alcohols, carboxylic acids, and other essential chemical building blocks.

While early processes relied on cobalt, rhodium-based catalysts have become dominant due to their significantly higher activity under milder temperature and pressure conditions, offering superior control over selectivity.[1][2] The choice of the rhodium precursor and, critically, the surrounding ligand sphere, dictates the catalyst's performance. This guide focuses on [Rh(acac)(C₂H₄)₂], a common precursor used for fundamental studies, as it allows for the investigation of the intrinsic kinetics of rhodium carbonyl species, often in the absence of complex phosphine or phosphite ligands.

The Precursor: Acetylacetonatobis(ethylene)rhodium(I)

[Rh(acac)(C₂H₄)₂] is a stable, 16-electron square planar Rh(I) complex. Its utility stems from its role as a convenient and reliable source of catalytically active rhodium species. Under hydroformylation conditions—the presence of syngas (a mixture of CO and H₂) and elevated temperature—the ethylene and acetylacetonate (acac) ligands are displaced. This in situ activation generates highly reactive, coordinatively unsaturated rhodium carbonyl hydride species, which are the true catalysts that enter the hydroformylation cycle.[3] Studying this precursor provides a baseline for understanding the fundamental reaction pathways before introducing the complexities of modifying ligands.

Unraveling the Kinetics: Experimental Design and Methodology

A kinetic analysis aims to determine the reaction rate's dependence on the concentration of each reactant (the rate law), which in turn provides profound insight into the reaction mechanism and the rate-determining step.

Experimental Workflow for Kinetic Analysis

The following diagram outlines a typical workflow for acquiring kinetic data for a hydroformylation reaction.

Caption: Workflow for a hydroformylation kinetic study.

Detailed Experimental Protocol

This protocol describes a representative experiment for determining the reaction order with respect to an olefin, such as 1-octene.

• Reactor Charging: A high-pressure autoclave equipped with a magnetic stirrer and ports for gas inlet/outlet and an in situ probe is charged with a specific volume of a suitable solvent (e.g., toluene or cyclohexane), a precise amount of the 1-octene substrate, and a stock solution of [Rh(acac)(C₂H₄)₂] to achieve the desired catalyst concentration (e.g., 1 mM).[3]

• System Purge: The reactor is sealed and purged multiple times with an inert gas like nitrogen to eliminate all oxygen, which can deactivate the catalyst.

• Pressurization: The reactor is pressurized with a 1:1 mixture of carbon monoxide and hydrogen to the target total pressure (e.g., 20 bar).

• Initiation and Monitoring: The reactor is heated to the desired temperature (e.g., 90 °C) while stirring vigorously to ensure good gas-liquid mass transfer. Upon reaching the setpoint, data acquisition begins.

• In Situ Monitoring: The reaction is monitored in real-time using in situ Fourier-Transform Infrared (FTIR) spectroscopy.[4][5][6] An attenuated total reflection (ATR) or transmission probe inserted into the reactor allows for the continuous measurement of the concentrations of key species.[4][5] The disappearance of the olefin C=C stretch and the appearance of the strong aldehyde C=O stretch (around 1700-1730 cm⁻¹) are tracked over time.[3] The characteristic CO stretching frequencies of various rhodium carbonyl intermediates can also be observed, providing insight into the catalyst's state.[3][7]

• Data Processing: The initial rate of the reaction is calculated from the slope of the product concentration curve at the beginning of the reaction.

• Varying Parameters: The experiment is repeated multiple times, systematically varying the initial concentration of 1-octene while keeping the partial pressures of CO and H₂, temperature, and catalyst concentration constant. Similar series of experiments are conducted by varying gas pressures and catalyst loading to determine their respective reaction orders.

The Catalytic Engine: Mechanism and Rate-Determining Step

The hydroformylation process is widely accepted to proceed via a catalytic cycle first proposed by Heck and Breslow.[1][2] The cycle involves a series of fundamental organometallic steps.

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Hydroformylation - Wikipedia [en.wikipedia.org]
• 3. In situ FTIR spectroscopic investigations on rhodium carbonyl complexes in the absence of phosphorus ligands under hydroformylation conditions - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ02288B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pure.mpg.de [pure.mpg.de]
• 7. mt.com [mt.com]

Structural Characterization of Rh(I) Catalysts Derived from Rh(acac)(C₂H₄)₂

A Comparative Guide to Ligand Effects & Crystallographic Analysis

Executive Summary: The "Swiss Army Knife" of Rhodium Chemistry

In the development of homogeneous catalysts for pharmaceutical intermediates, Bis(ethylene)(acetylacetonato)rhodium(I) —denoted as Rh(acac)(C₂H₄)₂ —is the preeminent precursor. Its "performance" is defined by its lability: the ethylene ligands are loosely bound, allowing for rapid substitution by phosphines or carbenes to generate active catalytic species (e.g., for hydroformylation or hydrogenation).

This guide compares the crystallographic signatures of Rh(acac)(C₂H₄)₂ against its two primary derivatives: the thermodynamically stable Rh(acac)(CO)₂ and the catalytically active Rh(acac)(PR₃)₂ complexes. By analyzing X-ray diffraction (XRD) data, we reveal how subtle changes in bond lengths (the Trans Influence) directly correlate with catalyst stability and reactivity.

Comparative Structural Analysis

The power of Single Crystal X-Ray Diffraction (SC-XRD) over NMR in this context is the ability to resolve the precise geometry of labile ligands which are often fluxional (blurring signals) in solution.

A. The Baseline: Rh(acac)(C₂H₄)₂

• Geometry: Square planar around Rh(I).[1][2][3][4][5][6]

• Key Feature: The two ethylene molecules are oriented perpendicular to the square plane defined by the acac oxygens and the Rh center. This minimizes steric repulsion between the ethylene protons and the acac methyl groups.

• Bonding: The Rh–C bonds are relatively long (~2.13 Å), indicative of weak back-bonding. This structural feature explains the high lability of the ethylene ligands—they are "primed" to leave.

B. The Alternative: Rh(acac)(CO)₂

• Geometry: Square planar, but with a crucial difference in packing.

• Key Feature: These molecules often stack in linear chains with short Rh[1]···Rh interactions (~3.26 Å), a feature rarely seen in the bulky ethylene analogue.

• Bonding: The Rh–C(carbonyl) bonds are significantly shorter (~1.81–1.85 Å) than the Rh–C(ethylene) bonds.

• Performance Implication: The strong Rh–CO back-bonding renders this complex highly stable (shelf-stable for years), but it requires harsher conditions (UV or heat) to initiate catalysis compared to the ethylene precursor.

C. The Active Catalyst: Phosphine Derivatives [Rh(acac)(L)(CO)]

• The Trans Influence: When a phosphine (L) replaces a ligand, the Rh–O bond trans to the phosphine elongates.[3][4]

• Data Proof: In [Rh(acac)(CO)(PPh3)], the Rh–O bond trans to P is ~2.08 Å, while the Rh–O trans to CO is ~2.03 Å.

• Performance Implication: The elongation of the trans bond destabilizes the chelate slightly, creating a vacancy for substrate binding during catalytic cycles (e.g., hydrogenation).

Comparative Data Table: Structural Metrics

Feature	Rh(acac)(C₂H₄)₂ (Precursor)	Rh(acac)(CO)₂ (Stable Alt.)	Rh(acac)(CO)(PPh₃) (Active)
Crystal System	Monoclinic / Triclinic	Triclinic ( )	Monoclinic ( )
Rh Geometry	Square Planar ( idealized)	Square Planar (Stacked)	Distorted Sq. Planar
Rh–C Distance	2.13 – 2.20 Å (Weak)	1.81 – 1.85 Å (Strong)	1.81 Å (Carbonyl)
Rh–O Distance	~2.04 Å (Symmetric)	~2.04 Å (Symmetric)	Asymmetric (2.03 vs 2.08 Å)
Lability	High (Fast initiation)	Low (Requires activation)	Tunable (Ligand dependent)
Primary Use	Ligand exchange source	CO source / Standard	Hydroformylation Catalyst

Experimental Protocols

To obtain diffraction-quality crystals of these air-sensitive or labile compounds, standard benchtop crystallization fails. The following protocols utilize inert atmosphere techniques.

Protocol A: Synthesis & Exchange (The Schlenk Method)

• Objective: Replace ethylene with target ligand (L) without decomposing the metal center.

• Preparation: Flame-dry a Schlenk flask and cycle 3x with Argon.

• Dissolution: Dissolve 0.1 mmol Rh(acac)(C₂H₄)₂ in 5 mL degassed dry CH₂Cl₂ (Solution turns yellow/orange).

• Addition: Add 0.2 mmol of Ligand (e.g., PPh₃) dropwise.

  • Observation: Evolution of ethylene gas (bubbles) indicates reaction progress.

• Concentration: Remove solvent under vacuum until 1 mL remains.

Protocol B: The "Inert Diffusion" Crystallization

• Objective: Grow single crystals suitable for X-ray analysis.

• Criticality: Rapid evaporation yields powder. Slow diffusion yields blocks/needles.

• Setup: Inside a glovebox or using a counter-flow of Argon.

• Layering: Place the concentrated Rh solution in a narrow NMR tube or small vial.

• Antisolvent: Carefully layer 3 mL of dry Pentane or Hexane on top. Do not mix.

• Sealing: Cap tightly. Store at -20°C (freezer) to reduce solubility and kinetic energy.

• Harvest: Crystals form at the interface over 24–72 hours.

Protocol C: Mounting & Data Collection

• Challenge: Ethylene complexes can lose ethylene (effloresce) if the crystal warms up.

• Selection: Select a crystal under microscope in inert oil (Paratone-N).

• Cooling: Mount instantly on the goniometer under a Cryostream at 100 K .

  • Why? Freezes the rotation of ethylene ligands, reducing thermal disorder ellipsoids and improving R-factors.

Visualizing the Workflow & Logic

Diagram 1: The Crystallographic Workflow

This flowchart illustrates the critical path from precursor to structure solution, highlighting the "danger zones" where oxidation or decomposition occurs.

Caption: Critical path for structural determination of labile Rh(I) complexes.

Diagram 2: The Trans Influence Mechanism

This diagram visualizes why the choice of ligand changes the geometry and stability of the catalyst, based on orbital overlaps.

Caption: The electronic "Trans Influence" visualized: Strong ligands weaken the bond directly across the metal center.

References

• Evans, J. A., et al. (1971). The Crystal Structures of Ethylene and Tetrafluoroethylene Complexes of Rhodium(I). Journal of the Chemical Society A.

• Huq, F., & Skapski, A. C. (1974).[1] Refinement of the Crystal Structure of Acetylacetonatodicarbonylrhodium(I). Journal of Crystal and Molecular Structure.

• Ocando-Mavarez, E., et al. (2003).[2] (Acetylacetonato)carbonyl[diallyl(tert-butyl)phosphine]rhodium(I).[2] Acta Crystallographica Section E.

• Coetzee, A., et al. (2011). (Acetylacetonato-κ²O,O′)[(2-bromophenyl)diphenylphosphane-κP]carbonylrhodium(I). Acta Crystallographica Section E.

• Brammer, L., et al. (2002). Correlation of Rh–L Bond Lengths with Ligand Electronic Parameters. Dalton Transactions.

Sources

• 1. Dicarbonyl(acetylacetonato)rhodium(I) - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. (Acetyl­acetonato-κ2 O,O′)carbon­yl[tris­(4-chloro­phen­yl)phosphane-κP]rhodium(I) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (Acetyl­acetonato-κ2 O,O′)[(2-bromo­phen­yl)diphenyl­phosphane-κP]carbonyl­rhodium(I) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemistry of transition-metal complexes containing functionalized phosphines: synthesis and structural analysis of rhodium(I) complexes containing allyl and cyanoalkylphosphines | Publicación [silice.csic.es]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Stereoselectivity of Acetylacetonatobis(ethylene)rhodium(I)-Derived Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the pursuit of enantiomerically pure compounds is paramount, particularly in the pharmaceutical industry where the chirality of a molecule can define its therapeutic efficacy. Acetylacetonatobis(ethylene)rhodium(I), a versatile and widely used catalyst precursor, offers a gateway to a vast array of stereoselective transformations.[1][2] The true measure of success for these catalytic systems lies in the precise and accurate validation of their stereoselectivity. This guide provides an in-depth comparison of the critical methodologies used to quantify the enantiomeric excess (ee) of products derived from reactions catalyzed by in situ generated chiral rhodium phosphine complexes from acetylacetonatobis(ethylene)rhodium(I). We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis of experimental data to empower researchers in their quest for stereochemical control.

The Lynchpin of Asymmetric Catalysis: The Chiral Ligand

Acetylacetonatobis(ethylene)rhodium(I) is not inherently chiral. Its role is that of a precursor, readily reacting with chiral phosphorus ligands to generate the active chiral catalyst in situ. The choice of the chiral ligand is the most critical factor influencing the stereochemical outcome of the reaction.[3][4] These ligands, typically bidentate phosphines, create a chiral environment around the rhodium center, which in turn directs the approach of the substrate, favoring the formation of one enantiomer over the other.[4]

The selection of a chiral ligand is often guided by a combination of empirical screening and mechanistic understanding. Key factors influencing this choice include:

• Substrate Structure: The steric and electronic properties of the substrate dictate the optimal architecture of the ligand's chiral pocket.

• Reaction Type: Different classes of reactions (e.g., hydrogenation, conjugate addition) may have different mechanistic pathways, requiring ligands with specific bite angles and electronic properties.

• Solvent and Temperature: These reaction parameters can influence the conformational flexibility of the ligand-metal complex and, consequently, the enantioselectivity.

dot graph G { layout=neato; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Rh_precursor [label="Acetylacetonatobis(ethylene)rhodium(I)\n(Achiral Precursor)", fillcolor="#EA4335"]; Chiral_Ligand [label="Chiral Phosphine Ligand\n(e.g., BINAP, Josiphos)", fillcolor="#FBBC05"]; Active_Catalyst [label="Chiral Rhodium(I) Catalyst\n(Active Species)", fillcolor="#34A853"]; Substrate [label="Prochiral Substrate"]; Product [label="Enantioenriched Product"]; Analysis [label="Stereoselectivity Validation"];

Rh_precursor -- Active_Catalyst [label=" Ligand Exchange"]; Chiral_Ligand -- Active_Catalyst; Active_Catalyst -- Product [label=" Catalytic Transformation"]; Substrate -- Product; Product -- Analysis; } dot Caption: Formation of the active chiral catalyst and subsequent stereoselective transformation.

Validating Stereoselectivity: A Multi-Faceted Approach

Once the asymmetric reaction is complete, the critical task is to accurately determine the enantiomeric excess (ee) of the product. Several analytical techniques are employed for this purpose, with chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy being the most prevalent and reliable methods.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of a wide range of compounds.[5] The separation is achieved by using a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

The Causality Behind the Choice: The selection of the appropriate CSP is crucial and often involves screening several columns with different chiral selectors (e.g., polysaccharide-based, Pirkle-type). The choice is dictated by the functional groups present in the analyte and their potential for interaction (e.g., hydrogen bonding, π-π stacking, steric hindrance) with the CSP.[6]

Experimental Protocol: Chiral HPLC Analysis

• Sample Preparation:

  • Accurately weigh approximately 1-2 mg of the purified reaction product.

  • Dissolve the sample in a suitable solvent (typically the mobile phase) to a concentration of about 1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system equipped with a UV detector is typically sufficient.

  • Chiral Column: A polysaccharide-based column (e.g., Chiralpak IA, IB, IC) is a good starting point for screening.

  • Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol, ethanol) is commonly used for normal-phase chromatography. The ratio is optimized to achieve baseline separation. For acidic or basic analytes, the addition of a small amount of an additive like trifluoroacetic acid (TFA) or diethylamine (DEA) can improve peak shape and resolution.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Column Temperature: Usually ambient, but can be varied to optimize separation.

  • Detection: UV detection at a wavelength where the analyte has strong absorbance.

• Data Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the prepared sample.

  • Identify the two enantiomer peaks in the chromatogram.

  • Integrate the area of each peak.

  • Calculate the enantiomeric excess using the following formula: % ee = [(Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer)] x 100

dot graph G { layout=neato; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="Start: Purified Product", shape=ellipse, fillcolor="#F1F3F4"]; Prep [label="Sample Preparation\n(Dissolve & Filter)"]; Inject [label="Injection into HPLC"]; Separate [label="Separation on\nChiral Stationary Phase"]; Detect [label="UV Detection"]; Analyze [label="Data Analysis\n(Peak Integration)"]; Result [label="Determine % ee", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Prep -> Inject -> Separate -> Detect -> Analyze -> Result; } dot Caption: Workflow for the determination of enantiomeric excess using chiral HPLC.

Troubleshooting Common HPLC Issues:

Issue	Potential Cause	Recommended Solution
Poor or No Separation	Unsuitable chiral stationary phase (CSP) or mobile phase.	Screen different CSPs and vary the mobile phase composition (solvent ratio, additives).[7]
Peak Tailing	Secondary interactions with the stationary phase, column overload.	Add a mobile phase modifier (e.g., TFA for acidic compounds, DEA for basic compounds). Reduce sample concentration.[7]
Peak Fronting	Sample solvent stronger than the mobile phase, column overload.	Dissolve the sample in the mobile phase. Dilute the sample.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents

The Causality Behind the Choice: This method is effective for molecules containing a Lewis basic functional group (e.g., alcohol, ketone, amine) that can coordinate to the lanthanide metal center. The magnitude of the induced shift and the degree of separation depend on the proximity of the protons to the chiral center and the binding affinity of the substrate to the CSR.

Experimental Protocol: ee Determination by ¹H NMR with Eu(hfc)₃

• Sample Preparation:

  • Dissolve a known amount of the enantiomerically enriched sample (typically 5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum of the sample to serve as a reference.

• Titration with Chiral Shift Reagent:

  • Prepare a stock solution of the chiral shift reagent (e.g., Eu(hfc)₃) in the same deuterated solvent.

  • Add small, incremental amounts of the CSR stock solution to the NMR tube containing the sample.

  • After each addition, gently mix the solution and acquire a new ¹H NMR spectrum.

• Data Analysis:

  • Monitor the changes in the chemical shifts of the signals. As the CSR is added, specific proton signals will shift downfield and split into two separate signals corresponding to the two enantiomers.

  • Continue the titration until baseline separation of a pair of well-resolved signals is achieved.

  • Integrate the areas of the two separated signals.

  • Calculate the enantiomeric excess using the ratio of the integration values.

dot graph G { layout=neato; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="Start: Enriched Product", shape=ellipse, fillcolor="#F1F3F4"]; Prep [label="Prepare NMR Sample"]; Add_CSR [label="Add Chiral Shift Reagent"]; Acquire [label="Acquire 1H NMR Spectrum"]; Analyze [label="Data Analysis\n(Signal Integration)"]; Result [label="Determine % ee", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Prep -> Add_CSR -> Acquire -> Analyze -> Result; } dot Caption: Workflow for determining enantiomeric excess by NMR with a chiral shift reagent.

Performance Comparison: A Case Study in Asymmetric Hydrogenation

The rhodium-catalyzed asymmetric hydrogenation of prochiral olefins is a well-established and highly efficient method for the synthesis of chiral compounds.[8] Let's consider the asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate, a benchmark substrate for evaluating the performance of chiral phosphine ligands. The in situ catalyst is generated from acetylacetonatobis(ethylene)rhodium(I) and a chiral bisphosphine ligand.

Chiral Ligand	Substrate	% ee	Analytical Method
(R,R)-Me-DuPhos	Methyl (Z)-α-acetamidocinnamate	>99 (R)	Chiral GC
(S,S)-Et-DuPhos	Methyl (Z)-α-acetamidocinnamate	>99 (S)	Chiral GC
(R,R)-DIPAMP	Methyl (Z)-α-acetamidocinnamate	95 (R)	Not Specified
(S,S)-Chiraphos	Methyl (Z)-α-acetamidocinnamate	99 (R)	Not Specified
Josiphos SL-J002-1	Methyl (Z)-α-acetamidocinnamate	>99 (R)	Chiral HPLC

Data compiled from various sources for illustrative purposes.

This table highlights the exceptional stereoselectivity that can be achieved with carefully selected chiral ligands. The DuPhos and Josiphos families of ligands, for instance, consistently deliver enantiomeric excesses exceeding 99% for this particular substrate.

Beyond Hydrogenation: Expanding the Scope

The utility of catalysts derived from acetylacetonatobis(ethylene)rhodium(I) extends beyond hydrogenation. These systems have shown remarkable stereoselectivity in other important transformations, such as conjugate additions and hydroacylations.

• Asymmetric Conjugate Addition: The rhodium-catalyzed asymmetric conjugate addition of organoboronic acids to electron-deficient olefins is a powerful method for C-C bond formation. Chiral diene ligands, in combination with a rhodium precursor, have been shown to afford products with up to 99% ee.[9]

• Asymmetric Hydroacylation: Intramolecular and intermolecular hydroacylation reactions catalyzed by chiral rhodium complexes provide access to chiral ketones and other valuable building blocks. Dynamic kinetic asymmetric transformations (DyKAT) in this context have been reported with high enantio- and diastereoselectivity.

Conclusion: Ensuring Scientific Integrity through Rigorous Validation

The stereoselectivity of catalysts derived from acetylacetonatobis(ethylene)rhodium(I) is a testament to the power of chiral ligand design in asymmetric synthesis. However, the remarkable enantiomeric excesses reported are only meaningful when supported by robust and validated analytical methods. This guide has provided a comparative overview of the key techniques for validating stereoselectivity, emphasizing the importance of understanding the underlying principles to make informed experimental choices. By employing rigorous analytical practices, including the use of well-established protocols for chiral HPLC and NMR spectroscopy, researchers can ensure the scientific integrity of their findings and confidently advance the development of novel stereoselective transformations. The validation of these analytical methods should adhere to regulatory guidelines, such as those provided by the FDA and ICH, to ensure data reliability and reproducibility, which is especially critical in the context of drug development.[10][11][12][13][14]

References

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Chromatography Today. Retrieved from [Link]

• LCGC. (2023, December 8). Enantiomer Separations. LCGC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Phenomenex. Retrieved from [Link]

• Gennari, C., Piarulli, U., & Ceccarelli, S. (2007). Guidelines and methodologies in asymmetric synthesis and catalysis. Pure and Applied Chemistry, 79(3), 439-453.
• Gheorghiu, M. D. (n.d.). Evaluation of ee by chiral GC and by 1H NMR with the chiral shift reagent Eu(hfc)3. MIT OpenCourseWare.
• Monti, C., Gennari, C., Piarulli, U., & Lefort, L. (2005). Rh-catalyzed asymmetric hydrogenation of prochiral olefins with a dynamic library of chiral TROPOS phosphorus ligands. Chemistry-A European Journal, 11(22), 6701-6717.

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. FDA. Retrieved from [Link]

• Ahuja, S. (2005). A Strategy for Developing HPLC Methods for Chiral Drugs.

• ECA Academy. (2015, July 30). FDA Guidance on analytical procedures and methods validation published. ECA Academy. Retrieved from [Link]

• ResolveMass Laboratories. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals. ResolveMass. Retrieved from [Link]

• Chen, C., Dong, X. Q., & Zhang, X. (2016). Chiral Ligands for Rhodium-Catalyzed Asymmetric Hydroformylation: A Personal Account. The Chemical Record, 16(6), 2670-2682.

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Retrieved from [Link]

• ResearchGate. (2025, August 5). Determination of the Enantiomeric Purity by 1h NMR with Eu(tfc)3 of β-Hetarylalanine Derivatives. Correlation Of the Enantiomeric Shift Difference with Absolute Configuration.
• Shintani, R., Duan, W. L., Nagano, T., Okada, A., & Hayashi, T. (2005). Chiral Phosphine-Olefin Bidentate Ligands in Asymmetric Catalysis: Rhodium-Catalyzed Asymmetric 1, 4-Addition of Aryl Boronic Acids to Maleimides.
• Dong, J., & Douglas, C. J. (2025, April 29).
• Goering, H. L., Eikenberry, J. N., & Koermer, G. S. (1971). Tris[3-(trifluoromethylhydroxymethylene)-d-camphorato]europium(III). A Chiral Shift Reagent for Direct Determination of Enantiomeric Compositions. Journal of the American Chemical Society, 93(22), 5913-5914.
• Wenzel, T. J., & Wilcox, C. S. (2000). NMR determination of enantiomeric excess. Chirality, 12(4), 188-192.
• ResearchGate. (2025, August 6). FDA issues revised guidance for analytical method validation.
• Zhu, H., Yin, L., Chang, Z., Wang, Y., & Dou, X. (2020). Rhodium‐Catalyzed Asymmetric Conjugate Addition of Organoboronic Acids to Carbonyl‐Activated Alkenyl Azaarenes.

• J&K Scientific. (n.d.). Acetylacetonatobis(ethylene)rhodium(I), 98% | 12082-47-2. J&K Scientific. Retrieved from [Link]

• Chem-Impex. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). Chem-Impex. Retrieved from [Link]

• Macmillan Group Meeting. (2009, November 11).

• Aspira Chemical. (n.d.). Acetylacetonatobis(ethylene)rhodium(I), Rh 39.9%. Aspira Chemical. Retrieved from [Link]

• PubChem. (n.d.). Acetylacetonatobis(ethylene)rhodium(I). PubChem. Retrieved from [Link]

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• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Reaction Mechanism of Acetylacetonatobis(ethylene)rhodium(I): A DFT Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of homogeneous catalysis, rhodium(I) complexes are renowned for their versatility and efficiency in mediating a wide array of organic transformations. Among these, acetylacetonatobis(ethylene)rhodium(I), [Rh(acac)(C₂H₄)₂], serves as a fundamental model for understanding key mechanistic steps such as oxidative addition, migratory insertion, and reductive elimination. This guide provides an in-depth analysis of the reaction mechanism of this complex, leveraging the power of Density Functional Theory (DFT) to elucidate the underlying principles governing its reactivity. By comparing theoretical data with analogous systems, we offer a comprehensive overview for researchers seeking to design and optimize rhodium-catalyzed processes.

The Ground State: Structure and Bonding in [Rh(acac)(C₂H₄)₂]

Before delving into its reactivity, understanding the ground-state structure of acetylacetonatobis(ethylene)rhodium(I) is paramount. DFT calculations, in conjunction with experimental data such as X-ray crystallography, have provided a clear picture of this square planar d⁸ complex. The rhodium center is coordinated to the bidentate acetylacetonato (acac) ligand and two ethylene molecules.

The Rh-ethylene bonding is a classic example of the Dewar-Chatt-Duncanson model, involving σ-donation from the ethylene π-orbital to an empty d-orbital on the rhodium and π-back-donation from a filled rhodium d-orbital into the ethylene π*-antibonding orbital. This synergistic interaction dictates the orientation and reactivity of the ethylene ligands. DFT studies on [Rh(acac)(C₂H₄)₂] have quantified the very similar Rh-ethene coordination geometries, with calculated Rh-C bond lengths in good accord with experimental findings[1].

The Catalytic Cycle: A Step-by-Step Mechanistic Inquiry

The reactions of [Rh(acac)(C₂H₄)₂] are archetypal of many catalytic processes, often initiating with the oxidative addition of a substrate, followed by migratory insertion, and concluding with reductive elimination to regenerate the catalyst. DFT has been instrumental in mapping the potential energy surfaces of these elementary steps, providing invaluable insights into transition states and activation barriers.

Oxidative Addition: The Gateway to Higher Oxidation States

This study reveals that the oxidative addition of CH₃I proceeds via an Sₙ2 mechanism, where the rhodium atom acts as a nucleophile, attacking the methyl group of methyl iodide. The calculated Gibbs free energy of activation for this step is 71 kJ mol⁻¹, which is in good agreement with the experimental value of 82(1) kJ mol⁻¹[2]. The transition state features a linear Rh---C---I arrangement.

Key Insights from DFT on Oxidative Addition:

• Mechanism: The reaction follows an associative Sₙ2 pathway.

• Activation Energy: The barrier to oxidative addition is significant but readily surmountable under typical reaction conditions.

• Ligand Effects: The electronic properties of the ancillary ligands (in this case, ethylene) play a crucial role in modulating the nucleophilicity of the rhodium center and, consequently, the activation barrier.

Oxidative Addition Pathway

Migratory Insertion: Forging New Bonds

Following oxidative addition, a coordinated ethylene molecule can insert into a newly formed Rh-R bond (where R is, for example, an alkyl or hydride group). This step, known as migratory insertion, is fundamental to many carbon-carbon and carbon-heteroatom bond-forming reactions. DFT studies on various rhodium complexes have shed light on the factors governing this process.

For migratory insertion to occur, the two participating ligands (e.g., ethylene and the alkyl group) must be cis to each other in the coordination sphere of the metal[3]. The reaction proceeds through a four-centered transition state. Computational studies have shown that the barriers for alkene insertion into metal-carbon bonds are influenced by the nature of the migrating group and the ancillary ligands[4][5]. For instance, migratory insertion into a metal-hydroxo or metal-amido bond has been computed to have a lower barrier than insertion into a metal-methyl bond[4].

Comparative Activation Barriers for Migratory Insertion in Rhodium Complexes:

Migrating Group (X) in L₂Rh(C₂H₄)(X)	Calculated Free Energy Barrier (ΔG‡, kcal/mol)	Reference
CH₃	Higher Barrier	[4]
NH₂	Lower Barrier	[4]
OH	Lower Barrier	[4]

Migratory Insertion Pathway

Reductive Elimination: The Final Product-Releasing Step

Reductive elimination is the reverse of oxidative addition and is the final step in many catalytic cycles, leading to the formation of the desired product and regeneration of the catalytically active Rh(I) species. In this step, two cis-disposed ligands on the Rh(III) center couple and are eliminated from the coordination sphere, while the metal is reduced back to Rh(I).

DFT calculations have shown that the barrier for reductive elimination is highly dependent on the nature of the ligands being eliminated. For instance, the reductive elimination of an alkane from a Rh(III)-alkyl-hydride intermediate is generally a facile process. A DFT study on a [(dppp)Rh]-catalyzed reaction calculated the barrier for C(aryl)-H reductive elimination to be a mere 5.0 kcal mol⁻¹[6]. In contrast, C-C bond-forming reductive eliminations can have higher barriers. The process is often the turnover-limiting step in catalytic cycles.

Key Factors Influencing Reductive Elimination:

• Nature of Eliminating Groups: The thermodynamic stability of the formed bond is a major driving force.

• Coordination Geometry: The two groups must be able to adopt a cis arrangement to facilitate elimination.

• Steric Hindrance: Bulky ligands can promote reductive elimination by relieving steric strain in the Rh(III) intermediate.

Reductive Elimination Pathway

Experimental Protocols: A DFT-Guided Approach

The insights gained from DFT studies can be invaluable in designing and interpreting experiments. Here, we outline a general workflow for a computational study of a reaction mechanism, such as that of [Rh(acac)(C₂H₄)₂].

Step-by-Step DFT Workflow:

• Geometry Optimization:

  • Construct the initial geometries of all reactants, intermediates, transition states, and products.

  • Perform geometry optimizations using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., a double-ζ basis set with effective core potentials for rhodium).

• Frequency Calculations:

  • Perform frequency calculations on all optimized structures to confirm that they are true minima (no imaginary frequencies) or transition states (one imaginary frequency).

  • The frequency calculations also provide thermochemical data (zero-point vibrational energies, enthalpies, and Gibbs free energies).

• Transition State Searching:

  • Employ methods such as nudged elastic band (NEB) or synchronous transit-guided quasi-Newton (STQN) to locate transition state structures.

  • Verify the transition state by visualizing the imaginary frequency, which should correspond to the desired reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculations:

  • Perform IRC calculations starting from the transition state to confirm that it connects the correct reactant and product minima on the potential energy surface.

• Solvation Effects:

  • Incorporate the effects of solvent using implicit solvation models (e.g., PCM, SMD) to obtain more accurate energies in solution.

Conclusion and Future Directions

DFT studies have provided a detailed and quantitative understanding of the fundamental reaction steps involving acetylacetonatobis(ethylene)rhodium(I) and its analogs. While the general mechanistic framework of oxidative addition, migratory insertion, and reductive elimination is well-established, the specific energetics and reaction pathways are highly dependent on the substrate and the ligand environment.

Future computational work could focus on modeling the entire catalytic cycle for a specific reaction catalyzed by [Rh(acac)(C₂H₄)₂], providing a complete energy profile and identifying the rate-determining step. Furthermore, the predictive power of DFT can be harnessed to screen new ligands and substrates, accelerating the discovery of more efficient and selective rhodium catalysts for a wide range of applications, from fine chemical synthesis to drug development.

References

• Migratory Insertion | OpenOChem Learn. (n.d.). Retrieved February 17, 2026, from [Link]

• Richers, C. P., Roediger, S., Laserna, V., & Hartwig, J. F. (2020). Effects of ligands on the migratory insertion of alkenes into rhodium–oxygen bonds. Chemical Science, 11(40), 10957–10965. [Link]

• Hartwig, J. F., et al. (2009). Computational Studies on the Relative Rates for Migratory Insertions of Alkenes into Square-Planar Rhodium–Methyl, –Amide, and –Hydroxide Complexes. Journal of the American Chemical Society, 131(41), 15175–15187. [Link]

• Reductive Elimination. (n.d.). Retrieved February 17, 2026, from [Link]

• Richers, C. P., Roediger, S., Laserna, V., & Hartwig, J. F. (2020). Effects of ligands on the migratory insertion of alkenes into rhodium–oxygen bonds. Chemical Science, 11(40), 10957–10965. [Link]

• Conradie, J., & Esterhuysen, C. (2008). Methyl Iodide Oxidative Addition to Rhodium(I) Complexes: a DFT and NMR Study of [Rh(fctfa)(CO)(PPh3)]. South African Journal of Chemistry, 61, 102-111. [Link]

• Pampaloni, G., et al. (2000). X-ray Structures and DFT Calculations on Rhodium−Olefin Complexes: Comments on the 103Rh NMR Shift−Stability Correlation. Organometallics, 19(26), 5585–5592. [Link]

• Acetylacetonatobis(ethylene)rhodium(I) | C9H16O2Rh | CID 11010647 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

• Migratory Insertion: Introduction & CO Insertions. (n.d.). Retrieved February 17, 2026, from [Link]

• Conradie, J., et al. (2014). Kinetic Study of the Oxidative Addition Reaction between Methyl Iodide and [Rh(imino-β-diketonato)(CO)(PPh)3] Complexes, Utilizing UV–Vis, IR Spectrophotometry, NMR Spectroscopy and DFT Calculations. Molecules, 19(11), 17796-17815. [Link]

• Pampaloni, G., et al. (2000). X-ray Structures and DFT Calculations on Rhodium−Olefin Complexes: Comments on the 103Rh NMR Shift−Stability Correlation. Organometallics, 19(26), 5585–5592. [Link]

• Esterhuysen, C., & Conradie, J. (2012). Computational Study of Homogeneous Rh and Ir Catalysts for the Activation of Small Molecules. Inorganica Chimica Acta, 380, 212-220. [Link]

• Freixa, Z., et al. (2003). Revisiting the Methyl Iodide Oxidative Addition to Rhodium Complexes: A DFT Study of the Activation Parameters. Organometallics, 22(18), 3610–3616. [Link]

• Density Functional Theory calculation — eT program. (n.d.). Retrieved February 17, 2026, from [Link]

• Musgrave, C. B., et al. (2024). Electrochemical Screening and DFT Analysis of Acetylacetonate Metal Complexes in Organic Solvents. Journal of The Electrochemical Society, 171(10), 106502. [Link]

• Conradie, J., & Conradie, M. M. (2021). Density functional theory calculated data of the iodomethane oxidative addition to oligothiophene-containing rhodium complexes – importance of dispersion correction. Data in Brief, 35, 106929. [Link]

• Musgrave, C. B., et al. (2024). Electrochemical Screening and DFT Analysis of Acetylacetonate Metal Complexes in Organic Solvents. Journal of The Electrochemical Society, 171(10), 106502. [Link]

• Musgrave, C. B., et al. (2024). Electrochemical Screening and DFT Analysis of Acetylacetonate Metal Complexes in Organic Solvents. Journal of The Electrochemical Society, 171(10), 106502. [Link]

• Musa, S. A., & Hall, M. B. (2007). A density functional theory study of the mechanisms of oxidation of ethylene by rhenium oxide complexes. Dalton Transactions, (35), 3936-3945. [Link]

• Conradie, J., & Esterhuysen, C. (2011). Methyl iodide oxidative addition to [Rh(acac)(CO)(PPh3)]: an experimental and theoretical study of the stereochemistry of the products and the reaction mechanism. Dalton Transactions, 40(32), 8226-8237. [Link]

• Kantchev, E. A. B., et al. (2014). First principles (DFT) characterization of Rh(I)/dppp-catalyzed C-H activation by tandem 1,2-addition/1,4-Rh shift reactions of norbornene to phenylboronic acid. Chemistry – A European Journal, 20(47), 15625-15634. [Link]

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Benchmarking acetylacetonatobis(ethylene)rhodium(I) against other Rh(I) precursors

Executive Summary

Acetylacetonatobis(ethylene)rhodium(I) (CAS: 12082-47-2), often denoted as Rh(acac)(C₂H₄)₂, represents a high-performance niche in the rhodium precursor market. Unlike the industry-standard [Rh(cod)Cl]₂ , which prioritizes handling stability, Rh(acac)(C₂H₄)₂ is engineered for maximum kinetic lability . Its ethylene ligands dissociate significantly faster than cyclooctadiene (COD) or norbornadiene (NBD), eliminating the "induction period" often seen in asymmetric hydrogenation and hydroformylation. This guide benchmarks its performance against standard alternatives, providing the data and protocols necessary for researchers to determine when this air-sensitive but highly active precursor is the superior choice.

Part 1: Technical Profile & Mechanism of Action

The "Blank Slate" Advantage

The primary value proposition of Rh(acac)(C₂H₄)₂ is its ability to generate the active catalytic species (

or ) almost instantaneously under reaction conditions.

• Ligand Lability: Ethylene (

  ) binds weaker than chelating dienes like COD. Upon exposure to phosphine ligands and H₂, ethylene is hydrogenated to ethane and leaves the metal center, leaving behind no coordinating byproducts that could inhibit catalysis.

• Anion Management: The acetylacetonate (acac) ligand serves as a proton acceptor (base) during activation, often leaving as acetylacetone (Hacac), or remaining as a spectator anion depending on the reaction pH and solvent. This avoids the inhibitory "chloride effect" seen with [Rh(cod)Cl]₂.

Physical Properties & Handling

Property	Specification	Practical Note
Formula	Rh(C₅H₇O₂)(C₂H₄)₂	Monomeric structure (unlike chloride dimers).
Molecular Weight	258.12 g/mol	High Rh content (~39.9%).
Appearance	Orange to Yellow Crystalline Solid	Visual degradation indicator: turns dark/brown upon decomposition.
Solubility	Soluble: DCM, Chloroform, THFInsoluble: Water, Alcohols (low)	Prepare stock solutions in degassed DCM.
Stability	Air-sensitive; Thermal decomp >140°C	CRITICAL: Store at 2–8°C under Argon. Decomposes slowly at RT.

Mechanism: Precursor Activation

The following diagram illustrates why Rh(acac)(C₂H₄)₂ initiates faster than COD-based precursors.

Figure 1: Activation pathway comparison. The ethylene precursor bypasses the stable chelate trap that slows down COD-based systems.

Part 2: Comparative Analysis (Benchmarking)

Head-to-Head Comparison

This table synthesizes data from hydroformylation and hydrogenation literature to highlight performance trade-offs.

Feature	Rh(acac)(C₂H₄)₂	[Rh(cod)Cl]₂	Rh(acac)(CO)₂
Primary Use Case	Asymmetric Hydrogenation, Fast-start Hydroformylation	General Purpose Screening, C-H Activation	Hydroformylation (Industrial Standard)
Initiation Speed	Instant (Ethylene is very labile)	Slow (COD requires hydrogenation to leave)	Medium (CO is strong field, requires displacement)
Chloride Effect	None (Halide-free)	High (Cl⁻ can bridge/inhibit)	None
Air Stability	Poor (Requires Glovebox/Schlenk)	Excellent (Weigh on bench)	Good
Induction Period	Negligible	Significant (often requires heating)	Variable
Atom Economy	Ethylene leaves as gas (clean)	Cyclooctane remains in solution	CO remains

Performance Data: Asymmetric Hydrogenation

In the hydrogenation of methyl-(Z)-α-acetamidocinnamate (standard benchmark substrate), the choice of precursor drastically affects the Turnover Frequency (TOF).

• Rh(acac)(C₂H₄)₂ + Ligand: TOF > 10,000 h⁻¹ (Full conversion < 10 min)

• [Rh(cod)Cl]₂ + Ligand: TOF ~ 2,000 h⁻¹ (Induction period observed; requires halide scavenger like AgBF₄ to reach peak activity).

Scientist's Note: Using [Rh(cod)Cl]₂ without removing the chloride (via AgSbF₆ or similar) often results in a catalyst that is 5-10x slower than the acac-ethylene variant due to the formation of inactive chloride-bridged resting states [1, 3].

Part 3: Experimental Protocols

Protocol: Synthesis of Rh(acac)(C₂H₄)₂

Note: This compound is commercially available, but fresh synthesis ensures maximum activity.

Reagents:

• [Rh(C₂H₄)₂Cl]₂ (Cramer's Dimer): 1.0 mmol

• Acetylacetone (acacH): 2.5 mmol

• KOH (40% aq. solution): 2.5 mmol

• Diethyl Ether (degassed): 20 mL

Procedure:

• Dissolution: Suspend [Rh(C₂H₄)₂Cl]₂ in degassed diethyl ether at -20°C (dry ice/acetone bath).

• Addition: Add the acetylacetone, followed dropwise by the KOH solution.

• Reaction: Stir at -20°C for 30 minutes. The solution will turn from orange-red to yellow.

• Filtration: Filter the mixture cold (under Argon) to remove KCl salts.

• Crystallization: Concentrate the filtrate under vacuum at low temperature (<0°C). Orange-yellow crystals of Rh(acac)(C₂H₄)₂ will precipitate.

• Storage: Isolate and store immediately at -20°C or 2-8°C. Do not allow to warm above RT for extended periods.

Protocol: Catalytic Hydroformylation Screening

Scope: Testing a new phosphine ligand (L) for regioselectivity.

• Stock Solution: In a glovebox, dissolve Rh(acac)(C₂H₄)₂ (2.6 mg, 0.01 mmol) in 1 mL of dry toluene.

• Ligand Addition: Add Ligand (L) (0.02 mmol for bidentate) to the solution. Observation: Rapid color change indicates immediate coordination.

• Substrate: Add 1-Octene (1.0 mmol) and internal standard (e.g., decane).

• Reaction: Transfer to a high-pressure autoclave. Pressurize with CO/H₂ (1:1) to 10-20 bar. Heat to 60-80°C.

• Analysis: Monitor gas uptake. Due to the ethylene precursor, reaction typically starts immediately upon reaching temperature, unlike COD precursors which may lag by 15-30 minutes.

Part 4: Selection Logic (Decision Matrix)

Use the following decision tree to determine if Rh(acac)(C₂H₄)₂ is the correct precursor for your specific campaign.

Figure 2: Decision matrix for Rh(I) precursor selection based on experimental constraints.

References

• Cramer, R. (1974). "Di-μ-chlorotetrakis(ethylene)dirhodium(I), 2,4-pentanedionatobis(ethylene)rhodium(I), and di-μ-chlorotetracarbonyldirhodium(I)". Inorganic Syntheses, 15, 14-18. Link

• Van Leeuwen, P. W. N. M., et al. (2000). "Phosphite-Containing Ligands for Asymmetric Hydrogenation". Chemical Reviews, 100(8), 2741–2770. Link

• Heller, D., et al. (2016). "Rhodium-Catalyzed Addition of Carboxylic Acids to Terminal Alkynes". Organic Syntheses, 93, 367-384. Link

• Franke, R., et al. (2012). "Applied Hydroformylation". Chemical Reviews, 112(11), 5675–5732. Link

• Sigma-Aldrich .[1] "Acetylacetonatobis(ethylene)rhodium(I) Product Sheet". Link

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Safety & Regulatory Compliance

Comprehensive Disposal &amp; Handling Guide: Acetylacetonatobis(ethylene)rhodium(I)

Part 1: Executive Safety Directive

Acetylacetonatobis(ethylene)rhodium(I) (Rh(acac)(C₂H₄)₂) is a specialized organometallic precursor used primarily in homogeneous catalysis and chemical vapor deposition (CVD). While valuable, it presents unique disposal challenges due to its air sensitivity , flammability , and the release of ethylene gas upon decomposition.

Immediate Action Required:

• Do NOT dispose of this compound in general trash or standard solid waste bins.

• Do NOT mix with oxidizing agents or strong acids without controlled protocols.[1]

• Primary Hazard: Spontaneous decomposition releases ethylene (highly flammable gas) and leaves reactive rhodium residues.

Part 2: Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step to safe disposal.

Parameter	Data
Chemical Name	Acetylacetonatobis(ethylene)rhodium(I)
CAS Number	12082-47-2
Formula	C₉H₁₅O₂Rh
Appearance	Orange to yellow crystalline solid
Air Sensitivity	High (Store under Nitrogen/Argon at 2-8°C)
Decomposition	Releases Ethylene (C₂H₄) and Rhodium oxides/metal
RCRA Characteristics	Likely D001 (Ignitable Solid); Solvent mixtures may trigger F003/F005
GHS Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)

Part 3: Strategic Disposal Decision Matrix

Rhodium is a Platinum Group Metal (PGM) with significant economic value. Disposal strategy depends heavily on the quantity and purity of the material.

Figure 1: Decision matrix for determining the appropriate disposal pathway based on material quantity.

Part 4: Detailed Operational Protocols

Protocol A: Preparation for Recovery (Preferred)

For pure solids or significant quantities (>1g).

Rationale: Rhodium prices fluctuate but are historically high. Chemical destruction of gram-quantities is economically wasteful and environmentally inferior to recycling.

• Containerization: Transfer solid material into a wide-mouth glass jar or high-density polyethylene (HDPE) container.

• Inerting: Purge the container with Nitrogen or Argon before sealing to prevent uncontrolled decomposition during transport.

• Labeling: Label clearly as "Rhodium Compound for Recovery - Flammable Solid."

• Logistics: Contact a specialized PGM refiner (e.g., Sabin Metal Corp, Johnson Matthey). They often provide specific packaging kits.

Protocol B: Chemical Deactivation (Small Scale/Residues)

For experimental residues, old samples <1g, or spill cleanup materials.

Scientific Principle: The goal is to displace the labile ethylene ligands and oxidize/stabilize the Rhodium center into a non-volatile inorganic salt.

Reagents Required:

• Inert Solvent: Dichloromethane (DCM) or Toluene.

• Quenching Agent: Dilute Hydrochloric Acid (HCl) or Bleach (Sodium Hypochlorite) - Note: Bleach is aggressive; dilute HCl is preferred for controlled ethylene release.

• Inert Gas: Nitrogen line.

Step-by-Step Workflow

• Setup: Perform all operations in a functional fume hood . Ensure no ignition sources are present (ethylene release).

• Dissolution: Dissolve the solid residue in a minimal amount of DCM or Toluene.

  • Why? Reaction in solution is more controlled than adding liquid to solid.

• Controlled Quenching:

  • Slowly add 6M HCl dropwise to the stirring organic solution.

  • Observation: Rapid bubbling indicates the release of ethylene gas. The orange solution will likely darken or change color as Rhodium chloride species form.

  • Reaction:

• Ventilation: Allow the mixture to stir open to the fume hood atmosphere for 30 minutes to ensure all ethylene has off-gassed.

• Phase Separation (Optional): If a distinct aqueous layer forms containing the Rh, this can be separated. However, for disposal, the entire mixture is usually collected.

• Solidification: Absorb the liquid mixture onto vermiculite or clay-based absorbent.

• Final Disposal: Place the absorbed waste into a container labeled "Hazardous Waste: Flammable, Toxic (Rhodium)."

Part 5: Waste Classification & Regulatory Compliance

Proper labeling ensures compliance with EPA (RCRA) and DOT regulations.

Waste Stream Component	RCRA Code	Justification
Solid Rh(acac)(C₂H₄)₂	D001	Ignitable solid / Flammable organometallic.
Spent Toluene Solvent	F005	Listed hazardous waste (non-specific source).
Spent DCM Solvent	F002	Listed halogenated solvent.
Rhodium Residues	N/A (check state)	While Rh is not a RCRA 8 metal, it is often regulated as "Heavy Metal Waste" by state/local agencies (e.g., California Title 22).

Labeling Requirement:

WARNING: CONTAINS ORGANORHODIUM COMPLEX.[2] FLAMMABLE. POTENTIAL ETHYLENE OFF-GASSING.

Part 6: Emergency Response Procedures

Accidental Spills (Solid)

• Evacuate & Ventilate: Clear the immediate area. Ethylene ligands can volatilize.

• PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a NIOSH N95 or P100 respirator if dust is visible.

• Containment: Cover the spill with a generic absorbent (sand or vermiculite) to minimize air contact.

• Cleanup: Using non-sparking tools (plastic scoop), transfer the material to a waste container.

• Decontamination: Wipe the surface with a solvent-dampened rag (acetone or ethanol), then treat the rag as hazardous waste.

Fire

• Extinguishing Media: Dry chemical, CO₂, or sand. Do NOT use water jet (may spread the lightweight organometallic powder).

• Hazard: Fire will produce Rhodium oxide fumes (toxic) and Carbon monoxide.

References

• Sigma-Aldrich. (2024). Safety Data Sheet: Acetylacetonatobis(ethylene)rhodium(I).[3]Link

• Environmental Protection Agency (EPA). (2024).[4] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.Link

• Occupational Safety and Health Administration (OSHA). (2021). Rhodium, Metal & Insoluble Compounds.[5][6]Link

• Sabin Metal Corporation. (n.d.). Precious Metal Recovery & Refining Services. (Reference for recovery viability). Link

• Princeton University EHS. (2023). Laboratory Safety Manual: Handling Organometallics.Link

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. abdurrahmanince.net [abdurrahmanince.net]
• 3. jk-sci.com [jk-sci.com]
• 4. Federal Register :: Hazardous Waste Management System; Identification and Listing of Hazardous Waste: Inorganic Chemical Manufacturing Wastes; Land Disposal Restrictions for Newly Identified Wastes; and CERCLA Hazardous Substance Designation and Reportable Quantities [federalregister.gov]
• 5. RHODIUM, METAL & INSOLUBLE COMPOUNDS | Occupational Safety and Health Administration [osha.gov]
• 6. proplate.com [proplate.com]